Pendimethalin

• CAS: 40487-42-1

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical and Physical Properties of Pendimethalin

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical and physical properties of pendimethalin, a dinitroaniline herbicide. The information is curated for professionals in research and development who require precise data and standardized methodologies. This document summarizes key quantitative data in a structured format, details the experimental protocols for determining these properties based on international standards, and provides visualizations for its mechanism of action and experimental workflows.

Core Chemical and Physical Properties of Pendimethalin

Pendimethalin, with the IUPAC name N-(1-ethylpropyl)-3,4-dimethyl-2,6-dinitroaniline, is an orange-yellow crystalline solid.[1] It is a selective herbicide used to control annual grasses and certain broadleaf weeds.[1] The following tables summarize its key physicochemical properties.

Table 1: Identification and Chemical Structure

Property	Value
IUPAC Name	3,4-dimethyl-2,6-dinitro-N-pentan-3-ylaniline[2]
CAS Number	40487-42-1[1]
Molecular Formula	C₁₃H₁₉N₃O₄[2]
Molecular Weight	281.31 g/mol [1]
Canonical SMILES	CCC(CC)NC1=C(C=C(C(=C1--INVALID-LINK--[O-])C)C)--INVALID-LINK--[O-][2]
Physical Description	Orange-yellow crystalline solid with a faint, nutty, or fruit-like odor.[1][3]

Table 2: Physicochemical Data

Property	Value	Temperature (°C)	Reference(s)
Melting Point	54-58 °C	N/A	[1][4]
Boiling Point	330 °C (Decomposes)	N/A	[5][6]
Density	1.17 - 1.19 g/cm³	25	[2][5][7]
Vapor Pressure	4.0 mPa (3.0 x 10⁻⁵ mmHg)	25	[1]
Water Solubility	0.3 - 0.33 mg/L	20	[1][7]
Solubility in Organic Solvents	Acetone: ~800 g/L, Xylene: >800 g/L, Dichloromethane: >800 g/L, Hexane: 49 g/L	20	[2][8]
Octanol-Water Partition Coeff. (log P)	5.18 - 5.4	20	[1][7]
Henry's Law Constant	8.56 x 10⁻⁷ atm·m³/mol	25	[2]
Dissociation Constant (pKa)	2.8 (Strong acid behavior)	25	[7]
Soil Adsorption Coeff. (Koc)	5000 - 43,863 (Strongly adsorbed)	N/A	[1][2]
Stability	Stable to acids and alkalis; slowly decomposed by light.[2] Hydrolytically stable.[1]	N/A	[1][2]
Photolysis Half-life (Aqueous)	17 - 21 days	N/A	[9]
Photolysis Half-life (Soil)	~9.9% decomposition after 7 days of solar radiation.	N/A	[2]
Aerobic Soil Metabolism Half-life	40 - 98 days	N/A	[1][10][11]

Experimental Protocols

The determination of the physicochemical properties of chemical substances like pendimethalin is guided by internationally recognized protocols, such as the OECD Guidelines for the Testing of Chemicals. These guidelines ensure data quality and comparability across different laboratories.

Melting Point/Melting Range (OECD Guideline 102)

This method determines the temperature at which a substance transitions from a solid to a liquid state.[7][12]

• Principle : A small, representative sample of the substance is heated at a controlled rate, and the temperatures at which melting begins and is complete are recorded.

• Apparatus :

  • Capillary Method : A small amount of the pulverized substance is packed into a capillary tube and heated in a liquid bath or a metal block apparatus.[13]

  • Differential Scanning Calorimetry (DSC) or Differential Thermal Analysis (DTA) : The sample and a reference material are subjected to the same temperature program. A phase transition results in an endothermic peak, from which the melting temperature is determined.[7]

• Methodology :

  • Sample Preparation : The test substance is dried and, if necessary, pulverized.

  • Capillary Loading : The sample is introduced into a glass capillary tube.

  • Heating : The apparatus is heated at a slow, constant rate (e.g., 1-2 °C per minute) near the expected melting point.

  • Observation : The temperature at the initiation of melting (first appearance of liquid) and the completion of melting (disappearance of all solid) are recorded to define the melting range.

  • Calibration : The apparatus is calibrated using certified reference standards with known melting points.

Water Solubility (OECD Guideline 105)

This guideline describes methods for determining the saturation mass concentration of a substance in water.[3][14] Given pendimethalin's low solubility (<10⁻² g/L), the column elution method is most appropriate.[15]

• Principle : Water is passed through a column packed with an inert support material coated with the test substance. The flow rate is slow enough to ensure that the water is saturated. The concentration of the substance in the eluate is then analyzed.[3]

• Apparatus :

  • Temperature-controlled water bath or chamber.

  • Column with temperature control.

  • Inert support material (e.g., glass beads, silica gel).

  • Pump for constant water flow.

  • Analytical instrument for concentration measurement (e.g., HPLC, GC).

• Methodology :

  • Column Preparation : The support material is coated with an excess of pendimethalin.

  • Equilibration : The column is equilibrated at a constant temperature (e.g., 20 °C).

  • Elution : Degassed, distilled water is pumped through the column at a low, constant flow rate.

  • Sampling : Fractions of the eluate are collected over time.

  • Analysis : The concentration of pendimethalin in each fraction is determined using a validated analytical method.

  • Equilibrium Check : Saturation is confirmed when the concentrations in several consecutive fractions are constant (within ±30%). The mean of these concentrations is taken as the water solubility.

Vapor Pressure (OECD Guideline 104)

This guideline outlines several methods for determining the saturation pressure of a substance above its solid or liquid phase.[1][6] For a substance with low volatility like pendimethalin, the gas saturation method is suitable.

• Principle : A stream of inert gas is passed over the substance at a sufficiently slow rate to ensure saturation. The amount of substance transported by the gas is determined, and from this, the vapor pressure is calculated using the ideal gas law.[8]

• Apparatus :

  • Temperature-controlled housing for the sample.

  • Inert carrier gas supply with flow control.

  • A trap (e.g., sorbent tube) to collect the vaporized substance.

  • Analytical instrument (e.g., GC) to quantify the trapped substance.

• Methodology :

  • Sample Preparation : The test substance is loaded into a saturation column or boat.

  • Gas Saturation : A controlled flow of inert gas (e.g., nitrogen) is passed over the sample at a constant temperature.

  • Trapping : The gas stream passes through a trap that quantitatively captures the vaporized pendimethalin.

  • Quantification : The amount of pendimethalin in the trap is determined analytically.

  • Calculation : The vapor pressure (P) is calculated using the equation: P = (m / V) * RT, where 'm' is the mass of the substance, 'V' is the total volume of gas passed, 'R' is the ideal gas constant, and 'T' is the absolute temperature.

  • Validation : The experiment is repeated at different flow rates to ensure that the calculated vapor pressure is independent of the flow rate, confirming saturation.

Partition Coefficient (n-octanol/water) (OECD Guideline 107 & 123)

The octanol-water partition coefficient (Pow) is a measure of a chemical's lipophilicity. For highly hydrophobic substances like pendimethalin (log Pow > 4), the slow-stirring method (OECD 123) is preferred over the shake-flask method (OECD 107) to avoid the formation of micro-emulsions.[16][17][18]

• Principle : A dilute solution of the test substance in water-saturated n-octanol is stirred slowly with a volume of octanol-saturated water. The system is allowed to reach equilibrium, after which the concentration of the substance in both phases is measured.[17]

• Apparatus :

  • Temperature-controlled vessel.

  • Slow-speed stirrer.

  • Centrifuge for phase separation.

  • Analytical instrument (e.g., HPLC, GC).

• Methodology :

  • Solvent Preparation : n-octanol is saturated with water, and water is saturated with n-octanol.

  • Test Solution : Pendimethalin is dissolved in the water-saturated n-octanol.

  • Equilibration : The octanol solution and the octanol-saturated water are combined in the test vessel and stirred slowly (to avoid emulsification) at a constant temperature for an extended period (e.g., 2-7 days) until equilibrium is reached.

  • Phase Separation : The mixture is allowed to stand, and then centrifuged to ensure complete separation of the two phases.

  • Analysis : The concentration of pendimethalin in both the n-octanol and water phases is determined.

  • Calculation : The partition coefficient (Pow) is calculated as the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase. The result is typically expressed as log Pow.

Visualizations

Mechanism of Action: Microtubule Assembly Inhibition

Pendimethalin's primary mode of action as a herbicide is the inhibition of mitosis (cell division) in susceptible plants.[5] It acts by binding to tubulin, the protein subunit of microtubules. This prevents the polymerization of tubulin into functional microtubules, which are essential for forming the mitotic spindle during cell division.[2] The disruption of this process halts cell division at metaphase, leading to the death of the emerging weed seedling.[2]

Caption: Pendimethalin's mechanism of action via inhibition of microtubule polymerization.

Experimental Workflow: Water Solubility Determination (Column Elution Method)

The following diagram illustrates the logical workflow for determining the water solubility of a low-solubility compound like pendimethalin, following the principles of OECD Guideline 105.

References

• 1. OECD Guidelines for the Testing of Chemicals, Section 1 Test No. 104: Vapour ... - OECD - Google Books [books.google.co.uk]
• 2. pomais.com [pomais.com]
• 3. laboratuar.com [laboratuar.com]
• 4. oecd.org [oecd.org]
• 5. cals.cornell.edu [cals.cornell.edu]
• 6. oecd.org [oecd.org]
• 7. acri.gov.tw [acri.gov.tw]
• 8. catalog.labcorp.com [catalog.labcorp.com]
• 9. OECD test n°104: Vapour pressure - Analytice [analytice.com]
• 10. oecd.org [oecd.org]
• 11. oecd.org [oecd.org]
• 12. oecd.org [oecd.org]
• 13. laboratuar.com [laboratuar.com]
• 14. oecd.org [oecd.org]
• 15. filab.fr [filab.fr]
• 16. oecd.org [oecd.org]
• 17. acri.gov.tw [acri.gov.tw]
• 18. Partition coefficient octanol/water | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]

Pendimethalin's Mode of Action on Microtubule Assembly: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Pendimethalin, a selective dinitroaniline herbicide, effectively controls annual grasses and certain broadleaf weeds by disrupting a fundamental cellular process: microtubule assembly. This in-depth technical guide elucidates the molecular mechanism of pendimethalin's action, focusing on its interaction with tubulin and the subsequent impact on microtubule polymerization. The guide provides quantitative data on its effects, detailed experimental protocols for key assays, and visual representations of its mode of action and related experimental workflows. This information is intended to support research and development efforts in herbicide science and drug discovery.

Introduction

Pendimethalin is a widely used pre-emergent herbicide, belonging to the HRAC (Herbicide Resistance Action Committee) Group 3.[1] Its efficacy lies in its ability to inhibit cell division and elongation in the developing roots and shoots of susceptible plants.[1][2] This is achieved by interfering with the dynamics of microtubules, essential components of the eukaryotic cytoskeleton responsible for critical cellular functions, including the formation of the mitotic spindle during cell division.[1][3] Understanding the precise mode of action of pendimethalin at the molecular level is crucial for optimizing its use, managing herbicide resistance, and potentially identifying new targets for drug development.

The Molecular Target: Tubulin and Microtubule Assembly

The primary target of pendimethalin is the protein tubulin.[4][5] Microtubules are dynamic polymers composed of α- and β-tubulin heterodimers.[3] These heterodimers polymerize in a head-to-tail fashion to form protofilaments, which then associate laterally to create a hollow microtubular structure. The dynamic nature of microtubules, characterized by phases of polymerization and depolymerization, is essential for their function.[3]

Pendimethalin disrupts this dynamic process by binding to tubulin subunits, preventing their incorporation into growing microtubules.[1][4] This leads to a net depolymerization of microtubules and the absence of a functional mitotic spindle, arresting cell division at the metaphase stage.[1]

Binding Site on Tubulin

While the precise binding site of pendimethalin on plant tubulin has not been definitively elucidated through co-crystallization studies, extensive research on dinitroaniline herbicides points to a binding pocket on the α-tubulin subunit.[6][7] Computational modeling and the analysis of resistance-conferring mutations suggest that the binding site is located in a region that is critical for the interaction between tubulin dimers during protofilament formation.[3][8] Resistance to dinitroanilines, including pendimethalin, is often associated with point mutations in the α-tubulin gene, further implicating this subunit as the direct target.[9]

Quantitative Analysis of Pendimethalin's Effects

The inhibitory action of pendimethalin on microtubule assembly and subsequent plant growth can be quantified through various assays. The following tables summarize key quantitative data.

Parameter	Organism/System	Value	Reference
EC50 (Root Growth Inhibition)	Allium cepa	~10 mg/L	[10]
ED50 (Shoot Dry Weight Reduction)	Wheat (Triticum aestivum)	400.5 g a.i./ha	[11]
Barley (Hordeum vulgare)	623.05 g a.i./ha	[11]
ED50 (Root Dry Weight Reduction)	Wheat (Triticum aestivum)	65.88 g a.i./ha	[11]
Barley (Hordeum vulgare)	269.66 g a.i./ha	[11]
Above-ground Biomass Reduction	Barnyard Grass (Echinochloa crus-galli)	40.1% at 2.0 kg a.i./ha	[12]

Parameter	Ligand	Organism/System	Value	Reference
Apparent Affinity Constant (Kapp)	Oryzalin	Maize (Zea mays) tubulin	1.19 x 10^5 M^-1	[13]
Apparent Inhibition Constant (Ki)	Oryzalin	Rose (Rosa sp.) tubulin polymerization	2.59 x 10^-6 M	[13]
Predicted Binding Affinity	Oryzalin	Toxoplasma gondii α-tubulin	23 nM	[6]

Experimental Protocols

Allium cepa Test for Cytotoxicity and Genotoxicity

The Allium cepa (onion) test is a widely used method to evaluate the effects of chemical substances on cell division and chromosomal morphology.

Methodology:

• Bulb Preparation: Select healthy, uniform-sized onion bulbs and remove any dry outer scales. Place the bulbs in beakers with the root primordial region immersed in distilled water.[1][4]

• Root Growth: Allow the roots to grow to a length of 1-2 cm.[1]

• Treatment: Prepare a series of pendimethalin concentrations. Replace the distilled water with the respective pendimethalin solutions. A negative control (distilled water) and a positive control (e.g., methyl methanesulfonate) should be included. The exposure time is typically 24 to 72 hours.[4][14]

• Root Measurement: After the treatment period, measure the length of the roots to determine the EC50 for root growth inhibition.[1]

• Microscopic Analysis:

  • Excise the root tips (2-3 mm) and fix them in a suitable fixative (e.g., Carnoy's fixative: ethanol:chloroform:acetic acid, 6:3:1) for 24 hours.

  • Hydrolyze the root tips in 1N HCl at 60°C for 5-10 minutes.

  • Stain the root tips with a suitable stain, such as acetocarmine or Feulgen stain.

  • Prepare squash preparations on a microscope slide.

• Data Collection: Observe at least 1000 cells per treatment group. Count the number of cells in each phase of mitosis (prophase, metaphase, anaphase, telophase) and the number of interphase cells to calculate the mitotic index (MI): MI = (Number of dividing cells / Total number of observed cells) x 100

• Analysis of Chromosomal Aberrations: Score the frequency and types of chromosomal aberrations (e.g., chromosome bridges, fragments, c-mitosis).[14]

In Vitro Tubulin Polymerization Assay

This assay directly measures the effect of a compound on the polymerization of purified tubulin.

Methodology:

• Tubulin Preparation: Purify tubulin from a plant source (e.g., cultured plant cells) or use commercially available purified plant tubulin.[15]

• Reaction Mixture: Prepare a polymerization buffer (e.g., 80 mM PIPES pH 6.9, 1 mM MgCl2, 1 mM EGTA).

• Assay Setup: In a 96-well plate, add the polymerization buffer, GTP (to a final concentration of 1 mM), and various concentrations of pendimethalin.

• Initiation of Polymerization: Add purified tubulin to each well to initiate the polymerization reaction.

• Measurement: Monitor the change in turbidity (absorbance at 340 nm) over time at a constant temperature (e.g., 37°C) using a microplate reader. The increase in absorbance corresponds to microtubule polymerization.[16]

• Data Analysis: Determine the initial rate of polymerization and the maximum polymer mass for each pendimethalin concentration. Calculate the IC50 value, which is the concentration of pendimethalin that inhibits tubulin polymerization by 50%.

Immunofluorescence Microscopy of Microtubules in Plant Cells

This technique allows for the direct visualization of microtubule organization and disruption within cells.

Methodology:

• Sample Preparation: Grow plant seedlings or cell cultures under controlled conditions.

• Fixation: Fix the plant material (e.g., root tips, leaves) in a microtubule-stabilizing buffer containing a fixative such as paraformaldehyde.[7]

• Cell Wall Digestion: Partially digest the cell walls using a mixture of enzymes (e.g., cellulase, pectinase) to allow antibody penetration.[7]

• Permeabilization: Permeabilize the cell membranes with a detergent (e.g., Triton X-100).

• Antibody Staining:

  • Incubate the samples with a primary antibody specific for α-tubulin.

  • Wash the samples to remove unbound primary antibody.

  • Incubate with a secondary antibody conjugated to a fluorescent dye (e.g., FITC, TRITC) that recognizes the primary antibody.[11][17]

• Mounting and Imaging: Mount the samples on a microscope slide with an anti-fade mounting medium.

• Microscopy: Visualize the microtubule network using a fluorescence microscope or a confocal laser scanning microscope. Compare the microtubule organization in pendimethalin-treated cells to that of untreated control cells.[7]

Identification of Tubulin Gene Mutations Conferring Resistance

This protocol outlines the steps to identify mutations in the α-tubulin gene that may be responsible for pendimethalin resistance.

Methodology:

• Plant Material: Collect plant material from both pendimethalin-susceptible and resistant biotypes.

• Genomic DNA Extraction: Extract high-quality genomic DNA from the plant tissues.

• PCR Amplification: Design primers that specifically amplify the full coding sequence of the α-tubulin gene(s). Perform PCR using the extracted genomic DNA as a template.[9][18]

• DNA Sequencing: Purify the PCR products and sequence them using Sanger sequencing or next-generation sequencing methods.

• Sequence Analysis: Align the α-tubulin gene sequences from the resistant and susceptible plants. Identify any nucleotide differences that result in amino acid changes in the tubulin protein.[9]

• Confirmation: To confirm that a specific mutation confers resistance, the mutated gene can be introduced into a susceptible plant or cell line to test for a gain of resistance.

Visualizing the Mode of Action and Experimental Workflows

Caption: Pendimethalin's mechanism of action on microtubule assembly.

Caption: Workflow for identifying tubulin gene mutations conferring resistance.

Caption: Signaling disruption leading to cell cycle arrest and apoptosis.

Conclusion

Pendimethalin's herbicidal activity is a direct consequence of its ability to bind to α-tubulin and inhibit microtubule polymerization. This disruption of a fundamental cytoskeletal component leads to mitotic arrest and ultimately, the death of susceptible plants. The quantitative data and detailed experimental protocols provided in this guide offer a comprehensive resource for researchers investigating dinitroaniline herbicides, microtubule dynamics, and mechanisms of herbicide resistance. The visualization of the mode of action and experimental workflows further aids in the conceptual understanding of these complex processes. This knowledge base is essential for the continued effective and sustainable use of pendimethalin in agriculture and for the exploration of novel therapeutic strategies targeting microtubule dynamics.

References

• 1. mdpi.com [mdpi.com]
• 2. benthamopen.com [benthamopen.com]
• 3. media.neliti.com [media.neliti.com]
• 4. Determination of the Environmental Pollution Potential of Some Herbicides by the Assessment of Cytotoxic and Genotoxic Effects on Allium cepa - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Establishing a High-content Analysis Method for Tubulin Polymerization to Evaluate Both the Stabilizing and Destabilizing Activities of Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Microtubules in Plant Cells: Strategies and Methods for Immunofluorescence, Transmission Electron Microscopy and Live Cell Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Molecular Bases for Sensitivity to Tubulin-Binding Herbicides in Green Foxtail - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | Novel α-Tubulin Mutations Conferring Resistance to Dinitroaniline Herbicides in Lolium rigidum [frontiersin.org]
• 10. Morphotoxicity and cytogenotoxicity of pendimethalin in the test plant Allium cepa L. - A biomarker based study [agris.fao.org]
• 11. Immunofluorescence microscopy of tubulin and microtubule arrays in plant cells. I. Preprophase band development and concomitant appearance of nuclear envelope-associated tubulin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. experts.umn.edu [experts.umn.edu]
• 13. Oryzalin, a dinitroaniline herbicide, binds to plant tubulin and inhibits microtubule polymerization in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. dergipark.org.tr [dergipark.org.tr]
• 15. Affinity purification of tubulin from plant materials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. sigmaaldrich.com [sigmaaldrich.com]
• 17. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 18. Mutations in α-Tubulin Confer Dinitroaniline Resistance at a Cost to Microtubule Function - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Environmental Fate and Degradation Pathways of Pendimethalin

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate and degradation of pendimethalin, a dinitroaniline herbicide. The document details its persistence and mobility in various environmental compartments, outlines its primary degradation pathways, and presents relevant quantitative data and experimental methodologies.

Introduction to Pendimethalin

Pendimethalin (N-(1-ethylpropyl)-3,4-dimethyl-2,6-dinitrobenzenamine) is a selective, pre-emergence herbicide used globally to control annual grasses and certain broadleaf weeds in a wide variety of crops, including corn, soybeans, cotton, and tobacco.[1][2] Its mode of action involves the inhibition of cell division and elongation by disrupting microtubule formation in plants.[3][4] Due to its widespread use, understanding its behavior and persistence in the environment is critical for assessing its ecological impact. Pendimethalin has low water solubility and relatively low volatility compared to other dinitroaniline herbicides, which influences its environmental distribution.[5][6] It is classified by the U.S. Environmental Protection Agency (EPA) as a possible human carcinogen.[7]

Environmental Fate of Pendimethalin

The environmental fate of pendimethalin is governed by a combination of transport and transformation processes, including sorption, volatilization, photodegradation, and microbial degradation.

2.1 Persistence in Soil and Aquatic Systems

Pendimethalin is characterized as a moderately persistent herbicide in the environment.[1][2] Its persistence is typically measured by its half-life (DT₅₀), which can vary significantly based on environmental conditions such as soil type, temperature, moisture, and microbial activity.

Table 1: Half-Life of Pendimethalin in Soil

Condition	Soil Type	Half-Life (DT₅₀) in Days	Reference
Aerobic (Lab)	Agriculturally Relevant Soils (GM¹)	76 - 98	[3][8]
Aerobic (Lab)	Haplic Chernozem	24.4 - 34.4	[4][9]
Aerobic (Lab)	Typical	182.3	[10][11]
Anaerobic (Lab)	Not Specified	12	[3][8]
Field	Various (GM¹)	72	[3][8]
Field	Typical	~40 - 90	[1][12][13]
Field	Sandy Loam	10.5 - 31.5	[14]
Field	Tropical Conditions	~60	[7][15]
¹ Geometric Mean

Table 2: Half-Life of Pendimethalin in Aquatic Systems

System	Condition	Half-Life (DT₅₀) in Days	Reference
Water-Sediment (Lab, GM¹)	Aerobic	20	[3][8]
Aquatic Cosm (Field)	Aerobic	45 - 90	[3][8]
Water	Hydrolysis	Stable (>365)	[5][15]
Water	Photolysis	~21 (continuous irradiation)	[5][10][15]
¹ Geometric Mean

2.2 Mobility: Sorption and Leaching

Pendimethalin exhibits low mobility in soil due to its strong adsorption to soil particles, particularly organic matter and clay.[1][4] This high sorption potential is indicated by its high organic carbon-water partitioning coefficient (Koc).[6] Consequently, the potential for pendimethalin to leach into groundwater is generally considered low.[1][12] However, in light-textured sandy soils with sufficient moisture, some downward movement into the root zone can occur.[16][17] While leaching is limited, pendimethalin has a high potential for loss through surface runoff and soil erosion.[12]

Table 3: Soil Sorption and Desorption Coefficients for Pendimethalin

Coefficient	Soil Type	Value	Reference
Kd	Not Specified	18.48 mL g⁻¹	[18]
Kd	Various Textures	35 - 104.1 mL g⁻¹	[17]
Koc	Not Specified	17,581	[6]
Koc	Not Specified	2,477 mL g⁻¹	[17]
Koc	Various Textures	8,109 - 11,562 mL g⁻¹	[17]

2.3 Volatilization and Photodegradation

Slight losses of pendimethalin from soil surfaces can occur through volatilization and photodegradation.[1][19] Compared to other dinitroaniline herbicides, pendimethalin has a relatively low volatility.[3][5] In aquatic systems, degradation by sunlight can be a more significant process.[1] The photolysis half-life in water under continuous irradiation is approximately 21 days.[5][10][15]

Degradation Pathways

The breakdown of pendimethalin in the environment occurs through both microbial and photochemical processes. Microbial degradation is the primary mechanism in soil.[7][12]

3.1 Microbial Degradation

A diverse range of soil microorganisms, including bacteria and fungi, are capable of degrading pendimethalin.[7][13] The primary microbial degradation reactions involve the reduction of the nitro groups and N-dealkylation of the amine group.[7][13]

Under aerobic conditions , the primary reaction is often N-dealkylation, followed by oxidation of the alkyl side-chains.[2] Under anaerobic conditions , which are more favorable for rapid degradation, the reduction of one or both nitro groups to amino groups is the predominant initial step.[1][13] This is followed in some cases by dealkylation.[13]

Several bacterial and fungal species have been identified as effective degraders:

• Bacteria: Bacillus subtilis, Bacillus circulans, Pseudomonas sp., Azotobacter chroococcum, Burkholderia sp., and Methylobacterium radiotolerans.[3][7][20][21]

• Fungi: Fusarium oxysporum, Paecilomyces varioti, and Rhizoctonia bataticola.[13][19][22]

The major metabolites identified from these microbial processes include:

• N-(1-ethylpropyl)-3,4-dimethyl-2-nitrobenzene-1,6-diamine (nitro-reduction product)[19][22]

• 3,4-dimethyl-2,6-dinitroaniline (N-dealkylation product)[13][19][22]

• {4-[(1-ethylpropyl)amino]-2-methyl-3,5-dinitrophenyl}methanol (oxidation product)[2]

• 2-methyl-3,5-dinitro-4-(pentan-3ylamino)benzoic acid (M455H001)[10][22]

Caption: Generalized microbial degradation pathways of pendimethalin.

3.2 Photodegradation Photodegradation on soil surfaces and in water contributes to the overall dissipation of pendimethalin, though it is generally a slower process than microbial degradation in soil.[1] The process can lead to the formation of various by-products, contributing to the eventual mineralization of the compound.

Experimental Protocols

The study of pendimethalin's environmental fate relies on standardized laboratory and field experiments. The following sections describe the methodologies for key experiments, largely based on OECD (Organisation for Economic Co-operation and Development) guidelines.

4.1 Aerobic and Anaerobic Transformation in Soil (OECD 307)

This study aims to determine the rate and pathway of degradation in soil under both aerobic and anaerobic conditions.[5][16][23][24]

• Test System: Soil samples (typically 50-200g) are placed in incubation flasks (e.g., biometers).[16] The study uses defined soil types (e.g., sandy loam) with known characteristics.[16]

• Test Substance Application: ¹⁴C-labelled pendimethalin is applied to the soil surface at a rate corresponding to the maximum recommended field application rate.[5][16]

• Incubation:

  • Aerobic: Flasks are incubated in the dark at a constant temperature (e.g., 20°C) and moisture level for up to 120 days.[5][16] A continuous stream of air is passed through the system to maintain aerobic conditions and to trap evolved ¹⁴CO₂ and other volatile compounds.[5]

  • Anaerobic: After an initial aerobic phase to establish microbial activity, the soil is flooded, and the system is purged with an inert gas (e.g., nitrogen) to create anaerobic conditions. Incubation then continues in the dark.

• Sampling and Analysis: Duplicate flasks are removed at predetermined intervals.[16] Soil is extracted using appropriate solvents (e.g., acetonitrile, methanol). The parent compound and its transformation products in the extracts are identified and quantified using techniques like High-Performance Liquid Chromatography (HPLC) coupled with radio-detection and/or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[5] Trapped ¹⁴CO₂ is quantified by Liquid Scintillation Counting (LSC) to determine the extent of mineralization.[5]

Caption: Experimental workflow for an OECD 307 soil degradation study.

4.2 Aerobic and Anaerobic Transformation in Aquatic Sediment Systems (OECD 308)

This guideline is used to assess degradation in water-sediment systems.[6][21][25]

• Test System: Intact water-sediment cores or reconstituted systems are placed in incubation vessels. At least two different sediment types are used.[21]

• Test Substance Application: ¹⁴C-labelled pendimethalin is typically applied to the water phase.[21]

• Incubation: Systems are incubated in the dark at a constant temperature for a period not exceeding 100 days.[21][25] For aerobic testing, the headspace is aerated to maintain oxygen levels in the overlying water. For anaerobic testing, the system is purged with an inert gas.

• Sampling and Analysis: At specified intervals, the water and sediment phases are separated and analyzed. Sediment is typically extracted sequentially to recover the parent compound and metabolites. Analysis is performed using HPLC and LC-MS/MS to identify and quantify substances in each compartment, while LSC is used for ¹⁴CO₂ and mass balance determination.[25] The study determines the degradation rate, partitioning behavior, and identifies major transformation products.[21]

4.3 Leaching in Soil Columns (OECD 312)

This study assesses the mobility and leaching potential of pendimethalin and its degradation products.[26][27][28]

• Test System: Glass columns (e.g., 30 cm length) are packed with sieved soil.[26][28]

• Procedure: The soil columns are saturated with an "artificial rain" solution (e.g., 0.01M CaCl₂).[26][28] ¹⁴C-labelled pendimethalin is applied to the soil surface. The columns are then irrigated with a set volume of artificial rain over a defined period (e.g., 48 hours).[28]

• Sampling and Analysis: The leachate that passes through the column is collected. After the irrigation period, the soil column is frozen and sectioned into segments (e.g., every 6 cm).[28] Both the leachate and the soil from each segment are analyzed for the parent compound and its transformation products using methods like HPLC and LSC. This allows for the quantification of mobility and the creation of a mass balance.[26]

4.4 Analytical Methodology: LC-MS/MS

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is a key analytical technique for the sensitive and selective determination of pendimethalin and its metabolites in environmental matrices.[14][22]

• Sample Extraction: A single acidic solvent extraction (e.g., using acetonitrile or an acetone/methanol mixture) is often sufficient to extract pendimethalin and its metabolites from soil or water samples.

• Chromatographic Separation: Separation is typically achieved on a reversed-phase column (e.g., C18) with a mobile phase gradient of water (often with 0.1% formic acid) and an organic solvent like methanol or acetonitrile.[22]

• Mass Spectrometric Detection: Detection is performed using a tandem mass spectrometer, often with an electrospray ionization (ESI) source operating in both positive (for pendimethalin) and negative (for certain metabolites like M455H001) ion modes.[22] Multiple Reaction Monitoring (MRM) is used for quantification, providing high selectivity and sensitivity, with Limits of Quantification (LOQ) often reaching 0.01 µg/g or lower in soil.[22]

References

• 1. EXTOXNET PIP - PENDIMETHALIN [extoxnet.orst.edu]
• 2. cdn.who.int [cdn.who.int]
• 3. Pendimethalin Nitroreductase Is Responsible for the Initial Pendimethalin Degradation Step in Bacillus subtilis Y3 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. agriculturejournals.cz [agriculturejournals.cz]
• 5. OECD 307: Aerobic and Anaerobic Transformation in Soil | ibacon GmbH [ibacon.com]
• 6. oecd.org [oecd.org]
• 7. aet.irost.ir [aet.irost.ir]
• 8. Critical assessment of pendimethalin in terms of persistence, bioaccumulation, toxicity, and potential for long-range transport - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Pendimethalin (Ref: AC 92553) [sitem.herts.ac.uk]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Degradation of pendimethalin by the yeast YC2 and determination of its two main metabolites - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Simultaneous analysis of herbicides pendimethalin, oxyfluorfen, imazethapyr and quizalofop-p-ethyl by LC–MS/MS and safety evaluation of their harvest time residues in peanut (Arachis hypogaea L.) - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. oecd.org [oecd.org]
• 17. Leaching behaviour of pendimethalin causes toxicity towards different cultivars of Brassica juncea and Brassica campestris in sandy loam soil - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 20. researchgate.net [researchgate.net]
• 21. oecd.org [oecd.org]
• 22. tandfonline.com [tandfonline.com]
• 23. biotecnologiebt.it [biotecnologiebt.it]
• 24. OECD 307: Aerobic and Anaerobic Transformation in Soil - Situ Biosciences [situbiosciences.com]
• 25. OECD 308: Aerobic and Anaerobic Transformation in Aquatic Sediment Systems | ibacon GmbH [ibacon.com]
• 26. Test No. 312: Leaching in Soil Columns | OECD [oecd.org]
• 27. oecd.org [oecd.org]
• 28. cdnmedia.eurofins.com [cdnmedia.eurofins.com]

Pendimethalin: A Technical Guide to its Toxicological and Ecotoxicological Profile

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the toxicology and ecotoxicology of pendimethalin, a widely used dinitroaniline herbicide. This document summarizes key quantitative data, details experimental methodologies for toxicity testing, and visualizes the core signaling pathways affected by pendimethalin exposure.

Toxicological Profile

Pendimethalin exhibits a range of toxicological effects in various organisms, with the liver and thyroid being primary target organs in mammals. Its acute toxicity is generally low, but chronic exposure can lead to adverse effects.

Mammalian Toxicology

Pendimethalin is classified as slightly to practically non-toxic by ingestion and dermal exposure in rats.[1] Chronic exposure in dogs has been shown to increase liver weight and alkaline phosphatase levels.[1] In rats, long-term exposure can lead to increased thyroid and kidney weights, as well as liver enlargement.[2] The U.S. Environmental Protection Agency (EPA) has classified pendimethalin as a "possible human carcinogen" based on the development of benign thyroid tumors in rats.[3]

Table 1: Mammalian Acute and Chronic Toxicity Data for Pendimethalin

Test Organism	Exposure Route	Endpoint	Value	Reference
Rat	Oral	LD50	1050 - >5000 mg/kg	[1][2]
Rat	Dermal	LD50	>2000 mg/kg	[1]
Rat	Inhalation (4-hour)	LC50	320 mg/L	[1]
Dog	Oral (2-year)	NOEL	12.5 mg/kg/day	[4]
Rat	Oral (2-year)	NOAEL	19 mg/kg bw per day	[5]
Rabbit	Dermal	Irritation	Not an irritant or sensitizer	[1]
Rabbit	Eye	Irritation	Mild irritant	[1]

Avian Toxicology

Pendimethalin is considered slightly toxic to birds on an acute oral basis.[1][3]

Table 2: Avian Toxicity Data for Pendimethalin

Test Organism	Endpoint	Value	Reference
Mallard Duck	Acute Oral LD50	1421 mg/kg	[1][3]
Bobwhite Quail	8-day Dietary LC50	>3149 mg/kg	[1]
Mallard Duck	8-day Dietary LC50	>10,900 mg/kg	[1]

Ecotoxicological Profile

Pendimethalin poses a significant risk to aquatic ecosystems due to its high toxicity to fish and aquatic invertebrates. It is moderately persistent in the environment.

Aquatic Ecotoxicology

Pendimethalin is classified as highly toxic to fish and aquatic invertebrates.[1][6]

Table 3: Aquatic Ecotoxicity Data for Pendimethalin

Test Organism	Endpoint (96-hour)	Value	Reference
Bluegill Sunfish	LC50	199 µg/L	[1][6]
Rainbow Trout	LC50	138 µg/L	[1][6]
Channel Catfish	LC50	420 µg/L	[1][6]
Daphnia magna (48-hour)	LC50	280 µg/L	[1]
Oreochromis niloticus	LC50	6.94 mg/L	[6]
Algae	NOEC	11 µg/L	[7]

Terrestrial Ecotoxicology and Environmental Fate

Pendimethalin is strongly adsorbed by soil, limiting its potential for leaching into groundwater.[2] It has a moderate persistence in soil, with a reported half-life of approximately 40-72 days.[7] Pendimethalin has a moderate potential to bioaccumulate in aquatic organisms, with a bioconcentration factor (BCF) of 5100 in fish, although the geometric mean BCF is reported as 1878.[1][7]

Table 4: Environmental Fate of Pendimethalin

Parameter	Value	Reference
Soil Half-life (field)	~40-72 days	[7]
Bioconcentration Factor (BCF) in fish (whole)	5100	[1]
Geometric Mean Bioconcentration Factor (BCF)	1878	[7]

Experimental Protocols

The following sections detail the methodologies for key toxicological and ecotoxicological experiments, based on internationally recognized guidelines.

Mammalian Acute Oral Toxicity (Based on OECD Guideline 401)

This test determines the median lethal dose (LD50) of a substance after a single oral administration.

• Test Animals: Typically, young adult rats of a standard strain are used.

• Procedure:

  • Animals are fasted overnight prior to dosing.

  • The test substance is administered orally by gavage in graduated doses to several groups of animals, with one dose per group.

  • Observations for signs of toxicity and mortality are made at regular intervals (e.g., 1, 2, 4, and 6 hours post-dosing) and then daily for at least 14 days.

  • Body weight is recorded weekly.

  • All animals (including those that die during the test) are subjected to a gross necropsy at the end of the observation period.

• Data Analysis: The LD50 is calculated using statistical methods, such as probit analysis.

Avian Dietary Toxicity Test (Based on OECD Guideline 205)

This test evaluates the toxicity of a substance when administered in the diet to birds.[8][9]

• Test Species: Commonly used species include the mallard duck and the bobwhite quail.[10]

• Procedure:

  • Young birds are acclimated to the test conditions.

  • The test substance is mixed into the feed at various concentrations.

  • Birds are fed the treated diet for five consecutive days, followed by a three-day observation period on a normal diet.[9]

  • Mortality, signs of toxicity, body weight, and food consumption are recorded daily.

• Data Analysis: The LC50 (the concentration lethal to 50% of the test birds) is determined.

Fish Acute Toxicity Test (Based on OECD Guideline 203)

This test assesses the acute toxicity of a substance to fish.[11][12][13][14]

• Test Species: Common test species include rainbow trout, bluegill sunfish, and zebrafish.

• Procedure:

  • Fish are exposed to a range of concentrations of the test substance in water for 96 hours.[11][12]

  • Mortality and any abnormal behavioral or physiological responses are recorded at 24, 48, 72, and 96 hours.[12]

  • Water quality parameters (pH, dissolved oxygen, temperature) are monitored throughout the test.

• Data Analysis: The LC50 at 96 hours is calculated.[13]

Algal Growth Inhibition Test (Based on OECD Guideline 201)

This test determines the effect of a substance on the growth of freshwater algae.[15][16][17][18]

• Test Organism: A common test species is the green alga Pseudokirchneriella subcapitata.

• Procedure:

  • Exponentially growing algal cultures are exposed to various concentrations of the test substance in a nutrient-rich medium.

  • The cultures are incubated under controlled conditions of light and temperature for 72 hours.[16][18]

  • Algal growth (biomass) is measured daily.

• Data Analysis: The EC50 (the concentration that causes a 50% reduction in growth) and the No Observed Effect Concentration (NOEC) are determined.

Signaling Pathways and Mechanisms of Action

Pendimethalin exerts its toxic effects through several distinct molecular mechanisms.

Inhibition of Plant Cell Division (Microtubule Disruption)

The primary mode of action of pendimethalin as an herbicide is the disruption of mitosis (cell division) in susceptible plants.[19] It specifically inhibits the formation and function of microtubules, which are essential components of the mitotic spindle.[19][20]

• Mechanism: Pendimethalin binds to tubulin, the protein subunit of microtubules.[19][20] This binding prevents the polymerization of tubulin into functional microtubules.[20] The absence of a proper spindle apparatus halts the cell cycle at the metaphase, preventing the alignment and separation of chromosomes.[19] This ultimately leads to the death of the developing weed seedling before it can emerge from the soil.[20]

Pendimethalin's inhibition of microtubule polymerization in plant cells.

Oxidative Stress and Apoptosis in Animal Cells

In animal cells, pendimethalin exposure can induce oxidative stress, leading to cellular damage and apoptosis (programmed cell death).[21] This is a significant mechanism underlying its toxicity in non-target organisms.

• Mechanism: Pendimethalin can lead to an overproduction of reactive oxygen species (ROS) within the cell.[22] This overwhelms the cell's antioxidant defense systems, causing damage to lipids, proteins, and DNA. The resulting cellular stress can activate the intrinsic apoptotic pathway, characterized by the release of cytochrome c from the mitochondria and the activation of caspase enzymes, ultimately leading to cell death.[21][23]

References

• 1. EXTOXNET PIP - PENDIMETHALIN [extoxnet.orst.edu]
• 2. cdn.who.int [cdn.who.int]
• 3. wsdot.wa.gov [wsdot.wa.gov]
• 4. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 5. fao.org [fao.org]
• 6. er-journal.com [er-journal.com]
• 7. Critical assessment of pendimethalin in terms of persistence, bioaccumulation, toxicity, and potential for long-range transport - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. catalog.labcorp.com [catalog.labcorp.com]
• 9. oecd.org [oecd.org]
• 10. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 11. OECD 203: Fish, Acute Toxicity Test - Situ Biosciences [situbiosciences.com]
• 12. oecd.org [oecd.org]
• 13. eurofins.com.au [eurofins.com.au]
• 14. oecd.org [oecd.org]
• 15. OECD 201: Freshwater Algae and Cyanobacteria Growth Inhibition Test - Analytice [analytice.com]
• 16. OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test - Aropha [aropha.com]
• 17. catalog.labcorp.com [catalog.labcorp.com]
• 18. oecd.org [oecd.org]
• 19. cals.cornell.edu [cals.cornell.edu]
• 20. pomais.com [pomais.com]
• 21. Pendimethalin-induced oxidative stress, DNA damage and activation of anti-inflammatory and apoptotic markers in male rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. researchgate.net [researchgate.net]

The Microbial Metabolism of Pendimethalin in Soil: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the metabolic pathways of the dinitroaniline herbicide pendimethalin in soil microorganisms. It details the key microbial players, enzymatic processes, and resulting metabolites. The guide also includes quantitative degradation data and detailed experimental protocols for the analysis of pendimethalin and its biotransformation products.

Introduction

Pendimethalin (N-(1-ethylpropyl)-3,4-dimethyl-2,6-dinitrobenzenamine) is a selective, pre-emergence herbicide widely used in agriculture.[1] Its persistence in soil is a matter of environmental concern, with a half-life that can extend to several months.[1] Microbial degradation is a primary route of its dissipation in the soil environment, transforming the parent compound into various metabolites. Understanding these metabolic pathways is crucial for assessing the environmental fate of pendimethalin and for the development of bioremediation strategies.

The microbial metabolism of pendimethalin is primarily characterized by two key enzymatic processes:

• Nitroreduction: The reduction of one or both of the nitro groups (-NO₂) on the aniline ring to amino groups (-NH₂).

• N-dealkylation: The removal of the N-(1-ethylpropyl) group.

A variety of soil bacteria and fungi have been identified as capable of degrading pendimethalin, employing one or both of these pathways.

Microbial Degradation of Pendimethalin

Numerous studies have isolated and characterized soil microorganisms with the ability to metabolize pendimethalin. Bacteria from the genera Bacillus, Pseudomonas, Burkholderia, and Methylobacterium, as well as fungi such as Aspergillus, Fusarium, and the yeast Clavispora, have demonstrated significant degradation capabilities.[1][2][3][4][5]

Quantitative Degradation Data

The efficiency of pendimethalin degradation varies significantly among different microbial species and is influenced by environmental conditions. A summary of reported degradation rates is presented in Table 1.

Microorganism	Initial Concentration (mg/L)	Degradation (%)	Time (days)	Half-life (days)	Reference
Bacillus subtilis	125	78	7	-	[4]
Escherichia coli	125	66.8	7	-	[4]
Pseudomonas fluorescens	125	27.9	7	-	[4]
Clavispora lusitaniae YC2	200	74	8	-	[2]
Burkholderia sp. F7G4PR33-4	281	65	30	-
Methylobacterium radiotolerans A6A1PR46-4	281	55.4	30	-
Pseudomonas aeruginosa	400	80.75	30	0.58 (Phase 1), 6.03 (Phase 2)
Bacillus mycoides	400	71.75	30	0.3 (Phase 1), 3.7 (Phase 2)
Bacillus cereus	400	80.25	30	0.49 (Phase 1), 5.76 (Phase 2)
Bacillus subtilis Y3	100	99.5	2.5	-	[1]
Pseudomonas strain PD1	50	77.05	1.25	-	[6]

Metabolic Pathways

The biodegradation of pendimethalin by soil microorganisms proceeds through several key steps, primarily initiated by nitroreductases and other enzymatic systems.

Bacterial Metabolic Pathways

In bacteria, the initial step is often the reduction of one of the nitro groups. For instance, in Bacillus subtilis Y3, a specific enzyme, Pendimethalin Nitroreductase (PNR) , has been identified.[1] This enzyme catalyzes the conversion of pendimethalin to 2-nitro-6-amino-N-(1-ethylpropyl)-3,4-xylidine.[1] Further degradation can involve the reduction of the second nitro group and/or N-dealkylation.

Figure 1: Proposed bacterial metabolic pathway of pendimethalin.

Fungal Metabolic Pathways

Fungi also employ nitroreduction and N-dealkylation in pendimethalin metabolism. For example, Fusarium oxysporum and Paecilomyces varioti have been shown to produce both the nitro-reduced metabolite N-(1-ethylpropyl)-3,4-dimethyl-2-nitrobenzene-1,6-diamine and the N-dealkylated product 3,4-dimethyl-2,6-dinitroaniline.[2] The yeast Clavispora lusitaniae YC2 follows a pathway involving oxidation of the amine group, leading to different metabolites.[2]

Figure 2: Fungal metabolic pathways of pendimethalin.

Experimental Protocols

The study of pendimethalin metabolism relies on robust analytical techniques to isolate, identify, and quantify the parent compound and its metabolites.

Sample Preparation and Extraction

A common method for extracting pendimethalin and its metabolites from microbial cultures or soil is liquid-liquid extraction or solid-phase extraction. The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is also frequently employed for soil and plant matrices.

4.1.1 Liquid-Liquid Extraction from Culture

• Centrifuge the microbial culture to separate the supernatant and cell pellet.

• Extract the supernatant with an equal volume of a non-polar solvent such as petroleum ether or dichloromethane three times.

• Combine the organic phases and dry over anhydrous sodium sulfate.

• Evaporate the solvent and reconstitute the residue in a suitable solvent (e.g., methanol or acetonitrile) for analysis.[2]

4.1.2 QuEChERS Extraction from Soil

• To 10 g of soil in a 50 mL centrifuge tube, add 10 mL of water and 10 mL of acetonitrile.

• Add QuEChERS salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate tribasic dihydrate, 0.5 g sodium citrate dibasic sesquihydrate).

• Shake vigorously for 1 minute and centrifuge at 4000 rpm for 5 minutes.

• Take an aliquot of the supernatant (acetonitrile layer) for d-SPE (dispersive solid-phase extraction) cleanup.

• Add the aliquot to a 2 mL d-SPE tube containing PSA (primary secondary amine) and MgSO₄.

• Vortex for 30 seconds and centrifuge at 10000 rpm for 5 minutes.

• Filter the supernatant through a 0.22 µm filter before analysis.

Analytical Methods

High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are the primary techniques for the analysis of pendimethalin and its metabolites.

4.2.1 HPLC-MS/MS Method for Metabolite Identification

• System: UHPLC coupled to a Quadrupole-Exactive Orbitrap mass spectrometer with a heated electrospray ionization (HESI) source.[2]

• Column: Phenomenex synergy C18 (5.0 μm, 250 × 4.6 mm).[2]

• Mobile Phase: Gradient elution with (A) 0.1% formic acid in water and (B) acetonitrile.[2]

• Flow Rate: 1.0 mL/min.[2]

• Detection: UV at 233 nm and full scan mass spectrometry.[2]

4.2.2 GC-MS Method for Quantification

• System: Gas chromatograph coupled to a single quadrupole mass spectrometer.[7]

• Column: ZB-5 (5% diphenyl, 95% dimethylpolysiloxane), 30 m x 0.25 mm ID, 0.1 µm film thickness.[7]

• Carrier Gas: Helium at a flow rate of 1.0 mL/min.

• Injector: Splitless mode, 250 °C.

• Oven Temperature Program:

  • Initial temperature 90 °C, hold for 0.5 min.

  • Ramp at 20 °C/min to 180 °C, hold for 1 min.

  • Ramp at 12 °C/min to 240 °C, hold for 1 min.

  • Ramp at 15 °C/min to 260 °C, hold for 1 min.

  • Ramp at 12 °C/min to 280 °C, hold for 0.5 min.[7]

• Mass Spectrometer: Electron ionization (EI) at 70 eV.

• Detection Mode: Selected Ion Monitoring (SIM). For pendimethalin, quantitative ion m/z 252.

Figure 3: General experimental workflow for studying pendimethalin metabolism.

Conclusion

The microbial degradation of pendimethalin in soil is a complex process involving a diverse range of microorganisms and enzymatic pathways. Nitroreduction and N-dealkylation are the predominant initial transformation steps, leading to the formation of various metabolites. This guide provides a foundational understanding of these processes, along with quantitative data and detailed analytical protocols to aid researchers in this field. Further research into the specific enzymes involved and the factors influencing degradation rates will be essential for developing effective bioremediation strategies for pendimethalin-contaminated environments.

References

• 1. Pendimethalin Nitroreductase Is Responsible for the Initial Pendimethalin Degradation Step in Bacillus subtilis Y3 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Degradation of pendimethalin by the yeast YC2 and determination of its two main metabolites - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. [Biodegradation of herbicide pendimethalin by fungi and its characteristics] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Degradation studies of pendimethalin by indigenous soil bacterium <i>Pseudomonas</i> strain PD1 using spectrophotometric scanning and FTIR - ProQuest [proquest.com]
• 7. An improved GC-MS-SIM analytical method for determination of pendimethalin residue in commercial crops (leaf and soils) and its validation - PMC [pmc.ncbi.nlm.nih.gov]

history of pendimethalin as a dinitroaniline herbicide

An In-depth Technical Guide to the History of Pendimethalin as a Dinitroaniline Herbicide

Introduction

Pendimethalin, a selective herbicide belonging to the dinitroaniline class, has been a cornerstone of weed management in agriculture for decades.[1] Its primary function is to control annual grasses and certain broadleaf weeds through pre-emergent or early post-emergent applications.[2][3] This technical guide delves into the history, development, mode of action, and chemical properties of pendimethalin, providing a comprehensive resource for researchers, scientists, and professionals in drug development and agriculture.

History and Development

The journey of dinitroaniline herbicides began in the early 1960s, with these compounds initially known as dye intermediates.[4] The first dinitroaniline herbicide, trifluralin, was commercialized in the 1960s in the United States.[5][6] Following this, pendimethalin was first registered for use as a pesticide in the United States in 1972.[7][8][9] American Cyanamid was the initial registrant, with trade names including Prowl™, Stomp™, Herbadox™, and Pay-off™.[7]

The U.S. Environmental Protection Agency (EPA) issued a Registration Standard for pendimethalin in March 1985.[8][9] Further data on its toxicological and environmental effects were required through a Data Call-In in October 1990.[8][9] A Reregistration Eligibility Decision (RED) was issued in June 1997, which led to some changes in its use, such as increasing the restricted-entry interval from 12 to 24 hours and decreasing the maximum application rate for residential turf grass.[7][8]

Chemical Properties and Formulations

Pendimethalin is chemically known as N-(1-ethylpropyl)-3,4-dimethyl-2,6-dinitrobenzenamine.[10] In its pure form, it is an orange-yellow crystalline solid with a fruity odor.[11] It is strongly adsorbed to soil particles, and its effectiveness can be influenced by soil organic matter and clay content.[10]

Property	Value
Chemical Formula	C13H19N3O4
Molar Mass	281.312 g·mol−1
Melting Point	47 to 58 °C (117 to 136 °F; 320 to 331 K)
Boiling Point	330 °C (626 °F; 603 K)
Solubility in water	0.275 ppm
Vapor Pressure	1.94 × 10–3 Pa at 25°C[12]
Henry's Law Constant	2.728 × 10–3 (kPa × m3/mol) at 25°C[12]

Pendimethalin is available in various formulations, including:

• Emulsifiable Concentrates (EC)[7][13]

• Granules (GR)[7][13]

• Wettable Powders (WP)[13]

• Capsule Suspensions (CS)[3]

Mode of Action

Pendimethalin's herbicidal activity stems from its role as a mitotic inhibitor.[10] It disrupts cell division and cell elongation in the roots and shoots of emerging weeds.[1][2][11] Specifically, it binds to tubulin, the protein subunit of microtubules.[10][14] This binding prevents the polymerization of tubulin into functional microtubules, which are essential for the formation of the mitotic spindle during cell division.[14] The absence of a functional spindle apparatus halts mitosis at the metaphase stage, leading to the formation of multinucleate cells and swelling of the root tips.[15] This ultimately prevents the emergence and growth of susceptible weeds.[2][14]

Caption: Pendimethalin's mode of action via microtubule assembly inhibition.

Synthesis and Manufacturing

The commercial production of pendimethalin involves a multi-step chemical synthesis.[16] A common method starts with the nitration of o-xylene to create a mixture of trinitro-o-xylene isomers.[17] This intermediate is then reacted with 1-ethylpropylamine in a process called amination.[17] The resulting crude product is then purified through methods like distillation or crystallization to obtain pure pendimethalin.[13] The purified active ingredient is then formulated into the final commercial products.[13]

Caption: A simplified workflow for the manufacturing of pendimethalin.

Applications and Efficacy

Pendimethalin is a selective herbicide used to control most annual grasses and certain broadleaf weeds in a wide variety of settings.[2][16]

Agricultural Applications:

• Row Crops: Corn, soybeans, cotton, sorghum, peanuts, potatoes, and sunflowers.[7][11]

• Cereals: Wheat, barley, rye, and triticale.[2]

• Fruits and Vegetables: Beans, peas, carrots, asparagus, onions, and non-bearing fruit and nut crops.[2][7][11]

• Rice and Tobacco [7][11]

Non-Agricultural Applications:

• Turf and Lawns: Residential and commercial lawns.[2][11]

• Ornamental Plants [2][11]

• Vineyards [7][11]

Pendimethalin is effective as a pre-emergent herbicide, applied to the soil before weed seeds germinate.[1] It can also be used in early post-emergence applications.[2]

Toxicology and Environmental Fate

In laboratory animal studies, pendimethalin has generally shown low acute toxicity.[8][9] It is classified as practically non-toxic to slightly toxic on an acute oral basis.[10]

Endpoint	Value	Classification
Oral LD50 (rat)	>5000 mg/kg[10]	Practically non-toxic
Dermal LD50 (rabbit)	>2000 mg/kg	Low toxicity
Inhalation LC50 (rat)	>3.5 mg/L	Very low toxicity
Eye Irritation (rabbit)	Slight irritation[18]	Mildly irritating
Skin Irritation (rabbit)	No irritation[18]	Non-irritating
Skin Sensitization (guinea pig)	Not a sensitizer[18]	Non-sensitizing

Pendimethalin is highly toxic to fish and aquatic invertebrates.[7] Its labels carry warnings about the potential hazard to aquatic organisms from drift and runoff.[7]

In the environment, pendimethalin has a typical soil half-life of about 90 days and is broken down by microbes and sunlight.[18] It has a low potential to leach into groundwater but a high potential for loss on eroded soil.[18]

Resistance Management

While dinitroaniline herbicides have seen relatively slow evolution of weed resistance, some cases have been reported.[5][6] Resistance to pendimethalin has been observed in species like Lolium rigidum (rigid ryegrass), partly due to increased cytochrome P450 activity.[2] To mitigate the development of resistance, it is recommended to rotate pendimethalin with herbicides that have different modes of action.[1]

Experimental Protocols

Representative Experimental Protocol: Microcapsule Formulation and Efficacy Testing

This protocol is based on the methodology for preparing and testing pendimethalin microcapsules to enhance its stability and control its release.[19]

1. Preparation of Pendimethalin Microcapsules:

• Materials: Pendimethalin, 4,4-methylenediphenyl diisocyanate (MDI), ethylenediamine (EDA), surfactant.

• Procedure:

  • Prepare the dispersed phase by dissolving pendimethalin and MDI in an appropriate solvent.

  • Prepare the continuous phase containing a surfactant in water.

  • Using a microfluidic device, introduce the dispersed phase and the continuous phase into the microchannels. The shearing and squeezing forces will create tiny droplets of the dispersed phase in the continuous phase.

  • Introduce an aqueous solution of EDA, which will react with MDI at the oil-water interface (interfacial polymerization) to form a polyurea shell around the pendimethalin core.

  • Collect the formed microcapsules and wash them to remove unreacted monomers and surfactant.

2. Characterization of Microcapsules:

• Morphology and Size: Analyze the shape and size distribution of the microcapsules using scanning electron microscopy (SEM) and particle size analyzers.

• Encapsulation Efficiency: Determine the amount of pendimethalin successfully encapsulated within the microcapsules using techniques like high-performance liquid chromatography (HPLC) after extracting the active ingredient.

• Release Profile: Study the release rate of pendimethalin from the microcapsules over time in a controlled environment, simulating field conditions.

3. Herbicidal Efficacy Bioassay:

• Test Weeds: Select target weed species, such as annual grasses (e.g., barnyardgrass) and broadleaf weeds (e.g., pigweed).

• Treatment Groups:

  • Untreated control

  • Conventional emulsifiable concentrate (EC) formulation of pendimethalin

  • Different concentrations of the prepared pendimethalin microcapsules

• Procedure:

  • Sow weed seeds in pots containing a suitable soil mix.

  • Apply the different herbicide formulations to the soil surface (pre-emergence application).

  • Maintain the pots in a greenhouse with controlled temperature, light, and humidity.

  • After a specified period (e.g., 21 days), assess the herbicidal efficacy by measuring parameters such as weed emergence, plant height, and fresh/dry weight.

  • Calculate the control efficacy compared to the untreated control.

Caption: Key milestones in the history of pendimethalin.

Conclusion

Pendimethalin has a long and established history as a reliable dinitroaniline herbicide. Its effectiveness in controlling a broad spectrum of weeds before they emerge has made it an invaluable tool for modern agriculture. Understanding its history, mode of action, and chemical properties is crucial for its continued effective and safe use, as well as for the development of new and improved weed management strategies. As with any herbicide, responsible use, including adherence to application guidelines and resistance management practices, is essential to ensure its long-term viability and to minimize its impact on the environment.

References

• 1. The Unparalleled Effectiveness of Pendimethalin - HEBEN [hb-p.com]
• 2. Pendimethalin - Wikipedia [en.wikipedia.org]
• 3. jindunchemistry.com [jindunchemistry.com]
• 4. researchgate.net [researchgate.net]
• 5. Dinitroaniline Herbicide Resistance and Mechanisms in Weeds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Dinitroaniline Herbicide Resistance and Mechanisms in Weeds [frontiersin.org]
• 7. beyondpesticides.org [beyondpesticides.org]
• 8. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 9. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 10. cals.cornell.edu [cals.cornell.edu]
• 11. Pendimethalin Information and Products | Pendimethalin Herbicide Active Ingredient [solutionsstores.com]
• 12. researchgate.net [researchgate.net]
• 13. niir.org [niir.org]
• 14. pomais.com [pomais.com]
• 15. The Physiology and Mode of Action of the Dinitroaniline Herbicides | Weed Science | Cambridge Core [cambridge.org]
• 16. Pendimethalin (Ref: AC 92553) [sitem.herts.ac.uk]
• 17. US5705698A - Process for the production of pendimethalin and iso-pendimethalin - Google Patents [patents.google.com]
• 18. wsdot.wa.gov [wsdot.wa.gov]
• 19. Preparation and Characterization of Pendimethalin Microcapsules Based on Microfluidic Technology - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Analysis of Pendimethalin Residues in Agricultural Crops

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pendimethalin is a selective herbicide widely used in agriculture to control annual grasses and certain broadleaf weeds in a variety of crops.[1] Its widespread application necessitates robust and sensitive analytical methods to monitor its residue levels in food commodities, ensuring consumer safety and compliance with regulatory limits. This document provides a detailed protocol for the determination of pendimethalin residues in various crop matrices using modern analytical techniques. The methodologies described are based on established and validated procedures such as the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method for sample preparation, followed by analysis using Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Experimental Protocols

Sample Preparation: Modified QuEChERS Method

The QuEChERS method is a streamlined approach for the extraction and cleanup of pesticide residues from a wide range of food matrices.

a. Materials and Reagents:

• Homogenizer

• Centrifuge and 50 mL centrifuge tubes

• Acetonitrile (ACN), HPLC grade

• Anhydrous magnesium sulfate (MgSO₄)

• Sodium chloride (NaCl)

• Primary Secondary Amine (PSA) sorbent

• Graphitized Carbon Black (GCB) or C18 sorbent (for pigmented samples)

• Pendimethalin analytical standard (≥98% purity)

b. Extraction Procedure:

• Weigh 10 g of a homogenized crop sample into a 50 mL centrifuge tube.[2] For dry samples, rehydrate with an appropriate amount of water.

• Add 10 mL of acetonitrile to the tube.

• Add the appropriate QuEChERS extraction salts (e.g., 4 g MgSO₄ and 1 g NaCl).

• Cap the tube tightly and shake vigorously for 1 minute to ensure thorough mixing and extraction of the analyte into the acetonitrile layer.

• Centrifuge the tube at ≥3000 rpm for 5 minutes.

c. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

• Transfer a 1 mL aliquot of the upper acetonitrile layer into a 2 mL d-SPE microcentrifuge tube containing 150 mg MgSO₄ and 50 mg PSA.[3]

• For samples with high chlorophyll or other pigments, a combination of PSA and GCB or C18 may be used for cleanup.[4][5]

• Vortex the tube for 30 seconds.

• Centrifuge at a high speed for 2 minutes.

• The resulting supernatant is ready for analysis by GC-MS/MS or LC-MS/MS.

Instrumental Analysis

a. Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS):

GC-MS/MS is a highly sensitive and selective technique for the analysis of volatile and semi-volatile compounds like pendimethalin.

• Gas Chromatograph (GC) Conditions:

  • Column: A low-polarity capillary column, such as one with a 5% diphenyl/95% dimethylpolysiloxane stationary phase (e.g., 30 m x 0.25 mm i.d., 0.25 µm film thickness), is suitable for separation.[4][6]

  • Injector: Splitless injection at 250 °C.[4]

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.[4]

  • Oven Temperature Program: An optimized temperature program is crucial for good chromatographic separation. A typical program starts at 90°C, ramps up to 280°C in stages.[5][6]

• Mass Spectrometer (MS/MS) Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) for enhanced selectivity and sensitivity.

  • Precursor and Product Ions: The precursor ion for pendimethalin is typically m/z 252.[4] Common product ions for quantification and confirmation are m/z 191 and 162.[4][7]

b. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS):

LC-MS/MS is an excellent alternative, particularly for complex matrices, and does not require the analyte to be volatile.

• Liquid Chromatograph (LC) Conditions:

  • Column: A C18 reversed-phase column is commonly used.

  • Mobile Phase: A gradient elution with a mixture of methanol and water, often containing additives like ammonium formate or formic acid to improve ionization.[3]

  • Flow Rate: Typically in the range of 0.3-0.5 mL/min.[3]

  • Injection Volume: 5-10 µL.

• Mass Spectrometer (MS/MS) Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • Source Parameters: Optimized nebulizer gas, heater gas, ion source temperature, and ion spray voltage are essential for achieving desired sensitivity.[3]

Data Presentation

The performance of analytical methods for pendimethalin residue analysis varies depending on the crop matrix and the specific instrumentation used. The following table summarizes typical quantitative data from validated methods.

Crop Matrix	Analytical Method	LOQ (mg/kg)	Recovery (%)	RSD (%)	Reference
Tobacco Leaf & Soil	GC-MS	0.005	>80	<5	[6]
Fruits, Nuts, Vegetables	GC-NPD	0.050	71-126	-	[8]
Mint & Mint Oil	GC-NPD	0.10	71-126	-	[8]
Bulb Vegetables	GC-MS/MS	0.005	78.8-99.9	-	[4]
Peanut	LC-MS/MS	0.005	69.4-94.4	2.6-16.6	[3]
Berries	LC-MS/MS	0.05	73-89	7.4	[1]
Strawberries	GC-NPD	0.05	80-83	1.2-6.5	[1]
Strawberries	LC-MS/MS	0.01	73-91	0.9-1.9	[1]
Green Fodder (Wheat, Barley)	GC-MS/MS	<0.01	-	-	[2]
Soil	LC-MS/MS	0.00434	70-120	<15	[9]

LOQ: Limit of Quantification; RSD: Relative Standard Deviation

Visualization

The following diagram illustrates the general workflow for the analysis of pendimethalin residues in crop samples.

Caption: Workflow for Pendimethalin Residue Analysis in Crops.

References

• 1. fao.org [fao.org]
• 2. Quantification of pendimethalin residue in green fodder and silage of winter cereals using gas chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Simultaneous analysis of herbicides pendimethalin, oxyfluorfen, imazethapyr and quizalofop-p-ethyl by LC–MS/MS and safety evaluation of their harvest time residues in peanut (Arachis hypogaea L.) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Simultaneous determination of metolachlor, pendimethalin and oxyfluorfen in bulb vegetables using gas chromatography-tandem mass spectrometry - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 5. journals.plos.org [journals.plos.org]
• 6. An improved GC-MS-SIM analytical method for determination of pendimethalin residue in commercial crops (leaf and soils) and its validation | PLOS One [journals.plos.org]
• 7. agilent.com [agilent.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. dergipark.org.tr [dergipark.org.tr]

Application Notes: Pendimethalin for Weed Control in Agricultural Research

1. Introduction

Pendimethalin is a selective, pre-emergence herbicide belonging to the dinitroaniline class, widely utilized in agriculture to control annual grasses and certain broadleaf weeds.[1][2][3] It is a crucial tool in the management of weeds for a variety of crops, including cereals (like wheat and barley), corn, soybeans, rice, potatoes, and vegetables.[1] Its efficacy lies in its ability to prevent weed seeds from successfully germinating and emerging, thereby giving crops a critical head start without competition for resources like water, nutrients, and light.[1][4]

2. Mechanism of Action

Pendimethalin's primary mode of action is the inhibition of cell division (mitosis) and cell elongation in the roots and shoots of young weed seedlings.[1][4][5][6] It specifically targets the formation of microtubules, which are essential protein filaments required for the mitotic spindle.[2][7]

• Microtubule Disruption: Pendimethalin binds to tubulin proteins, the building blocks of microtubules.[7]

• Inhibition of Polymerization: This binding action prevents the tubulin proteins from polymerizing into functional microtubules.[7]

• Mitosis Arrest: Without a functional mitotic spindle, chromosomes cannot separate correctly during cell division, leading to a complete halt of mitosis.[2][7]

• Seedling Death: Consequently, the weed seedling cannot develop its root and shoot systems and dies shortly after germination, before it can emerge from the soil.[2]

This mechanism places pendimethalin in the Herbicide Resistance Action Committee (HRAC) Group K1.[1]

Caption: Mechanism of Action of Pendimethalin.

3. Application and Environmental Factors

Pendimethalin is primarily a soil-applied, pre-emergence herbicide, meaning it must be applied before weeds emerge from the soil to be effective.[2][3]

• Activation: The herbicide requires light rainfall or irrigation (10-15 mm) within about 7 days of application to move it into the top few centimeters of the soil where weed seeds germinate.[2] This creates a chemical barrier.

• Soil Behavior: Pendimethalin binds strongly to soil particles, particularly those with high organic matter and clay content.[2][5] This strong adsorption reduces its potential for leaching into groundwater but increases the risk of loss through soil erosion.[8]

• Residual Activity: It is highly persistent, with a typical soil half-life of around 90 days, providing extended weed control during the critical early stages of crop development.[2][8]

• Application Timing: It can be applied pre-sowing (especially in no-till systems) or, most commonly, immediately after sowing but before crop emergence.[2]

Caption: Factors influencing Pendimethalin's efficacy.

Quantitative Data

Table 1: General Properties of Pendimethalin

Property	Description	Reference(s)
Chemical Class	Dinitroaniline	[1]
Mode of Action	Inhibition of cell division and elongation	[1][5]
HRAC Group	K1 (Global) / 3 (Numeric)	[1]
Application	Pre-emergence, early post-emergence	[1][6]
Uptake Route	Absorbed by roots and shoots of germinating seedlings	[1]
Soil Half-life	Approximately 90 days	[8]
Soil Mobility	Moderately mobile, but adsorbs strongly to soil	[5]
Water Solubility	0.275 ppm	[1]

Table 2: Efficacy of Pendimethalin in Field Trials

Crop	Application Rate (g a.i./ha)	Weed Control Efficacy (%)	Comments	Reference(s)
Faba Bean	1228	91.7 (visual rating)	Significantly decreased weed infestation and increased grain yield.	[9]
614	63.3 (visual rating)	Lower efficacy compared to the higher dose.	[9]
Soybean	1339	Not specified, but significantly reduced weed infestation	Highest seed yield recorded at this dose. No herbicide residues detected in seeds.
2232	Not specified, but effective	Caused a 7% reduction in plant population due to phytotoxicity.
Cotton	840 (split application)	71 - 95 (Texas millet)	Split application (4 weeks before planting + at planting) was most effective.	[10]
Chickpea	774 (Pre-plant incorporation)	Not specified, but significantly reduced weed density and biomass	Proved superior to pre-emergence applications at the same rates.	[11]

Experimental Protocols

Protocol 1: Greenhouse Dose-Response Bioassay for Herbicide Susceptibility

This protocol is designed to determine the susceptibility of a target weed species to varying rates of pendimethalin under controlled greenhouse conditions.

1. Materials:

• Certified seeds of the target weed species.

• Pendimethalin formulation (e.g., 500 EC).

• Potting medium (e.g., sandy loam soil, sterilized).

• Plastic pots or trays.

• Greenhouse with controlled temperature and light.

• Precision sprayer or calibrated pipettes for herbicide application.

• Deionized water.

• Analytical balance.

2. Experimental Design:

• Treatments: A minimum of 5-7 herbicide doses, including a zero-dose control. Doses should bracket the recommended field application rate. For example: 0, 0.25X, 0.5X, 1X, 2X, and 4X the recommended rate.

• Replication: A minimum of four replicates for each treatment.

• Randomization: Employ a completely randomized design (CRD) for pot placement on greenhouse benches.

3. Procedure:

• Fill pots with a consistent amount of soil.

• Sow a known number of weed seeds (e.g., 20-30 seeds) at a uniform depth (e.g., 1-2 cm).

• Prepare serial dilutions of the pendimethalin formulation to achieve the target application rates.

• Apply the herbicide treatments uniformly to the soil surface of each pot using a precision sprayer. Ensure even coverage. The control pots are treated with water only.

• Lightly water the pots to activate the herbicide, simulating rainfall.

• Place the pots in the greenhouse, maintaining optimal conditions for weed germination (e.g., 25°C/18°C day/night temperature, 14-hour photoperiod).

• Water the pots as needed to maintain adequate soil moisture, avoiding surface runoff.

4. Data Collection and Analysis:

• At 21-28 days after treatment (DAT), record the number of emerged seedlings in each pot.

• Harvest the above-ground biomass from each pot.

• Dry the biomass in an oven at 70°C for 72 hours and record the dry weight.

• Calculate the percent inhibition of emergence and biomass reduction relative to the untreated control.

• Analyze the data using regression analysis to determine the dose required to cause 50% inhibition (ED₅₀).

Protocol 2: Field Trial for Efficacy and Crop Safety Assessment

This protocol outlines a field experiment to evaluate the effectiveness of pendimethalin on a natural weed population and assess its safety for a specific crop.

Caption: Workflow for a field efficacy trial.

1. Materials:

• Certified crop seeds.

• Pendimethalin formulation.

• Field plot with known history and uniform soil type.

• Tractor-mounted or backpack sprayer with calibrated nozzles.

• Quadrat (e.g., 0.25 m²).

• Equipment for harvesting and measuring yield.

2. Experimental Design:

• Treatments:

  • Pendimethalin at recommended rate (e.g., 1200 g a.i./ha).

  • Pendimethalin at a higher rate (e.g., 2400 g a.i./ha) to test for phytotoxicity.

  • Weedy Check (untreated control).

  • Weed-Free Check (maintained by hand weeding).

• Design: Randomized Complete Block Design (RCBD) with at least four replications. Blocks should be positioned to account for field gradients (e.g., slope).

• Plot Size: Minimum of 3m x 5m per plot.

3. Procedure:

• Site Preparation: Prepare the seedbed according to standard local practices for the selected crop.

• Sowing: Sow the crop at the recommended seeding rate and depth.

• Application: Within 48 hours of sowing (before crop or weed emergence), apply the herbicide treatments using a calibrated sprayer. Ensure uniform application pressure and speed to deliver the precise dose. Use shields to prevent drift between plots.

• Maintenance: Manage the plots according to standard agronomic practices, except for weed control. The weed-free check plots must be meticulously hand-weeded throughout the season.

4. Data Collection:

• Weed Data (30 and 60 DAT):

  • Place a quadrat at two random locations within each plot.

  • Count the number of individual weeds by species inside the quadrat (Weed Density).

  • Harvest all weeds within the quadrat, dry them, and record the dry weight (Weed Biomass).

• Crop Phytotoxicity (15 and 30 DAT):

  • Visually assess crop injury on a scale of 0-100% (0 = no injury, 100 = complete crop death).

• Crop Yield:

  • At maturity, harvest the central area of each plot to avoid edge effects.

  • Measure and record the grain or biomass yield, adjusting for moisture content as necessary.

5. Data Analysis:

• Subject the data (weed density, weed biomass, crop yield) to Analysis of Variance (ANOVA).

• If the ANOVA shows significant differences (P ≤ 0.05), use a mean separation test (e.g., Duncan's Multiple Range Test or Tukey's HSD) to compare treatment means.

References

• 1. Pendimethalin - Wikipedia [en.wikipedia.org]
• 2. pomais.com [pomais.com]
• 3. pomais.com [pomais.com]
• 4. The Unparalleled Effectiveness of Pendimethalin - HEBEN [hb-p.com]
• 5. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 6. thaiscience.info [thaiscience.info]
• 7. pomais.com [pomais.com]
• 8. wsdot.wa.gov [wsdot.wa.gov]
• 9. eujournal.org [eujournal.org]
• 10. cotton.org [cotton.org]
• 11. ijcmas.com [ijcmas.com]

Application Notes and Protocols for Pendimethalin in Herbicide Resistance Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of pendimethalin in studying herbicide resistance mechanisms in various weed species. Detailed protocols for key experiments are provided to facilitate the design and execution of resistance-related research.

Introduction

Pendimethalin is a selective, pre-emergent herbicide belonging to the dinitroaniline class.[1][2] It is classified under the Herbicide Resistance Action Committee (HRAC) Group K1 (or Group 3), which acts by inhibiting microtubule assembly.[1][3] Its primary mode of action is the disruption of mitosis by binding to tubulin proteins, preventing their polymerization into functional microtubules.[1][3][4] This action halts cell division, primarily in the root and shoot meristems of germinating seedlings, leading to their death before they can emerge from the soil.[1][3][5]

The repeated use of herbicides with the same mode of action has led to the evolution of resistant weed populations, posing a significant threat to global food security.[5][6] Studying the mechanisms of resistance is crucial for developing sustainable weed management strategies. Resistance to pendimethalin, though less common than for other herbicide groups, has been documented in several weed species.[1][7] Resistance mechanisms are broadly categorized into two types: target-site resistance (TSR) and non-target-site resistance (NTSR).[5]

• Target-Site Resistance (TSR): This occurs due to genetic mutations in the target protein (in this case, α-tubulin), which reduces the binding affinity of the herbicide.[1][5]

• Non-Target-Site Resistance (NTSR): This involves mechanisms that reduce the amount of active herbicide reaching the target site.[8] The most common form of NTSR is enhanced metabolic detoxification, where enzymes such as cytochrome P450 monooxygenases (CYPs) and glutathione transferases (GSTs) break down the herbicide into non-toxic forms.[8][9][10]

Mechanisms of Pendimethalin Resistance

Target-Site Resistance (TSR)

TSR to dinitroaniline herbicides like pendimethalin is conferred by point mutations in the α-tubulin genes.[5] For instance, a Thr-239-Ile substitution in the α-tubulin TUA1 gene has been identified as a basis for resistance in green foxtail (Setaria viridis).[4] These mutations alter the herbicide's binding site on the tubulin protein, rendering it less effective.[1]

Caption: Pendimethalin's Mode of Action and Target-Site Resistance (TSR).

Non-Target-Site Resistance (NTSR)

NTSR is the more prevalent resistance mechanism for pendimethalin.[8][9] It is often polygenic and involves enhanced herbicide metabolism.[11] In NTSR populations, detoxification enzymes like CYPs and GSTs recognize and metabolize pendimethalin, reducing the concentration of the active herbicide before it can reach the tubulin proteins.[9][10] For example, increased cytochrome P450 activity has been linked to pendimethalin resistance in Lolium rigidum.[2]

Caption: Non-Target-Site Resistance (NTSR) via enhanced metabolism.

Data Presentation

Table 1: Resistance Levels of Various Weed Populations to Pendimethalin

This table summarizes the resistance levels, often expressed as a Resistance Index (RI) or the dose required to achieve 50% growth reduction (GR₅₀), for different weed species. The RI is calculated by dividing the GR₅₀ of the resistant population by the GR₅₀ of a known susceptible population.

Weed Species	Population	Method	GR₅₀ (Resistant)	GR₅₀ (Susceptible)	Resistance Index (RI)	Reference
Alopecurus myosuroides	Peldon	Whole Plant Assay	>9.0 kg ai/ha	1.8 kg ai/ha	>5.0	[7]
Alopecurus myosuroides	Faringdon	Whole Plant Assay	8.5 kg ai/ha	1.8 kg ai/ha	4.7	[7]
Apera spica-venti	Tolerant Population	Greenhouse Study	-	-	5.6	[11]
Solanum nigrum	BL-1	Whole Plant Method	4805 g/ha	183.4 g/ha	26.20	[12]
Solanum nigrum	BL-1	Petri Dish Method	90.30 mg/L	4.38 mg/L	20.62	[12]
Lolium rigidum	-	Dose-Response Study	144 g ai/ha (GR₅₀)	-	-	[13]

Table 2: Efficacy of Pendimethalin on Barnyard Grass (Echinochloa crus-galli)

This table shows the impact of different rates of pendimethalin on the growth of barnyard grass, a common weed in rice production.

Pendimethalin Rate (kg a.i./ha)	Leaf Area Reduction (%) at 40 DAS	Above-Ground Biomass Reduction (%) at 40 DAS	Above-Ground Biomass Reduction (%) at 55 DAS	Reference
1.50	38.9	-	-	[14][15]
1.75	49.6	-	-	[14][15]
2.00	49.6	40.0	59.9	[14][15]
Untreated Control	0	0	0	[14][15]
DAS = Days After Sowing

Experimental Protocols

Robust, whole-plant bioassays are essential for accurately confirming herbicide resistance status and determining the level of resistance.[16][17]

Protocol 1: Whole-Plant Pot Assay for Pendimethalin Resistance Confirmation

This protocol is considered the standard for determining resistance levels.[16][18]

1. Seed Collection and Preparation:

• Collect mature seed heads from plants that have survived a field application of pendimethalin.

• Collect seeds from a known susceptible population to serve as a control.

• Clean the seeds and store them in dry, low-temperature conditions until use.[16]

• If seeds exhibit dormancy, appropriate breaking treatments (e.g., stratification) may be required.[19]

2. Plant Growth Conditions:

• Sow seeds in pots (e.g., 10 cm diameter) filled with a standard potting mix.

• Lightly cover the seeds with soil.

• Grow plants in a greenhouse with controlled temperature and light conditions.[16]

• Water the plants as needed.

3. Herbicide Application (Pre-emergence):

• Prepare a stock solution of a commercial pendimethalin formulation.

• Create a series of dilutions to establish a dose-response curve. A typical range might include 0, 0.25x, 0.5x, 1x, 2x, 4x, and 8x the recommended field rate.

• Apply the herbicide treatments to the soil surface immediately after sowing, before weed emergence.[18][19] Use a precision laboratory sprayer to ensure uniform application.[16]

• Include at least three to four replicate pots for each dose and for each population (resistant and susceptible).

4. Data Collection and Analysis:

• Assess plant survival and measure above-ground fresh or dry biomass 28-42 days after treatment.[18]

• Calculate the percentage of survival or biomass reduction relative to the untreated control for each dose.

• Use a statistical software package (e.g., R with the drc package) to fit a log-logistic dose-response curve to the data.[11]

• From the curve, determine the GR₅₀ (dose causing 50% reduction in growth) or LD₅₀ (dose causing 50% mortality) for both the suspected resistant and the susceptible populations.

• Calculate the Resistance Index (RI) by dividing the GR₅₀ of the resistant population by the GR₅₀ of the susceptible population. An RI > 2 is generally considered indicative of resistance.

Caption: Experimental workflow for the whole-plant pot assay.

Protocol 2: Petri Dish Bioassay for Rapid Resistance Screening

This is a quicker, less resource-intensive method suitable for initial screening.[12][19]

1. Preparation:

• Place filter paper in 9-cm petri dishes.

• Prepare a range of pendimethalin concentrations in water or a suitable solvent.

• Add a fixed volume (e.g., 4 mL) of each herbicide solution to the corresponding petri dishes. Include an untreated control.

2. Seed Plating:

• Place a set number of seeds (e.g., 25) of the test and susceptible populations into each dish.[7]

• Seal the dishes with paraffin film to prevent evaporation.

3. Incubation and Assessment:

• Incubate the dishes under controlled light and temperature conditions for 7-14 days.[19]

• Measure the root and/or shoot length of the germinated seedlings.

• Resistance is indicated by significantly less growth inhibition in the test population compared to the susceptible population at a given pendimethalin concentration.[7]

Protocol 3: Investigating NTSR using Metabolic Inhibitors

This protocol helps determine if NTSR via enhanced metabolism is the resistance mechanism. It involves pre-treating plants with an inhibitor of detoxification enzymes before applying the herbicide.

1. Plant Growth:

• Grow suspected resistant and susceptible plants in pots as described in Protocol 1, typically to the 2-3 leaf stage.

2. Inhibitor Application:

• Apply a known inhibitor of metabolic enzymes.

  • For Cytochrome P450s: Use malathion at a rate of 1000 g ai/ha.[6][20]

  • For Glutathione S-Transferases: Use 4-chloro-7-nitrobenzoxadiazole (NBD-Cl).[20]

• Apply the inhibitor approximately 1-2 hours before the herbicide application.[20]

3. Herbicide Application:

• Apply a discriminating dose of pendimethalin to both inhibitor-treated and non-treated plants.

4. Assessment:

• Assess plant survival and injury after 21-28 days.

• If the inhibitor pre-treatment significantly increases the efficacy of pendimethalin on the resistant population (i.e., it reverses the resistance), this provides strong evidence that resistance is mediated by the enzyme system targeted by the inhibitor.[6]

References

• 1. pomais.com [pomais.com]
• 2. Pendimethalin - Wikipedia [en.wikipedia.org]
• 3. cals.cornell.edu [cals.cornell.edu]
• 4. Molecular Bases for Sensitivity to Tubulin-Binding Herbicides in Green Foxtail - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Dinitroaniline Herbicide Resistance and Mechanisms in Weeds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. publication-theses.unistra.fr [publication-theses.unistra.fr]
• 7. Herbicide Cross-Resistance in Slender Foxtail (Alopecurus myosuroides) | Weed Science | Cambridge Core [cambridge.org]
• 8. Non-target Site Herbicide Resistance Is Conferred by Two Distinct Mechanisms in Black-Grass (Alopecurus myosuroides) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | Non-target Site Herbicide Resistance Is Conferred by Two Distinct Mechanisms in Black-Grass (Alopecurus myosuroides) [frontiersin.org]
• 10. researchgate.net [researchgate.net]
• 11. cabidigitallibrary.org [cabidigitallibrary.org]
• 12. Determination of resistance level and multi-resistance to pendimethalin of weed <i>Solanum nigrum</i> L. in Xinjiang cotton fields [nyxxb.cn]
• 13. Frontiers | Novel use pattern of pendimethalin for annual ryegrass (Lolium rigidum Gaudin) control in wheat and barley [frontiersin.org]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. Protocols for Robust Herbicide Resistance Testing in Different Weed Species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. hracglobal.com [hracglobal.com]
• 19. Herbicide Resistance - Teagasc | Agriculture and Food Development Authority [teagasc.ie]
• 20. Insight into the herbicide resistance patterns in Lolium rigidum populations in Tunisian and Moroccan wheat regions - PMC [pmc.ncbi.nlm.nih.gov]

Formulation and Application of Pendimethalin for Greenhouse Experiments: Application Notes and Protocols

Audience: Researchers, scientists, and drug development professionals.

Introduction: Pendimethalin is a selective, pre-emergent herbicide from the dinitroaniline chemical family, widely used to control annual grasses and certain broadleaf weeds.[1] Its primary mode of action is the inhibition of microtubule formation, which disrupts mitosis (cell division) and cell elongation in the root and shoot meristems of germinating seedlings.[2][3][4] For successful and reproducible greenhouse experiments, precise formulation and application are critical. These notes provide detailed protocols for the preparation and application of pendimethalin, ensuring consistency and accuracy in research settings.

Physicochemical Properties and Formulations

Understanding the basic properties of pendimethalin is essential for proper handling and formulation. Pendimethalin is an orange-yellow crystalline solid with very low water solubility.[5][6] Therefore, it requires an organic solvent for creating stock solutions. Commercially, it is available in various formulations, including Emulsifiable Concentrates (EC), Suspension Concentrates (SC), Water-Dispersible Granules (WDG), and Granular (G) forms.[1][7] The choice of formulation can impact efficacy depending on the experimental conditions, such as the irrigation method.[8][9]

Table 1: Physicochemical Properties of Pendimethalin

Property	Value	Reference
Chemical Name	N-(1-ethylpropyl)-3,4-dimethyl-2,6-dinitrobenzenamine	[2]
Molecular Formula	C₁₃H₁₉N₃O₄	[5]
Molecular Weight	281.31 g/mol	[5][6]
Appearance	Orange-yellow crystalline solid	[5][6]
Water Solubility	0.3 mg/L (at 20°C)	[5][6]
Solubility in Organic Solvents (at 20-25°C)	- Acetone: 800 g/L - Xylene: >800 g/L - Dichloromethane: >800 g/L - Ethanol: ~25 mg/mL - DMSO: ~30 mg/mL	[5][10]
Mechanism of Action	Mitosis inhibitor (microtubule assembly disruption)	[2]

| HRAC/WSSA Group | Group 3 (K1) |[2] |

Protocols for Solution Preparation

Accurate preparation of stock and working solutions is the foundation of a reliable bioassay. Due to pendimethalin's low water solubility, a stock solution must first be prepared in an organic solvent.

Protocol 2.1: Preparation of a 10 mg/mL (10,000 ppm) Stock Solution

Materials:

• Pendimethalin (analytical standard, ≥98% purity)[10]

• Solvent of choice (e.g., Acetone, Ethyl Acetate, DMSO)[5][10][11]

• Analytical balance

• Class 'A' volumetric flasks (e.g., 10 mL or 100 mL)

• Glass beaker

• Magnetic stirrer and stir bar

• Pipettes

• Amber glass storage bottle[12]

Procedure:

• Accurately weigh 100 mg of pendimethalin analytical standard on an analytical balance.

• Transfer the weighed pendimethalin into a 10 mL Class 'A' volumetric flask.

• Add a small volume of the chosen solvent (e.g., ~5 mL of acetone) to the flask to dissolve the solid.[11] Gentle swirling or brief agitation on a magnetic stirrer can aid dissolution.

• Once fully dissolved, bring the flask to the final volume of 10 mL with the same solvent.

• Cap the flask and invert it several times to ensure a homogenous solution.

• Transfer the stock solution to a labeled amber glass bottle for storage.

• Storage: Store the stock solution at -20°C in the dark.[10] Under these conditions, it should remain stable for several months.[13]

Protocol 2.2: Preparation of Working Solutions

Working solutions are prepared by diluting the stock solution to the final desired concentration for application. This is typically done in water containing a small amount of the stock solution's solvent.

Example: Preparing 1 L of a 10 ppm (µg/mL) working solution:

• Calculate the required volume of the 10 mg/mL stock solution:

  • V₁C₁ = V₂C₂

  • V₁ = (10 µg/mL * 1000 mL) / 10,000 µg/mL = 1 mL

• Add approximately 900 mL of deionized water to a 1 L volumetric flask.

• Pipette 1.0 mL of the 10 mg/mL pendimethalin stock solution into the flask. The solution may become cloudy due to precipitation, which is normal.

• Bring the flask to the final 1 L volume with deionized water.

• Mix thoroughly. This solution should be used immediately after preparation for application.

Experimental Protocols for Greenhouse Application

The application method is a critical experimental factor. Pre-emergence soil application is the most common method for pendimethalin.

Protocol 3.1: Pre-Emergence Soil Surface Application

This protocol is designed to evaluate the effect of pendimethalin on weed or crop emergence and early growth when applied to the soil surface before seedlings emerge.

Workflow Diagram for Pre-Emergence Experiment

Caption: Experimental workflow for a pre-emergence pendimethalin bioassay.

Procedure:

• Pot Preparation: Fill pots (e.g., 0.5 L square pots, 8.9 cm diameter) with a consistent, weed-free soil mix.[14] The soil should be settled but not overly compacted.

• Herbicide Application:

  • Calculate the required volume of pendimethalin working solution per pot based on the desired application rate (see Section 4.0).

  • Apply the solution uniformly over the soil surface using a calibrated laboratory sprayer (e.g., a cabinet sprayer or CO₂ backpack sprayer).[14] Ensure consistent volume is applied to each pot.

• Sowing: Plant the desired number of seeds of the test species at a uniform depth in the treated soil.

• Incorporation: Immediately after application, incorporate the herbicide with a light overhead irrigation (e.g., 200 mL of water per 0.5 L pot).[14] This activates the herbicide and moves it into the weed germination zone.[15]

• Incubation: Place the pots in a greenhouse under controlled temperature (e.g., 24-30°C) and light conditions.[14] Use a randomized complete block design.

• Watering: Maintain consistent soil moisture throughout the experiment, preferably with overhead watering as this can influence efficacy.[8]

• Data Collection: At predetermined intervals (e.g., 14, 21, and 28 days after treatment), collect data on seedling emergence, plant height, visual injury, and fresh/dry biomass.

Application Rate Calculation and Data

Translating field application rates ( kg/ha ) to greenhouse pot rates (mg or µL/pot) is a frequent source of error.

Calculation Formula

The amount of active ingredient (a.i.) per pot can be calculated as follows:

Amount a.i. per pot (mg) = (Field Rate (kg a.i./ha) * Pot Surface Area (cm²)) / 1000

• 1 kg/ha = 0.1 mg/cm²

• Pot Surface Area (cm²) = π * (Pot Diameter (cm) / 2)²

Example Calculation:

• Desired Field Rate: 1.5 kg a.i./ha[16]

• Pot Diameter: 8.9 cm

• Pot Surface Area: π * (8.9 / 2)² ≈ 62.2 cm²

• Amount a.i. per pot: (1.5 kg/ha * 62.2 cm²) / 1000 = 0.0933 kg·cm²/ha

  • Using the conversion factor: 0.1 mg/cm² * 62.2 cm² = 6.22 mg a.i. per pot.

To determine the volume of a working solution to apply, divide the required mg a.i. by the solution's concentration. For a 10 mg/L (0.01 mg/mL) solution, you would need 6.22 mg / 0.01 mg/mL = 622 mL, which is too high. A more concentrated working solution (e.g., 250 mg/L) would be more practical.

Table 2: Example Pendimethalin Application Rates from Greenhouse Studies

Application Rate (kg a.i./ha)	Crop/Weed	Formulation	Experimental Context	Reference
1.60 kg/ha	Chile Pepper	Prowl H₂O (SC)	Post-emergence, soil-only application in 0.5 L pots.	[14]
0.257 - 0.567 kg/ha (ED₅₀ values)	Silky bent-grass	SC & CS	Pre-emergence dose-response study comparing irrigation methods.	[8]
3.33 kg/ha	Ornamentals	Pendulum 3.3 EC	Pre-emergence application to evaluate crop tolerance and weed control.	[17]
1.5 - 2.0 kg/ha	Rice / Barnyard Grass	Not Specified	Pre-emergence evaluation of efficacy and crop photosynthetic performance.	[16]

| 0.0, 1.4, 2.8, 4.1 mL/L | Green Pea | Not Specified | Pre- and post-emergence study on crop productivity. |[18] |

Mechanism of Action Visualization

Pendimethalin's herbicidal activity results from its interference with the assembly of microtubules, which are crucial for cell division and structure.[3][6] It binds to tubulin proteins, preventing their polymerization into functional microtubules.[2][3] This action halts mitosis in the metaphase stage, leading to the death of germinating seedlings.[3]

Diagram of Pendimethalin's Mode of Action

Caption: Pendimethalin inhibits the polymerization of tubulin into microtubules.

Safety Precautions

• Always handle pendimethalin and its organic solvent solutions in a well-ventilated area or chemical fume hood.

• Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[15]

• Store pendimethalin and its stock solutions in a secure, cool, and dark location, away from incompatible materials.[10][15]

• Consult the Safety Data Sheet (SDS) for detailed safety and disposal information.

References

• 1. downloads.regulations.gov [downloads.regulations.gov]
• 2. Prowl / pendimethalin | CALS [cals.cornell.edu]
• 3. pomais.com [pomais.com]
• 4. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 5. Pendimethalin | C13H19N3O4 | CID 38479 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. EXTOXNET PIP - PENDIMETHALIN [extoxnet.orst.edu]
• 7. ppqs.gov.in [ppqs.gov.in]
• 8. researchgate.net [researchgate.net]
• 9. Períodos de interferência de plantas daninhas na cultura do quiabo Periods of weed interference in okra crop [agris.fao.org]
• 10. cdn.caymanchem.com [cdn.caymanchem.com]
• 11. cabidigitallibrary.org [cabidigitallibrary.org]
• 12. phytotechlab.com [phytotechlab.com]
• 13. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]
• 14. Postemergence-directed applications of pendimethalin for control of early-season weeds in chile pepper | Weed Technology | Cambridge Core [cambridge.org]
• 15. pomais.com [pomais.com]
• 16. Efficacy of Pendimethalin Rates on Barnyard Grass (Echinochloa crus-galli (L.) Beauv) and Their Effect on Photosynthetic Performance in Rice [mdpi.com]
• 17. hort [journals.ashs.org]
• 18. researchgate.net [researchgate.net]

Application Notes and Protocols for the Spectrophotometric Determination of Pendimethalin in Aqueous Solutions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pendimethalin is a selective herbicide widely used in agriculture to control annual grasses and certain broadleaf weeds. Its presence in aqueous environments due to runoff from agricultural fields is a matter of environmental concern, necessitating sensitive and reliable analytical methods for its quantification. This document provides a detailed protocol for the determination of pendimethalin in aqueous solutions using UV-Visible spectrophotometry, a cost-effective and accessible analytical technique.

Pendimethalin, N-(1-ethylpropyl)-3,4-dimethyl-2,6-dinitrobenzenamine, is an orange-yellow crystalline solid.[1] Its chemical structure contains chromophores that absorb ultraviolet (UV) radiation, forming the basis for its spectrophotometric determination. The reported maximum absorbance wavelength (λmax) for pendimethalin varies slightly depending on the solvent, with values around 234 nm, 239 nm, and 243 nm having been noted.[2][3][4]

Principle

The quantitative determination of pendimethalin is based on Beer-Lambert's law. This principle states that the absorbance of a solution is directly proportional to the concentration of the analyte and the path length of the light beam through the solution. By measuring the absorbance of a pendimethalin solution at its wavelength of maximum absorbance (λmax), its concentration can be determined by reference to a calibration curve prepared from standard solutions of known concentrations. Due to the low solubility of pendimethalin in water, a solvent extraction step is required to transfer the analyte into a solvent suitable for spectrophotometric analysis.[1] Acetone is a suitable solvent for this purpose due to its high solubility for pendimethalin and its miscibility with water.[5][6]

Quantitative Data Summary

The following tables summarize key quantitative data for the spectrophotometric determination of pendimethalin.

Table 1: Reported Wavelengths of Maximum Absorbance (λmax) for Pendimethalin

λmax (nm)	Solvent/Method	Reference
234	UV/Visible absorption spectrum	[4]
239	UV/Vis	[3]
240	HPLC with UV detector	[5]
243	UV-Visible spectrophotometer	[2]

Table 2: Solubility of Pendimethalin in Various Solvents

Solvent	Solubility	Temperature (°C)	Reference
Water	0.33 mg/L	20	[1]
Acetone	700 g/L	25	[7]
Ethanol	Approx. 25 mg/mL	Not Specified	[3]
Methanol	Soluble	Not Specified	[5]
Dichloromethane	>800 g/L	20	[1]
Hexane	48.98 g/L	20	[1]

Experimental Protocols

Materials and Reagents

• Pendimethalin analytical standard (Purity ≥98%)

• Acetone (HPLC grade or equivalent)

• Deionized water

• Volumetric flasks (10 mL, 50 mL, 100 mL)

• Pipettes (various sizes)

• Separatory funnel (250 mL)

• Quartz cuvettes (1 cm path length)

• UV-Visible Spectrophotometer

Preparation of Standard Solutions

2.1. Stock Standard Solution (e.g., 100 µg/mL): Accurately weigh 10 mg of pendimethalin analytical standard and transfer it to a 100 mL volumetric flask. Dissolve the standard in a small amount of acetone and then dilute to the mark with acetone. This stock solution should be stored in a dark, refrigerated environment.

2.2. Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock standard solution with acetone. A typical concentration range for the calibration curve would be 2 to 20 µg/mL. For example, to prepare 10 mL of a 10 µg/mL standard, pipette 1 mL of the 100 µg/mL stock solution into a 10 mL volumetric flask and dilute to the mark with acetone.

Sample Preparation (Aqueous Solution)

3.1. Liquid-Liquid Extraction:

• Measure a known volume of the aqueous sample (e.g., 100 mL) and transfer it to a 250 mL separatory funnel.

• Add a suitable volume of acetone (e.g., 20 mL) to the separatory funnel.

• Shake the funnel vigorously for 2-3 minutes to ensure efficient extraction of pendimethalin into the acetone phase.

• Allow the layers to separate.

• Carefully collect the acetone extract (top layer) into a clean, dry flask.

• Repeat the extraction process with a fresh portion of acetone to ensure complete recovery.

• Combine the acetone extracts and, if necessary, evaporate to a smaller, known volume to concentrate the analyte.

Spectrophotometric Measurement

4.1. Wavelength Scan: To determine the optimal wavelength for analysis, scan a mid-range standard solution (e.g., 10 µg/mL) across the UV range (e.g., 200-400 nm) using acetone as a blank. The wavelength of maximum absorbance (λmax) should be identified. Based on literature, this is expected to be in the range of 234-243 nm.[2][3][4]

4.2. Calibration Curve:

• Set the spectrophotometer to the determined λmax.

• Use acetone as the blank to zero the instrument.

• Measure the absorbance of each working standard solution in a 1 cm quartz cuvette.

• Plot a graph of absorbance versus concentration (µg/mL).

• Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the correlation coefficient (R²). The R² value should be ≥ 0.995 for a good linear fit.

4.3. Sample Analysis:

• Measure the absorbance of the prepared sample extract at the λmax.

• Using the equation from the calibration curve, calculate the concentration of pendimethalin in the sample extract.

Calculation

The concentration of pendimethalin in the original aqueous sample can be calculated using the following formula:

Concentration (µg/mL) in aqueous sample = (C_extract × V_extract) / V_sample

Where:

• C_extract is the concentration of pendimethalin in the acetone extract (µg/mL) determined from the calibration curve.

• V_extract is the final volume of the acetone extract (mL).

• V_sample is the initial volume of the aqueous sample taken for extraction (mL).

Visualizations

Caption: Experimental workflow for the spectrophotometric determination of pendimethalin.

Caption: Logical relationship of the analytical steps.

References

• 1. Pendimethalin | C13H19N3O4 | CID 38479 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. jmaterenvironsci.com [jmaterenvironsci.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. downloads.regulations.gov [downloads.regulations.gov]
• 5. cabidigitallibrary.org [cabidigitallibrary.org]
• 6. researchgate.net [researchgate.net]
• 7. CN103630616A - Detection method for pendimethalin residue content in environment - Google Patents [patents.google.com]

Application Notes: Pendimethalin in Integrated Weed Management

Introduction to Pendimethalin

Pendimethalin is a selective, pre-emergence herbicide belonging to the dinitroaniline class, widely utilized in agriculture to control a broad spectrum of annual grasses and certain broadleaf weeds.[1][2][3][4] Its efficacy is based on its ability to form a chemical barrier in the upper layer of the soil, which prevents weed seeds from successfully germinating and emerging.[3][5] This proactive approach to weed control is a cornerstone of many integrated weed management (IWM) programs, as it reduces early-season weed competition for essential resources like water, nutrients, and light, thereby protecting crop yields.[4] Pendimethalin is approved for use in a variety of crops, including cereals, corn, soybeans, cotton, vegetables, and fruits.[2][4]

Mechanism of Action

Pendimethalin's primary mode of action is the inhibition of cell division (mitosis) and cell elongation in young weed seedlings.[1][2] It specifically functions as a microtubule assembly inhibitor.[3][6] The herbicide is absorbed by the roots and shoots of germinating weeds, where it binds to tubulin, the protein subunit of microtubules.[6][7] This binding prevents the polymerization of tubulin into functional microtubules, which are essential for the formation of the mitotic spindle during cell division.[3][6] Consequently, cell division is arrested, and the seedling's growth is halted, leading to its death before it can emerge from the soil.[6] This targeted action on germinating seeds makes it highly effective as a pre-emergent herbicide with no post-emergent activity.[6]

References

• 1. The Unparalleled Effectiveness of Pendimethalin - HEBEN [hb-p.com]
• 2. Pendimethalin - Wikipedia [en.wikipedia.org]
• 3. pomais.com [pomais.com]
• 4. nbinno.com [nbinno.com]
• 5. pomais.com [pomais.com]
• 6. pomais.com [pomais.com]
• 7. Pendimethalin (Ref: AC 92553) [sitem.herts.ac.uk]

Application Notes and Protocols for Pre-Emergent Weed Control in Research Plots Using Pendimethalin

For Researchers, Scientists, and Drug Development Professionals

These comprehensive application notes and protocols provide detailed guidance for the use of pendimethalin as a pre-emergent herbicide in agricultural research plots. The information is intended to ensure accurate, repeatable, and effective weed control for reliable experimental outcomes.

Introduction to Pendimethalin

Pendimethalin is a selective herbicide belonging to the dinitroaniline class, widely utilized for the pre-emergent control of a variety of annual grasses and certain broadleaf weeds. Its mode of action involves the inhibition of cell division and elongation in emerging weed seedlings, making it an effective tool for establishing a weed-free environment in research plots. Proper application is critical to maximize efficacy and prevent crop injury.

Experimental Protocols

Research Plot Design and Layout

For robust and statistically sound results, a randomized complete block design (RCBD) is recommended for herbicide efficacy trials.[1][2] This design helps to minimize the effects of environmental variability within the experimental area.

Protocol for Plot Establishment:

• Site Selection: Choose a uniform trial area with consistent soil type, topography, and drainage. Avoid areas with significant variations in weed pressure.

• Plot Dimensions: Demarcate individual plots of a size suitable for the application equipment and assessment methods. A common plot size for small-scale research is 6 meters in length.

• Replication: Include a minimum of three to four replications (blocks) for each treatment to ensure statistical power.[3]

• Randomization: Within each block, randomly assign the different herbicide treatments, including an untreated control, to the individual plots.

• Buffer Zones: Establish buffer zones or untreated rows between plots to prevent spray drift and cross-contamination between treatments.

• Labeling: Clearly label each plot with durable markers indicating the treatment and replicate number.

Sprayer Calibration

Accurate sprayer calibration is paramount for applying the correct herbicide dosage. The "Ounces to Gallon" method is a straightforward approach for calibrating backpack sprayers commonly used in research plots.[4]

Protocol for Sprayer Calibration:

• Define a Calibration Area: Measure and mark a calibration area of 340 square feet (e.g., 17 feet by 20 feet). This area represents 1/128th of an acre.

• Select Application Parameters:

  • Speed: Choose a comfortable and consistent walking speed that can be maintained during application.

  • Pressure: Select a spraying pressure between 20 to 40 pounds per square inch (psi) for optimal herbicide application.[5]

  • Nozzle Type: Use a flat-fan nozzle for uniform broadcast coverage.[5]

• Practice Spraying: Fill the sprayer with clean water and practice spraying the calibration area to ensure consistent coverage.

• Measure Output:

  • Fill the sprayer with a known volume of water.

  • Spray the 340 square foot calibration area at the predetermined speed and pressure.

  • Carefully measure the amount of water required to refill the sprayer to the original volume. The number of ounces of water used is equal to the application rate in gallons per acre (GPA).

• Calculate Herbicide Amount: Once the GPA is determined, calculate the amount of pendimethalin concentrate to add to the spray tank to achieve the desired application rate per acre.

Pendimethalin Application

Protocol for Application:

• Timing: Apply pendimethalin before weed seeds germinate.[6][7] Applications can be made pre-planting, at planting, or shortly after planting before the crop emerges.[8][9]

• Soil Preparation: Ensure the seedbed is well-prepared, firm, and free of clods and trash for uniform herbicide distribution.

• Weather Conditions: Monitor weather conditions closely. Avoid application during high winds to prevent spray drift.[3] Optimal application occurs when light rainfall (0.5 to 1 inch) is expected within 7 days to activate the herbicide by moving it into the weed germination zone.[9]

• Application Technique:

  • Use a calibrated sprayer with the appropriate nozzles to ensure even coverage of the soil surface.

  • Maintain a consistent speed and pressure during application.

  • For pre-plant incorporated applications, mechanically incorporate the herbicide into the top 1-2 inches of soil.

• Post-Application:

  • If no rainfall occurs within 7 days, apply 0.5 to 1 inch of irrigation to activate the herbicide.[9]

  • Minimize soil disturbance after application to maintain the herbicide barrier.

Data Presentation: Pendimethalin Efficacy

The following tables summarize the efficacy of pendimethalin on various weed species based on data from several research studies. Efficacy is presented as the percentage of weed control.

Table 1: Efficacy of Pendimethalin on Various Weed Species

Weed Species	Scientific Name	Application Rate (g/ha)	Weed Control Efficacy (%)	Reference
Fababean Weeds (general)	Vicia faba related weeds	1228	91.7	[4]
Chickpea Weeds (general)	Cicer arietinum related weeds	774 (PPI)	High	[10]
Portulaca oleracea	Common Purslane	Not Specified	>90	[11]
Amaranthus retroflexus	Redroot Pigweed	Not Specified	>90	[11]
Echinochloa crus-galli	Barnyardgrass	Not Specified	>90	[11]
Galinsoga parviflora	Gallant Soldier	Not Specified	>90	[11]
Setaria spp.	Foxtail species	Not Specified	>90	[11]
Chenopodium album	Common Lambsquarters	Not Specified	>90	[11]
Solanum nigrum	Black Nightshade	Not Specified	63.0 - 75.5	[11]
Anagallis arvensis	Scarlet Pimpernel	3.5 L/ha	100	[12]
Rumex crispus	Curly Dock	3.5 L/ha	92	[12]
Malva parviflor	Little Mallow	3.5 L/ha	91	[12]
Bromus tectorum	Downy Brome	3.5 L/ha	82	[12]
Chenopodium murale	Nettleleaf Goosefoot	3.5 L/ha	77	[12]

Table 2: Effect of Pendimethalin Application Rate on Weed Biomass Reduction in Fababean

Application Rate (g/ha)	Weed Dry Biomass Reduction (%)	Reference
614	74.20	[4]
1228	90.56	[4]

Mandatory Visualizations

Signaling Pathway of Pendimethalin

Pendimethalin's primary mode of action is the disruption of microtubule formation, which is essential for cell division (mitosis) in plants.[5]

Caption: Pendimethalin's mode of action: Inhibition of microtubule polymerization.

Experimental Workflow for Pendimethalin Application in Research Plots

The following diagram outlines the logical flow of activities for conducting a pre-emergent herbicide trial with pendimethalin.

Caption: Workflow for pendimethalin research plot trials.

References

• 1. pp1.eppo.int [pp1.eppo.int]
• 2. agriculturayensayo.com [agriculturayensayo.com]
• 3. trialsupplies.com.au [trialsupplies.com.au]
• 4. eujournal.org [eujournal.org]
• 5. pomais.com [pomais.com]
• 6. Lectures 5 & 6: Preemergence Herbicides | NC State Extension [weeds.ces.ncsu.edu]
• 7. youtube.com [youtube.com]
• 8. Preemergence Herbicide Application Timings: Pros and Cons | Integrated Crop Management [crops.extension.iastate.edu]
• 9. Preemergence Herbicide Application Considerations for 2024 [extension.sdstate.edu]
• 10. ijcmas.com [ijcmas.com]
• 11. dspace.emu.ee [dspace.emu.ee]
• 12. Efficacy Comparison of Pendimethalin Herbicide with Some Registered Herbicides in the Weed Control of Onion in South Kerman [jci.ut.ac.ir]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Pendimethalin Degradation Assays

Welcome to the technical support center for troubleshooting pendimethalin degradation in laboratory assays. This guide is designed for researchers, scientists, and professionals in drug development to address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

General Understanding

Q1: What are the primary mechanisms of pendimethalin degradation in a laboratory setting?

Pendimethalin degradation in laboratory assays occurs primarily through two mechanisms: microbial degradation and photodegradation.[1][2][3] Microbial degradation involves fungi and bacteria metabolizing the compound through processes like nitroreduction, dealkylation, and oxidation.[1][2][4][5] Photodegradation occurs when pendimethalin is exposed to light, especially UV radiation, leading to its breakdown.[6][7] Hydrolysis is generally not a significant degradation pathway as pendimethalin is stable in both acidic and alkaline conditions.[8][9][10]

Q2: What is the expected half-life of pendimethalin in laboratory soil assays?

The half-life of pendimethalin in soil can vary significantly based on experimental conditions. Reported half-lives range from as short as 10.5 days to over 90 days.[3][6][8][11][12][13][14][15] Factors such as soil type, temperature, moisture, and microbial activity heavily influence the degradation rate.[5][14][16] For example, degradation increases with higher soil temperature and moisture content.[5][14][16]

Experimental Design & Setup

Q3: My pendimethalin is not degrading or degrading very slowly. What are the possible causes?

Several factors could lead to slow or no degradation:

• Inadequate Microbial Population: The soil or medium may lack a sufficient population of microorganisms capable of degrading pendimethalin. Consider using soil with a known history of pesticide exposure or augmenting with specific microbial cultures.

• Suboptimal Environmental Conditions: Degradation is sensitive to temperature and moisture.[5][14] Ensure the incubation temperature is appropriate (e.g., 25-35°C) and soil moisture is maintained at an optimal level (e.g., 75% of field capacity).[14]

• Anaerobic Conditions: While some degradation can occur under anaerobic conditions, the pathways may differ and the rate might be slower for certain metabolites.[8] Ensure adequate aeration if aerobic degradation is being studied.

• Incorrect pH: While pendimethalin is stable across a range of pH values, extreme pH levels can inhibit microbial activity.[8] The optimal pH for degradation can be alkaline, around 10, particularly for photocatalytic degradation.[6]

• Lack of Light (for photolysis studies): If you are studying photodegradation, ensure your experimental setup provides adequate exposure to the appropriate light spectrum (e.g., UV light).[6]

Q4: I am observing highly variable degradation rates between my replicates. What could be the reason?

High variability between replicates can be caused by:

• Inhomogeneous Sample Matrix: Soil and other environmental matrices can be highly heterogeneous. Ensure your soil is thoroughly mixed and sieved to achieve uniformity.

• Inconsistent Moisture Content: Uneven water distribution within and between samples can lead to different degradation rates.[16] Carefully control the moisture level in each replicate.

• Non-uniform Application: Ensure pendimethalin is applied evenly to the soil or medium in each replicate.

• Temperature Gradients: Incubators can have hot and cold spots. Rotate the position of your samples periodically to ensure uniform temperature exposure.

• Extraction Inefficiency: Variability in extraction efficiency between samples can be misinterpreted as differences in degradation.

Sample Preparation and Analysis

Q5: My recovery of pendimethalin from spiked control samples is consistently low. How can I improve it?

Low recovery is a common issue. Consider the following troubleshooting steps:

• Choice of Extraction Solvent: Pendimethalin is highly soluble in solvents like acetone and methanol.[17][18] Ensure your extraction solvent is appropriate for the sample matrix. Acidified methanol has also been used effectively for soil extraction.[19][20]

• Extraction Method: Microwave-assisted extraction (MAE) has been shown to improve recovery rates compared to simple mechanical shaking.[17][18] However, be cautious with MAE parameters, as excessive temperature (>60°C) or time can lead to degradation of the analyte.[17]

• Matrix Effects: Soil and other complex matrices can interfere with extraction and analysis. A thorough cleanup step using techniques like solid-phase extraction (SPE) may be necessary.[19][21]

• Analyte Adsorption: Pendimethalin binds strongly to soil particles.[8][22] Ensure your extraction procedure is vigorous enough (e.g., sufficient shaking time, use of sonication) to desorb the analyte from the matrix.

Q6: I'm seeing unexpected peaks or matrix interference in my chromatograms (HPLC/GC). What can I do?

Unexpected peaks or interference can compromise quantification. To address this:

• Improve Sample Cleanup: Use a more rigorous cleanup method like solid-phase extraction (SPE) or gel permeation chromatography (GPC) to remove interfering compounds.[21]

• Optimize Chromatographic Conditions: Adjust the mobile phase gradient (HPLC) or temperature program (GC) to better separate pendimethalin from interfering peaks.

• Use a More Selective Detector: A mass spectrometer (MS) detector is significantly more selective than UV or nitrogen-phosphorus detectors (NPD) and can help distinguish the analyte from matrix components.[23] Running in Single Ion Monitoring (SIM) mode can further enhance selectivity.[23]

• Check for Contamination: Ensure all glassware, solvents, and reagents are clean and free from contaminants that might introduce artifacts into the chromatogram.

Quantitative Data Summary

Table 1: Half-life of Pendimethalin in Soil Under Various Conditions

Soil Type	Temperature (°C)	Moisture Level	Half-life (Days)	Reference
Not Specified	Not Specified	Not Specified	~90	[11]
Haplic Chernozem	Greenhouse	Not Specified	24.4 - 34.4	[12][15]
Not Specified	Not Specified	Not Specified	30 - 90	[8]
Not Specified	Not Specified	Not Specified	10.5 - 31.5	[13]
Three different soils	10 - 35	50-100% Field Capacity	~47 (chemical analysis)	[14]
Tropical Field	Not Specified	Not Specified	~69	[24]

Table 2: Microbial Degradation of Pendimethalin by Different Species

Microorganism	Initial Concentration (mg/L)	Incubation Time (Days)	Degradation (%)	Reference
Bacillus subtilis	125	7	78	[4]
Escherichia coli	125	7	Not specified, but effective	[4]
Pseudomonas fluorescens	125	7	Not specified, but effective	[4]
Clavispora lusitaniae (Yeast)	200	8	74	[1][3]
Fusarium oxysporum	Not Specified	Not Specified	Degrades to metabolites	[2]
Paecilomyces varioti	Not Specified	Not Specified	Degrades to metabolites	[2]
Pseudomonas strain PD1	50	1.25 (30 hours)	77.05	[25]

Experimental Protocols

Protocol 1: Aerobic Soil Degradation Assay

This protocol outlines a typical laboratory experiment to determine the rate of pendimethalin degradation in soil.

• Soil Preparation:

  • Collect fresh soil, remove debris, and sieve through a 2 mm mesh.

  • Determine the soil's maximum water-holding capacity.

  • Adjust the soil moisture to 75% of its water-holding capacity and pre-incubate in the dark at 25°C for one week to allow microbial populations to stabilize.

• Application of Pendimethalin:

  • Prepare a stock solution of analytical grade pendimethethalin in a suitable solvent (e.g., acetone).

  • Weigh 100 g (dry weight equivalent) of the pre-incubated soil into replicate glass flasks.

  • Spike the soil with the pendimethalin solution to achieve the desired final concentration. Ensure the volume of the solvent is minimal to avoid affecting microbial activity.

  • Prepare a set of control samples with solvent only.

  • Mix thoroughly to ensure even distribution. Loosely cover the flasks to allow gas exchange while minimizing water loss.

• Incubation:

  • Incubate the flasks in the dark at a constant temperature (e.g., 25°C).

  • Maintain soil moisture by periodically adding sterile deionized water.

• Sampling:

  • Collect triplicate samples at predetermined time points (e.g., 0, 1, 3, 7, 14, 28, 56, and 90 days).

  • Store samples at -20°C prior to extraction and analysis.

• Extraction and Analysis:

  • Extract pendimethalin from the soil samples using an appropriate method (see Protocol 2).

  • Analyze the extracts using HPLC-UV or GC-MS (see Protocol 3) to quantify the remaining pendimethalin concentration.

  • Calculate the half-life assuming first-order kinetics.

Protocol 2: Sample Extraction from Soil

This protocol describes a common method for extracting pendimethalin from soil samples for analysis.

• Reagents:

  • Methanol (HPLC grade)

  • Hydrochloric Acid (HCl)

  • Extraction Solvent: 2% HCl in methanol.[19]

• Procedure:

  • Weigh a 10 g subsample of soil into a centrifuge tube or extraction bottle.

  • Add 50 mL of the extraction solvent (2% HCl in methanol).

  • Seal the container and shake vigorously on a mechanical shaker for 1 hour.

  • Centrifuge the sample at high speed (e.g., 13,000 rpm) for 20 minutes to pellet the soil particles.[12]

  • Carefully decant the supernatant into a clean flask.

  • Repeat the extraction process on the soil pellet with a fresh aliquot of extraction solvent to ensure complete recovery.

  • Combine the supernatants.

  • Evaporate the solvent under a gentle stream of nitrogen or using a rotary evaporator at ~35°C.[19]

  • Reconstitute the residue in a known volume of a suitable solvent (e.g., hexane or acetonitrile) for chromatographic analysis.[19]

  • If necessary, perform a cleanup step using an SPE cartridge to remove interfering matrix components.

Protocol 3: Quantification by High-Performance Liquid Chromatography (HPLC)

This protocol provides a general HPLC method for the quantification of pendimethalin.

• Instrumentation:

  • HPLC system with a UV detector.

  • C18 reverse-phase column.

• Chromatographic Conditions:

  • Mobile Phase: A gradient of acetonitrile and water is commonly used.[17] For example, start with 80% acetonitrile / 20% water for 5 minutes, then ramp to 100% acetonitrile over the next 7 minutes.[17]

  • Flow Rate: 1.0 mL/min.[17]

  • Injection Volume: 20 µL.[17]

  • Detector Wavelength: 240 nm.[13][17]

  • Column Temperature: Ambient or controlled at a specific temperature (e.g., 30°C).

• Quantification:

  • Prepare a series of calibration standards of known pendimethalin concentrations in the same solvent used to reconstitute the samples.

  • Generate a calibration curve by plotting peak area against concentration.

  • Quantify the pendimethalin concentration in the samples by comparing their peak areas to the calibration curve.

Visualizations

Caption: General workflow for a pendimethalin soil degradation assay.

Caption: Troubleshooting flowchart for pendimethalin degradation assays.

Caption: Simplified microbial degradation pathways of pendimethalin.

References

• 1. Degradation of pendimethalin by the yeast YC2 and determination of its two main metabolites - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Microbial degradation of pendimethalin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. aet.irost.ir [aet.irost.ir]
• 5. agriculturejournals.cz [agriculturejournals.cz]
• 6. ejar.journals.ekb.eg [ejar.journals.ekb.eg]
• 7. ppqs.gov.in [ppqs.gov.in]
• 8. cdn.who.int [cdn.who.int]
• 9. EXTOXNET PIP - PENDIMETHALIN [extoxnet.orst.edu]
• 10. researchgate.net [researchgate.net]
• 11. wsdot.wa.gov [wsdot.wa.gov]
• 12. researchgate.net [researchgate.net]
• 13. tandfonline.com [tandfonline.com]
• 14. Degradation of Pendimethalin in Soil | Weed Science | Cambridge Core [cambridge.org]
• 15. Soil and Water Research: Pendimethalin degradation in soil and its interaction with soil microorganisms [swr.agriculturejournals.cz]
• 16. The effects of pesticide mixtures on degradation of pendimethalin in soils - PMC [pmc.ncbi.nlm.nih.gov]
• 17. cabidigitallibrary.org [cabidigitallibrary.org]
• 18. researchgate.net [researchgate.net]
• 19. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]
• 20. isws.org.in [isws.org.in]
• 21. pubs.acs.org [pubs.acs.org]
• 22. Leaching behaviour of pendimethalin causes toxicity towards different cultivars of Brassica juncea and Brassica campestris in sandy loam soil - PMC [pmc.ncbi.nlm.nih.gov]
• 23. An improved GC-MS-SIM analytical method for determination of pendimethalin residue in commercial crops (leaf and soils) and its validation | PLOS One [journals.plos.org]
• 24. Pendimethalin Nitroreductase Is Responsible for the Initial Pendimethalin Degradation Step in Bacillus subtilis Y3 - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Degradation studies of pendimethalin by indigenous soil bacterium <i>Pseudomonas</i> strain PD1 using spectrophotometric scanning and FTIR - ProQuest [proquest.com]

Technical Support Center: Optimizing Pendimethalin Concentration for Herbicide Efficacy Screening

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on optimizing pendimethalin concentration for herbicide efficacy screening.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My dose-response curve for pendimethalin is not showing a clear sigmoidal shape. What could be the issue?

A1: Several factors can lead to a poor dose-response curve. Consider the following troubleshooting steps:

• Concentration Range: You may be testing a concentration range that is too narrow or not centered around the EC50 (Effective Concentration 50). Broaden your concentration range, including much lower and higher concentrations, to capture the full dose-response relationship.

• Solvent Effects: The solvent used to dissolve pendimethalin can have phytotoxic effects at higher concentrations, confounding your results. Always include a solvent control (treatment with the highest concentration of solvent used in your dilutions) to assess its impact. Pendimethalin is soluble in solvents like acetone, acetonitrile, and hexane.[1][2]

• Experimental Variability: High variability between replicates can obscure the true dose-response relationship. Ensure uniform application of the herbicide, consistent environmental conditions (light, temperature, humidity), and homogenous planting material.

• Formulation: Different formulations of pendimethalin (e.g., emulsifiable concentrate (EC), microencapsulated (ME)) can have different activity levels.[3] Ensure you are using a consistent formulation throughout your experiment.

Q2: I am observing inconsistent results between experiments. What are the potential causes?

A2: Inconsistent results in herbicide screening can stem from several environmental and procedural factors:

• Soil Composition: The organic matter content and soil type significantly influence pendimethalin's bioavailability.[4][5] Higher organic matter can bind to the herbicide, reducing its efficacy.[4][5] Use a consistent and well-characterized soil or artificial growth medium for your experiments.

• Irrigation/Moisture: Pendimethalin requires moisture for activation in the soil.[6] The method and amount of watering can impact its distribution and availability to the weed seeds. Standardize your irrigation protocol.[7]

• Seed Viability and Vigor: The germination rate and health of your weed seeds will directly impact the results. Use seeds from a reputable source with a known high germination rate and conduct a germination test before starting your screening assay.

• Environmental Conditions: Light intensity, photoperiod, and temperature fluctuations in the growth chamber or greenhouse can affect both weed growth and herbicide activity. Monitor and control these conditions closely.

Q3: How do I prepare my pendimethalin stock and working solutions?

A3: Proper preparation of stock and working solutions is critical for accurate and reproducible results.

• Stock Solution Preparation:

  • Accurately weigh a known amount of analytical grade pendimethalin (purity >97%).[2]

  • Dissolve it in a suitable solvent such as acetone, acetonitrile, or hexane to create a high-concentration stock solution (e.g., 1 mg/mL).[1][2][8] Store this stock solution in an amber bottle at -4°C to prevent degradation.[2][8]

• Working Solution Preparation:

  • Perform serial dilutions from your stock solution using the same solvent to create a range of working concentrations.[2]

  • For aqueous applications, a small amount of a non-ionic surfactant can be added to the final dilution to ensure proper mixing and application, but be sure to include a surfactant control.

Q4: What are some common weed species used for pendimethalin efficacy screening?

A4: Pendimethalin is effective against a broad spectrum of annual grasses and certain broadleaf weeds.[9] Common indicator species for screening include:

• Grasses: Crabgrass (Digitaria spp.), Goosegrass (Eleusine indica), Barnyardgrass (Echinochloa crus-galli), and Foxtails (Setaria spp.).[9]

• Broadleaf Weeds: Pigweed (Amaranthus spp.), Lambsquarters (Chenopodium album), and Chickweed (Stellaria media).[9]

Experimental Protocols

Protocol 1: Petri Dish Bioassay for Pendimethalin Efficacy

This protocol is adapted from studies evaluating the activity of pendimethalin formulations.[3]

• Prepare Growth Medium: Use a consistent soil or a mixture of sand and soil. Autoclave the medium to eliminate any existing seeds or microbes.

• Herbicide Application:

  • Add a defined amount of the prepared growth medium (e.g., 50 g) to each petri dish.

  • Prepare a series of pendimethalin concentrations.

  • Evenly apply a specific volume of each herbicide concentration to the soil surface in the petri dishes. Include a control group with only the solvent.

• Sowing: Place a set number of seeds (e.g., 10-20) of the target weed species on the treated soil surface.

• Incubation: Seal the petri dishes with parafilm to maintain moisture and place them in a growth chamber with controlled light and temperature.

• Data Collection: After a set period (e.g., 7-14 days), measure parameters such as germination rate, root length, and shoot length.

• Analysis: Calculate the percent inhibition for each concentration relative to the control and generate a dose-response curve to determine the EC50.

Protocol 2: Greenhouse Pot Study for Efficacy Screening

This protocol is a scaled-up version of the petri dish assay for more realistic conditions.

• Pot Preparation: Fill pots of a uniform size with a standardized soil mix.

• Sowing: Sow a predetermined number of weed seeds at a consistent depth in each pot.

• Herbicide Application:

  • Apply pendimethalin as a pre-emergence treatment to the soil surface immediately after sowing.[10]

  • Use a calibrated sprayer to ensure uniform application.

  • Include an untreated control and a solvent control.

• Growth Conditions: Place the pots in a greenhouse with controlled temperature, humidity, and photoperiod. Water the pots uniformly as needed.

• Data Collection: At regular intervals (e.g., 14, 21, and 28 days after treatment), assess weed control visually (on a scale of 0-100%) and/or by harvesting the above-ground biomass to determine the fresh and dry weight.

• Analysis: Compare the growth parameters of the treated plants to the control to determine the efficacy of different pendimethalin concentrations.

Data Presentation

Table 1: Recommended Pendimethalin Concentrations for Efficacy Screening

Application Method	Target Weeds	Recommended Concentration Range	Reference(s)
In-vitro (Petri Dish)	Various	0.01 - 100 µg/mL	[2][11]
Greenhouse (Pot Study)	Annual Grasses	0.25 - 2.0 kg a.i./ha equivalent	[12]
Field Trials	Broadleaf Weeds	0.75 - 1.5 kg a.i./ha	[11]

Table 2: Factors Influencing Pendimethalin Efficacy

Factor	Effect on Efficacy	Recommendations	Reference(s)
Soil Organic Matter	High organic matter can bind pendimethalin, reducing its availability and efficacy.	Use soil with consistent and known organic matter content for screening assays.	[4][5]
Soil Moisture	Adequate moisture is required to activate pendimethalin in the soil.	Standardize irrigation practices to ensure consistent soil moisture.	[6]
Herbicide Formulation	Different formulations (EC, ME, WDG) can exhibit varying levels of activity.	Use the same formulation throughout a study for consistent results.	[3]
Weed Species	Sensitivity to pendimethalin varies among different weed species.	Select relevant and sensitive indicator species for your screening goals.	[13]

Visualizations

Caption: Workflow for pendimethalin herbicide efficacy screening.

Caption: Troubleshooting logic for pendimethalin efficacy experiments.

References

• 1. cabidigitallibrary.org [cabidigitallibrary.org]
• 2. Quantification of pendimethalin residue in green fodder and silage of winter cereals using gas chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Influence of Formulation on the Activity and Persistence of Pendimethalin | Weed Technology | Cambridge Core [cambridge.org]
• 4. Causation Analysis and Improvement Strategy for Reduced Pendimethalin Herbicidal Activity in the Field after Encapsulation in Polyurea - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pomais.com [pomais.com]
• 7. researchgate.net [researchgate.net]
• 8. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]
• 9. pomais.com [pomais.com]
• 10. pomais.com [pomais.com]
• 11. isws.org.in [isws.org.in]
• 12. ijisrt.com [ijisrt.com]
• 13. scielo.br [scielo.br]

Technical Support Center: Pendimethalin Photodecomposition in Laboratory Settings

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist laboratory personnel in preventing the photodecomposition of pendimethalin during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is pendimethalin and why is it sensitive to light?

A1: Pendimethalin is a dinitroaniline herbicide used to control annual grasses and some broadleaf weeds.[1] Its chemical structure, containing nitro groups, makes it susceptible to degradation upon exposure to ultraviolet (UV) radiation and sunlight. This process, known as photodecomposition or photolysis, can alter the chemical properties of pendimethalin and affect experimental outcomes. Dinitroaniline herbicides in general are known to be susceptible to photodegradation.[2][3][4][5]

Q2: What are the primary pathways of pendimethalin photodecomposition?

A2: The main photodecomposition pathways for pendimethalin involve:

• Reductive Cyclization: Formation of a cyclized benzimidazole product.

• Oxidative Dealkylation: Removal of the N-ethylpropyl group.

• Nitro Reduction: Conversion of a nitro group (-NO2) to an amino group (-NH2).[6]

These reactions lead to the formation of various degradation products, which may interfere with analytical measurements or biological assays.

Q3: What wavelengths of light are most damaging to pendimethalin?

A3: Pendimethalin is primarily degraded by UV radiation. Studies have shown significant decomposition when exposed to UV light.[6][7] While specific wavelength-dependent degradation rates are not extensively documented in readily available literature, it is crucial to protect pendimethalin solutions from all sources of UV light, including direct sunlight and standard laboratory lighting.

Q4: Can I use chemical stabilizers to protect my pendimethalin solutions?

A4: While the use of chemical stabilizers or antioxidants is a common practice for preventing the photodecomposition of light-sensitive compounds, specific data on the efficacy of stabilizers like Butylated Hydroxytoluene (BHT) or Ascorbic Acid for pendimethalin in analytical solutions is not well-documented in scientific literature.[8][9][10][11] However, these antioxidants are known to prevent free-radical mediated oxidation, a key process in photodegradation.[8] If considering their use, it is imperative to first conduct a validation study to ensure they do not interfere with your specific experimental analysis.

Troubleshooting Guide: Preventing Pendimethalin Photodecomposition

Issue	Recommended Solution
Rapid degradation of pendimethalin standard solutions.	Storage: Store stock and working solutions in amber glass vials or bottles to block UV light. For additional protection, wrap the containers in aluminum foil. Store at refrigerated temperatures (2-8°C) when not in use.
Inconsistent analytical results between experiments.	Lighting Conditions: Conduct all experimental manipulations, including solution preparation, dilutions, and transfers, in a dimly lit room or under a fume hood with the light turned off. Use red or yellow safety lights, which emit longer wavelengths that are less likely to cause photodegradation.
Suspected degradation during sample analysis (e.g., HPLC, GC).	Autosampler Protection: If using an autosampler for extended periods, use amber autosampler vials. If clear vials are necessary, consider covering the autosampler tray to shield it from ambient light.
Potential for photodecomposition during experimental incubation.	Incubation Conditions: If experiments require incubation, use light-blocking plates or wrap experimental vessels (e.g., flasks, petri dishes) securely in aluminum foil. For temperature-controlled incubations, ensure the incubator's internal light is turned off.

Data Presentation: Pendimethalin Photodecomposition Rates

The following table summarizes available data on the photodecomposition of pendimethalin under different laboratory conditions. It is important to note that experimental parameters vary between studies, which can influence degradation rates.

Light Source	Solvent/Medium	Pendimethalin Concentration	Conditions	Observed Degradation/Half-life	Reference
UV Light	Aqueous solution	500 ppm	In the presence of TiO₂ (photocatalyst)	~50% decomposition in 7 hours	[6]
UV Light	Aqueous solution	500 ppm	In the absence of TiO₂	~8% degradation in 7 hours	[6]
UV Light System	Aqueous medium	Not specified	With BaTiO₃/TiO₂ photocatalyst	Followed first-order kinetics	[7]
Sunlight	Capsule Suspension	Not specified	Ambient temperature	7.72-8.58% loss after 6 months	[6]

Experimental Protocols

Protocol 1: Preparation and Storage of Pendimethalin Standard Solutions

This protocol outlines the steps for preparing and storing pendimethalin standard solutions to minimize photodecomposition.

• Materials:

  • Pendimethalin analytical standard

  • Amber volumetric flasks and vials

  • Aluminum foil

  • Appropriate solvent (e.g., methanol, acetonitrile, hexane)

  • Analytical balance

  • Pipettes

• Procedure:

  • Work in a dimly lit area or under a fume hood with the light off.

  • Accurately weigh the required amount of pendimethalin analytical standard.

  • Dissolve the standard in the chosen solvent in an amber volumetric flask.

  • Bring the solution to the final volume with the solvent and mix thoroughly.

  • For working solutions, perform serial dilutions using amber volumetric flasks.

  • Transfer the final solutions into amber glass vials with Teflon-lined caps.

  • For extra protection, wrap the vials in aluminum foil.

  • Label the vials clearly with the concentration, date, and your initials.

  • Store the solutions in a refrigerator at 2-8°C.

Protocol 2: Conducting Experiments with Pendimethalin under Controlled Light Conditions

This protocol provides a general workflow for experiments involving pendimethalin to prevent light-induced degradation.

• Experimental Setup:

  • Dimly lit room or a darkroom.

  • Red or yellow safety lights if illumination is necessary.

  • Light-blocking materials (e.g., aluminum foil, black cloth).

  • Amber-colored or opaque experimental vessels (e.g., microplates, flasks, tubes).

• Procedure:

  • Prepare all pendimethalin solutions according to Protocol 1.

  • Set up the experiment in the designated low-light area.

  • If using multi-well plates, use opaque plates or seal clear plates with black sealing tape.

  • Wrap all flasks, beakers, or other transparent containers containing pendimethalin with aluminum foil.

  • During incubations, ensure that no light enters the incubator. If the incubator has a glass door, cover it with a light-blocking material.

  • If samples need to be taken at different time points, do so under the same low-light conditions.

  • For analytical measurements, use amber vials for autosamplers or cover the autosampler to protect the samples from ambient light.

Visualizations

References

• 1. Soil and Water Research: Pendimethalin degradation in soil and its interaction with soil microorganisms [swr.agriculturejournals.cz]
• 2. coresta.org [coresta.org]
• 3. Frontiers | Dinitroaniline Herbicide Resistance and Mechanisms in Weeds [frontiersin.org]
• 4. Dinitroaniline Herbicide Resistance and Mechanisms in Weeds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Dinitroaniline herbicides: a comprehensive review of toxicity and side effects on animal non-target organisms - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ejar.journals.ekb.eg [ejar.journals.ekb.eg]
• 7. Photocatalytic degradation of the herbicide pendimethalin using nanoparticles of BaTiO3/TiO2 prepared by gel to crystalline conversion method: a kinetic approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Butylated hydroxytoluene - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]
• 10. Kao | BHT (Butylated Hydroxytoluene) [kao.com]
• 11. AU614410B2 - Pesticidal compositions containing BHT or BHA potentiators - Google Patents [patents.google.com]

improving extraction efficiency of pendimethalin from different soil types

Welcome to the technical support center for improving the extraction efficiency of pendimethalin from various soil types. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to address common challenges encountered during the extraction process.

Troubleshooting Guide & FAQs

This section addresses specific issues that may arise during the extraction of pendimethalin from soil samples.

Q1: I am experiencing low recovery of pendimethalin from my soil samples. What are the potential causes and how can I improve it?

A1: Low recovery of pendimethalin can be attributed to several factors related to the extraction method and the soil matrix itself. Here are common causes and troubleshooting steps:

• Inadequate Solvent Selection: The choice of extraction solvent is critical. Acetone has been shown to be more efficient than other solvents like methanol, dichloromethane, ethyl acetate, and acetonitrile for pendimethalin extraction.[1]

• Suboptimal Solvent-to-Soil Ratio: An inappropriate ratio can lead to incomplete extraction. The extraction efficiency increases with the solvent-to-soil ratio up to a certain point. For Ultrasonic Assisted Extraction (UAE), an 8:1 ratio was found to be optimal, with further increases not improving efficiency.[1]

• Inefficient Extraction Technique: Conventional methods like liquid-liquid or Soxhlet extraction can be laborious and less efficient than modern techniques.[1] Consider using methods like QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe), Ultrasonic Assisted Extraction (UAE), or Matrix Solid Phase Dispersion (MSPD) which have shown high recoveries.[1][2][3]

• Strong Soil Binding: Pendimethalin binds strongly to soil particles, especially in soils with high organic matter or clay content.[4] For such soils, more rigorous extraction conditions or methods that disrupt the soil matrix, like QuEChERS with dispersive solid-phase extraction (d-SPE), may be necessary.

• Degradation of Analyte: High temperatures during extraction can lead to the degradation of pendimethalin. For instance, in UAE, increasing the temperature from 30°C to 60°C decreased recovery.[1] Similarly, for Microwave-Assisted Solvent Extraction (MASE), the optimal temperature was found to be 60°C, with higher temperatures leading to degradation.[5][6][7]

• Insufficient Number of Extraction Cycles: A single extraction cycle may not be sufficient. For UAE, two extraction cycles yielded higher recovery than one, but three or four cycles led to a decrease, likely due to longer extraction times.[1]

Q2: I suspect matrix effects are interfering with my pendimethalin analysis. How can I identify and mitigate them?

A2: Matrix effects, where co-extracted components from the soil interfere with the analytical signal of pendimethalin, are a common issue.

• Identification: Matrix effects can be assessed by comparing the response of a standard in a pure solvent to the response of a standard spiked into a blank soil extract.[8][9] A significant difference indicates the presence of matrix effects.

• Mitigation Strategies:

  • Matrix-Matched Standards: Prepare calibration standards in a blank extract of the same soil type to compensate for signal suppression or enhancement.[8]

  • Cleanup Steps: Employ a cleanup step after extraction to remove interfering co-extractives. Dispersive solid-phase extraction (d-SPE) with sorbents like primary secondary amine (PSA) is commonly used in QuEChERS methods to remove fatty acids, sugars, and other polar interferences.[10][11]

  • Method Selection: Matrix Solid Phase Dispersion (MSPD) can be advantageous as it combines extraction and cleanup into a single step, reducing matrix co-extracts.[1]

Q3: How does soil type (e.g., sandy, clay, high organic matter) affect pendimethalin extraction, and how should I adapt my method?

A3: Soil composition significantly influences extraction efficiency due to the varying degrees of interaction between pendimethalin and soil components.

• Clay and High Organic Matter Soils: Pendimethalin binds more strongly to soils with higher clay and organic matter content.[4] This can lead to lower recoveries. To counteract this, you may need to:

  • Increase the shaking or extraction time.

  • Use a more effective extraction method like QuEChERSER, which has shown to be efficient in loamy-clayed soil.[2][3]

  • Consider adding organic amendments, which can enhance the dissipation of pendimethalin, potentially making it more available for extraction.[2][3]

• Sandy Soils: In sandy soils with lower organic matter, pendimethalin is less strongly bound.[4] While this might suggest easier extraction, care must be taken to avoid analyte loss during sample preparation. Standardized methods like QuEChERS are generally effective for sandy soils.[11]

Q4: What are the advantages of using QuEChERS for pendimethalin extraction from soil?

A4: The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method offers several advantages for pesticide residue analysis in soil:

• High Throughput: It is a fast and simple procedure, allowing for the processing of a large number of samples in a short time.[2][3]

• Cost-Effective: It requires smaller volumes of solvents and less glassware compared to traditional methods.[2][3]

• Good Performance: It provides good recoveries for a wide range of pesticides, including pendimethalin.[2][3][10][11]

• Wide Applicability: The method is versatile and can be adapted for various soil types.[12]

• Simultaneous Extraction and Cleanup: The inclusion of a dispersive solid-phase extraction (d-SPE) step effectively removes many matrix interferences.[11]

Comparative Data on Extraction Efficiency

The following tables summarize quantitative data from various studies on pendimethalin extraction to facilitate comparison of different methods and conditions.

Table 1: Comparison of Different Extraction Methods for Pendimethalin from Soil

Extraction Method	Soil Type	Solvent	Recovery (%)	Reference
Ultrasonic Assisted Extraction (UAE)	Not specified	Acetone	80.3 - 101.3	[1]
Matrix Solid Phase Dispersion (MSPD)	Not specified	Acetone	81.7 - 103.1	[1]
Modified QuEChERS	Not specified	Acetonitrile	70 - 120	[10]
Single Step Column Extraction	Sandy Loam	n-hexane:acetone (1:1)	85 - 92	[13]
Shaking with Methanol	Sandy Clay Loam	Methanol	> 80	[14]
Microwave-Assisted Solvent Extraction (MASE)	Not specified	Acetone	92 - 97	[5][6]
Acidified Methanol Extraction with SPE Cleanup	Not specified	2% HCl in Methanol	Not specified	[15]

Table 2: Optimization of Ultrasonic Assisted Extraction (UAE) Parameters

Parameter	Condition	Mean Percent Recovery (%)	Reference
Solvent Type	Acetone	82.9 ± 4.5	[1]
Methanol	~40	[1]
Dichloromethane	~30	[1]
Ethyl Acetate	~20	[1]
Acetonitrile	~15	[1]
Solvent to Soil Ratio	5:1	55.7 ± 3	[1]
8:1	94.3 ± 4.4	[1]
10:1	No improvement	[1]
Extraction Temperature & Time	30°C for 3 min	89.6 ± 4.9	[1]
>30°C and >3 min	Decreased recovery	[1]
Number of Extraction Cycles	1	94.3 ± 4.4	[1]
2	97.4 ± 3.4	[1]
3	86.6 ± 4.9	[1]

Experimental Protocols

This section provides detailed methodologies for key pendimethalin extraction experiments.

Protocol 1: Ultrasonic Assisted Extraction (UAE)

This protocol is based on the optimized UAE method described by Makkar et al.[1]

• Sample Preparation: Weigh 10 g of the soil sample into a suitable container.

• Spiking (for recovery studies): Fortify the sample with a known concentration of pendimethalin standard solution.

• Extraction:

  • Add 40 mL of acetone to the soil sample.

  • Place the sample in an ultrasonic bath operating at a constant frequency (e.g., 40 kHz).

  • Sonicate for 3 minutes at 30°C.

• Filtration: After extraction, filter the supernatant through sodium sulphate and 0.01 mg of charcoal.

• Repeat Extraction: Repeat the extraction process (step 3) on the soil residue with a fresh portion of acetone.

• Combine and Evaporate: Combine the filtrates from both extractions and evaporate the solvent using a rotary vacuum evaporator.

• Reconstitution: Reconstitute the dried residue in 2 mL of acetonitrile for analysis by HPLC or GC.[1]

Protocol 2: QuEChERS Method (Modified)

This protocol is a general representation of the QuEChERS method as described in various sources.[10][11][12]

• Sample Preparation:

  • Weigh 10 g of a homogenized soil sample into a 50 mL centrifuge tube.

  • If the soil is dry, add 8 mL of distilled water and allow it to hydrate.[11]

• Extraction:

  • Add 10-20 mL of acetonitrile to the tube.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, and 0.5 g disodium hydrogen citrate sesquihydrate). The exact composition may vary.[10]

  • Immediately cap and shake vigorously for 1-2 minutes.

  • Centrifuge at ≥3000 rcf for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer a 1 mL aliquot of the supernatant (acetonitrile layer) to a 2 mL microcentrifuge tube containing d-SPE sorbents (e.g., 150 mg MgSO₄ and 50 mg PSA).[10][11]

  • Vortex for 30 seconds.

  • Centrifuge at a high speed (e.g., ≥5000 rcf) for 2 minutes.

• Analysis: Transfer the purified extract into an autosampler vial for LC-MS/MS or GC-MS/MS analysis.

Protocol 3: Single Step Column Extraction and Cleanup

This protocol is adapted from the method described by Kulshrestha et al. and Raj et al.[13]

• Column Preparation:

  • In a 30 cm long glass column (1.8 cm i.d.), place a small plug of glass wool at the bottom.

  • Mix 25 g of the soil sample with 0.5 g each of activated charcoal and florisil.

  • Pack the mixture into the column.

• Elution:

  • Elute the residues from the column with 150 mL of a mixture of n-hexane and acetone (1:1 v/v).

• Concentration:

  • Collect the eluate and evaporate it to dryness using a rotary vacuum evaporator.

• Reconstitution:

  • Dissolve the final residue in a known volume of n-hexane for analysis by Gas Chromatography (GC).[13]

Visualizations

The following diagrams illustrate key experimental workflows and logical relationships to aid in understanding and troubleshooting the pendimethalin extraction process.

Caption: Workflow for Ultrasonic Assisted Extraction (UAE) of Pendimethalin from Soil.

Caption: Troubleshooting Logic for Low Pendimethalin Recovery in Soil Extraction.

References

• 1. 2024.sci-hub.se [2024.sci-hub.se]
• 2. mdpi.com [mdpi.com]
• 3. A Comparison of the QUECHERSER Mega-Method for Pesticide Determination in Loamy-Clayed Soil and the Effect of Organic Amendments on Pendimethalin, Oxyfluorfen, and Trifloxystrobin Soil Persistence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pomais.com [pomais.com]
• 5. cabidigitallibrary.org [cabidigitallibrary.org]
• 6. researchgate.net [researchgate.net]
• 7. Quantification of pendimethalin in soil and garlic samples by microwave-assisted solvent extraction and HPLC method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. dergipark.org.tr [dergipark.org.tr]
• 11. Quantification of pendimethalin residue in green fodder and silage of winter cereals using gas chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. weber.hu [weber.hu]
• 13. Leaching behaviour of pendimethalin causes toxicity towards different cultivars of Brassica juncea and Brassica campestris in sandy loam soil - PMC [pmc.ncbi.nlm.nih.gov]
• 14. ijcmas.com [ijcmas.com]
• 15. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]

Technical Support Center: Pendimethalin Chromatographic Analysis

Welcome to the technical support center for the chromatographic analysis of pendimethalin. This resource provides troubleshooting guidance and answers to frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges related to matrix interference.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: Why are my pendimethalin recovery rates too low or too high and inconsistent across different samples?

A: Inconsistent and inaccurate recovery rates are classic symptoms of matrix effects. Matrix effect is the alteration of an analyte's response (suppression or enhancement) due to co-eluting compounds from the sample matrix.[1][2]

• Signal Suppression: Co-extracted matrix components can compete with the analyte for ionization in the mass spectrometer source or absorb energy, leading to a lower signal than expected. In gas chromatography (GC), active sites in the injector liner can be masked by non-volatile matrix components, which paradoxically can sometimes reduce the degradation of thermally labile pesticides, leading to enhancement.[2]

• Signal Enhancement: This is particularly common in GC analysis. Non-volatile matrix components can accumulate in the GC inlet, masking active sites where analytes might otherwise degrade or be adsorbed.[2] This "protective" effect results in more analyte reaching the detector, causing a higher signal compared to a clean solvent standard.[2] For example, in the analysis of pendimethalin in peanut kernels, matrix effects were found to be between 0 to -8%, indicating mild suppression.[1]

Troubleshooting Steps:

• Assess the Matrix Effect: The most reliable way to confirm and quantify matrix effects is to compare the slope of a calibration curve prepared in a pure solvent with the slope of a curve prepared in a blank matrix extract (matrix-matched calibration).[1] A significant difference between the slopes confirms the presence of matrix interference.

• Implement Matrix-Matched Calibration: This is a common and effective way to compensate for matrix effects.[2] By preparing your calibration standards in a blank extract of the same matrix you are analyzing, you ensure that the standards and samples are affected similarly, leading to more accurate quantification.[3]

• Improve Sample Cleanup: If matrix effects are severe, your sample cleanup protocol may be insufficient. The goal is to remove interfering compounds while retaining the analyte. Techniques like dispersive solid-phase extraction (d-SPE) with different sorbents (e.g., PSA, C18, GCB) are often necessary for complex matrices like tobacco or soil.[4][5]

• Dilute the Sample: If possible, diluting the final extract can reduce the concentration of interfering matrix components, thereby lessening their impact on the analyte signal. However, ensure the final concentration of pendimethalin remains above the limit of quantification (LOQ).

Q2: My chromatogram shows poor peak shape (e.g., tailing, fronting, or splitting) for pendimethalin. What is the cause?

A: Poor peak shape can be caused by a variety of factors, ranging from the analytical column to the sample itself.

• Column Issues: The analytical column can become fouled with strongly retained materials from sample matrices.[6] Particulates can clog the column inlet frit. These issues lead to distorted peak shapes.

• Injector Issues: In GC, a contaminated or active injector liner can cause peak tailing. In HPLC, a scratched valve rotor in the autosampler can cause split peaks.[6]

• Sample Solvent Mismatch (HPLC): Injecting a sample dissolved in a solvent that is significantly stronger than the initial mobile phase can cause peak distortion, including fronting and splitting.[6]

• Co-eluting Interferences: A peak from a matrix component that is not fully resolved from the pendimethalin peak can make it appear broad or asymmetrical.

Troubleshooting Workflow:

The following diagram illustrates a logical workflow for diagnosing the cause of poor peak shape.

Caption: A logical guide to troubleshooting poor chromatographic peak shape.

Q3: What are the most effective sample preparation and cleanup methods to minimize matrix interference for pendimethalin?

A: The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is widely adopted and highly effective for a variety of matrices, including soil, vegetables, and fodder.[7][8][9] The method involves an extraction step followed by a dispersive solid-phase extraction (d-SPE) cleanup step.

The choice of d-SPE sorbents is critical and matrix-dependent:

• Primary Secondary Amine (PSA): Excellent for removing fatty acids, organic acids, and sugars. It is commonly used for fruits and vegetables.

• Graphitized Carbon Black (GCB): Effective for removing pigments and sterols.[4] Use with caution as it can adsorb planar analytes like pendimethalin if used in excessive amounts.

• C18 (Octadecylsilane): Used to remove non-polar interferences, such as fats and waxes.[4]

• Magnesium Sulfate (MgSO₄): Used to remove excess water and facilitate partitioning of the analyte into the organic solvent.[7]

For complex matrices like tobacco leaf, a combination of sorbents is often required to sufficiently reduce matrix effects.[4] For example, using PSA with C18 and/or GCB can significantly improve cleanup.[4]

Methodology & Protocols

Protocol: Modified QuEChERS Method for Pendimethalin in Green Fodder & Soil

This protocol is adapted from a validated method for determining pendimethalin residues in green fodder, silage, and soil using GC-MS/MS.[7]

1. Sample Extraction

• Weigh 10 g of a homogenized sample into a 50 mL centrifuge tube.

• Add 20 mL of acetonitrile to the tube.

• Homogenize the sample for 2-3 minutes at 15,000 rpm.

• Add 10 g of anhydrous sodium chloride (NaCl).

• Shake manually and then place on a roto-spin for 20 minutes at 50 rpm.

• Centrifuge for 3 minutes at 2,500 rpm. The upper layer is your extract.

2. Dispersive Solid-Phase Extraction (d-SPE) Cleanup

• Transfer a 4 mL aliquot of the supernatant (from Step 1.6) into a 15 mL centrifuge tube.

• The tube should contain 0.10 g of PSA sorbent and 0.6 g of anhydrous magnesium sulfate (MgSO₄).

• Cap the tube tightly and vortex for 30 seconds.

• Centrifuge for 2 minutes at 2,500 rpm.

• The resulting supernatant is the cleaned-up extract.

3. Final Preparation for Analysis

• Take a 2 mL aliquot of the cleaned extract.

• Filter through a 0.2 µm PTFE membrane filter if necessary.

• The sample is now ready for injection into the GC-MS/MS or LC-MS/MS system.

The following diagram visualizes this experimental workflow.

Caption: Workflow for pendimethalin extraction and cleanup using QuEChERS.

Data Presentation

Table 1: Comparison of Recovery and Matrix Effects for Pendimethalin Analysis

The following table summarizes recovery data and matrix effects from various studies, illustrating the performance of different analytical methods across several matrices.

Matrix	Analytical Method	Cleanup/Extraction Method	Fortification Level	Avg. Recovery (%)	Matrix Effect (%)	Reference
Soil	LC-MS/MS	Acetonitrile Extraction	0.01 µg/g	78.8 - 119.8	-18.3 (Suppression)	[3][10]
Tobacco Leaf	GC-MS	Ethyl Acetate, d-SPE (PSA, C18, GCB)	0.01 - 0.50 mg/kg	> 80	< 17 (Enhancement)	[4]
Soil	GC-MS	Ethyl Acetate, d-SPE (PSA, C18, GCB)	0.01 - 0.50 mg/kg	> 80	< 17 (Enhancement)	[4]
Green Fodder	GC-MS/MS	QuEChERS (PSA Cleanup)	0.01 mg/kg	90.5 - 98.7	Not specified	[7]
Onion	HPLC-UV	Microwave-Assisted Solvent Extraction (MASE)	5 - 15 µg/g	97 - 100	Not specified	[11]
Peanut Kernel	LC-MS/MS	Modified QuEChERS (no cleanup)	0.05 - 0.25 mg/kg	69.4 - 94.4	0 to -8 (Suppression)	[1]
Strawberry	LC-MS/MS	Not specified	0.01 - 1 mg/kg	73 - 91	Not specified	[12]
Fruits/Veggies	GC-NPD	LLE, SPE, GPC	Two levels	71 - 126	Not specified	[13]

References

• 1. Simultaneous analysis of herbicides pendimethalin, oxyfluorfen, imazethapyr and quizalofop-p-ethyl by LC–MS/MS and safety evaluation of their harvest time residues in peanut (Arachis hypogaea L.) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. 2024.sci-hub.ru [2024.sci-hub.ru]
• 4. An improved GC-MS-SIM analytical method for determination of pendimethalin residue in commercial crops (leaf and soils) and its validation | PLOS One [journals.plos.org]
• 5. An improved GC-MS-SIM analytical method for determination of pendimethalin residue in commercial crops (leaf and soils) and its validation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. halocolumns.com [halocolumns.com]
• 7. Quantification of pendimethalin residue in green fodder and silage of winter cereals using gas chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A Comparison of the QUECHERSER Mega-Method for Pesticide Determination in Loamy-Clayed Soil and the Effect of Organic Amendments on Pendimethalin, Oxyfluorfen, and Trifloxystrobin Soil Persistence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. digitalcommons.odu.edu [digitalcommons.odu.edu]
• 10. researchgate.net [researchgate.net]
• 11. cabidigitallibrary.org [cabidigitallibrary.org]
• 12. fao.org [fao.org]
• 13. pubs.acs.org [pubs.acs.org]

Technical Support Center: Refining Pendimethalin Application for Consistent Research Outcomes

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in achieving consistent and reliable results when working with the herbicide pendimethalin.

Troubleshooting Guide

This guide addresses common issues encountered during pendimethalin experiments in a question-and-answer format.

Issue 1: Inconsistent or lower-than-expected herbicidal activity.

• Question: Why am I observing variable or reduced efficacy of pendimethalin in my experiments?

• Answer: Several factors can influence pendimethalin's effectiveness. Consider the following:

  • Activation: Pendimethalin requires moisture for activation. Light rainfall or irrigation (10–15 mm) is recommended within seven days of application to move the herbicide into the weed germination zone.[1]

  • Soil Type: Efficacy is generally higher in medium to heavy soils with good organic matter content.[1] Sandy soils may require lower application rates to prevent crop injury.[1] Pendimethalin binds strongly to soil organic matter and clay, which can reduce its bioavailability.[2][3][4]

  • Soil Preparation: A well-leveled and fine seedbed without large clods is crucial for uniform herbicide contact with weed seeds.[1]

  • Application Timing: Pendimethalin is most effective as a pre-emergent herbicide, applied before weed seeds germinate.[5][6][7] It can be applied pre-sowing, pre-emergence, or post-transplanting.[1]

  • Environmental Conditions: Soil temperatures between 10°C to 25°C are optimal for pendimethalin activity.[1] Degradation of pendimethalin increases with higher soil temperatures.[8][9] Sunlight exposure can also lead to degradation.[8][10]

  • Formulation: Different formulations, such as capsule suspension (CS) and suspension concentrate (SC), can exhibit varying efficacy depending on factors like irrigation methods.[11][12] Microencapsulated formulations may have different release rates and bioactivity compared to emulsifiable concentrates (EC).[13][14]

Issue 2: Crop injury or phytotoxicity.

• Question: My crop is showing signs of stunting or injury after pendimethalin application. What could be the cause?

• Answer: Crop injury from pendimethalin can occur under specific conditions:

  • Application Rate: Using higher than recommended doses for your soil type can lead to phytotoxicity.[15]

  • Application Method: While pendimethalin is generally applied to the soil, direct application to crop foliage can cause stunting in some species.[16]

  • Soil Type: In sandy soils with low organic matter, pendimethalin may be more available for crop uptake, increasing the risk of injury.[1]

  • Leaching: In soils with high moisture, pendimethalin can leach into the root zone, potentially causing damage to the crop.[15]

Issue 3: Difficulty in achieving reproducible results between experimental runs.

• Question: How can I improve the consistency of my pendimethalin experiment results?

• Answer: To ensure reproducibility, it is critical to control and document all experimental variables meticulously:

  • Standardize Soil Parameters: Use a consistent soil source with known characteristics (pH, organic matter content, texture).

  • Control Environmental Conditions: Maintain consistent temperature, moisture, and light conditions throughout the experiment.

  • Precise Application: Calibrate your application equipment accurately to ensure a uniform and correct dose is applied. The choice of spray nozzle can significantly impact droplet size and distribution.[17][18][19]

  • Consistent Timing: Apply pendimethalin at the same growth stage of the target weeds or crop in every replicate.

  • Detailed Record-Keeping: Document every step of your protocol, including the specific formulation used, application rate, environmental conditions, and any observations.

Frequently Asked Questions (FAQs)

General Questions

• Q1: What is the primary mode of action for pendimethalin?

  • A1: Pendimethalin is a mitotic inhibitor.[4][20][21] It works by binding to tubulin, a protein essential for the formation of microtubules.[5] This disruption of microtubule assembly prevents cell division and elongation in the roots and shoots of germinating weeds, leading to their death before they emerge from the soil.[5][7]

• Q2: Is pendimethalin a systemic herbicide?

  • A2: No, pendimethalin is not a systemic herbicide.[5] It is absorbed by the roots and shoots of emerging seedlings but does not translocate significantly throughout the plant.[4][20] Its action is localized to the site of uptake.[5]

• Q3: How long does pendimethalin persist in the soil?

  • A3: Pendimethalin has an intermediate residuality, typically lasting from 1 to 4 months.[20] The persistence is influenced by environmental conditions, with drier conditions leading to longer persistence.[20] The half-life of pendimethalin in soil can range from approximately 24 to over 100 days, depending on factors like soil type, temperature, and moisture.[9][22][23][24]

Application and Formulation

• Q4: What are the common application methods for pendimethalin in a research setting?

  • A4: In research, as in agriculture, pendimethalin is primarily applied as a pre-emergent herbicide to the soil surface.[21] Common methods include pre-plant incorporated (PPI), pre-emergence (PRE), and early post-emergence applications.[20] The choice of method depends on the specific experimental design and objectives.

• Q5: Does the formulation of pendimethalin affect its performance?

  • A5: Yes, the formulation can significantly impact performance. For instance, capsule suspension (CS) formulations may have different efficacy compared to suspension concentrate (SC) or emulsifiable concentrate (EC) formulations, especially when combined with different irrigation techniques.[11][12] Microencapsulation can alter the release rate and bioactivity of pendimethalin.[13][14][25]

Experimental Design

• Q6: What are the key soil parameters to consider when designing an experiment with pendimethalin?

  • A6: The most critical soil parameters are organic matter content, clay content, and pH. Pendimethalin adsorbs strongly to soil organic matter and clay, which affects its availability and persistence.[2][4]

• Q7: How does soil moisture influence pendimethalin's activity?

  • A7: Soil moisture is crucial for both activation and degradation. Adequate moisture is needed to move pendimethalin into the weed germination zone.[1] Higher soil moisture levels can also increase the rate of degradation.[2]

Data Presentation

Table 1: Factors Influencing Pendimethalin Efficacy and Persistence

Factor	Influence on Efficacy	Influence on Persistence	Key Considerations
Soil Organic Matter	High OM can decrease bioavailability due to strong adsorption.[2][3][4]	High OM can increase persistence by protecting from degradation.	Characterize soil OM content before experiments.
Soil Texture (Clay Content)	High clay content can reduce availability through adsorption.[2]	Increased clay content can lead to longer persistence.[2]	Note the soil texture (sandy, loam, clay) in your methodology.
Soil Moisture	Required for activation; moves herbicide to the target zone.[1]	Higher moisture can increase the rate of microbial degradation.[2]	Standardize irrigation/watering protocols.
Temperature	Optimal activity between 10°C and 25°C.[1]	Degradation rate increases with higher temperatures.[8][9]	Maintain and record temperature during experiments.
Sunlight (Photodecomposition)	Can lead to degradation of the active ingredient.[8][10]	Can reduce the half-life of the herbicide.	Consider the light conditions of your experimental setup.
Application Timing	Most effective as a pre-emergent application.[5][6][7]	Not directly applicable.	Apply before weed seed germination for optimal results.
Formulation	Can affect release rate and bioavailability (e.g., EC vs. CS vs. MC).[11][12][13][14]	Slower-release formulations can increase persistence.[13][14]	Specify the exact formulation used in all reports.

Experimental Protocols

Protocol 1: Standardized Pot Assay for Pendimethalin Efficacy

• Soil Preparation:

  • Use a standardized soil mix with known characteristics (e.g., 50% sand, 30% silt, 20% clay, 2% organic matter).

  • Autoclave the soil to eliminate existing weed seeds and microbial variables if necessary for the experimental design.

  • Fill 10 cm diameter pots with 500g of the prepared soil.

• Seeding:

  • Sow seeds of the target weed species (e.g., annual ryegrass, Lolium rigidum) at a uniform depth of 1 cm.

  • Plant a consistent number of seeds per pot (e.g., 20 seeds).

• Herbicide Application:

  • Prepare a stock solution of the desired pendimethalin formulation.

  • Use a calibrated laboratory track sprayer with a flat-fan nozzle to apply the herbicide solution evenly to the soil surface.

  • Include a non-treated control and a range of application rates.

• Activation and Incubation:

  • Immediately after application, provide 10 mm of simulated rainfall using a watering can with a fine rose.

  • Place the pots in a controlled environment chamber with a set temperature (e.g., 20°C day / 15°C night) and photoperiod (e.g., 16h light / 8h dark).

  • Maintain soil moisture at a consistent level (e.g., 75% of field capacity) through regular watering.

• Data Collection and Analysis:

  • At 21 days after treatment, count the number of emerged seedlings in each pot.

  • Harvest the above-ground biomass, dry it in an oven at 70°C for 48 hours, and record the dry weight.

  • Calculate the percent inhibition of emergence and biomass compared to the non-treated control.

  • Analyze the data using appropriate statistical methods (e.g., ANOVA, dose-response curves).

Visualizations

Caption: Pendimethalin's mode of action involves inhibiting microtubule polymerization.

Caption: A standardized workflow for assessing pendimethalin efficacy in pot experiments.

References

• 1. pomais.com [pomais.com]
• 2. The effects of pesticide mixtures on degradation of pendimethalin in soils - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 5. pomais.com [pomais.com]
• 6. Pendimethalin - Wikipedia [en.wikipedia.org]
• 7. The Unparalleled Effectiveness of Pendimethalin - HEBEN [hb-p.com]
• 8. ejar.journals.ekb.eg [ejar.journals.ekb.eg]
• 9. Degradation of Pendimethalin in Soil | Weed Science | Cambridge Core [cambridge.org]
• 10. Influence of certain environmental conditions on degradation of several pendimethalin capsule suspensions now utilized in Egypt [journals.ekb.eg]
• 11. researchgate.net [researchgate.net]
• 12. Períodos de interferência de plantas daninhas na cultura do quiabo Periods of weed interference in okra crop [agris.fao.org]
• 13. Causation Analysis and Improvement Strategy for Reduced Pendimethalin Herbicidal Activity in the Field after Encapsulation in Polyurea - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Leaching behaviour of pendimethalin causes toxicity towards different cultivars of Brassica juncea and Brassica campestris in sandy loam soil - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Postemergence-directed applications of pendimethalin for control of early-season weeds in chile pepper | Weed Technology | Cambridge Core [cambridge.org]
• 17. researchgate.net [researchgate.net]
• 18. journaljeai.com [journaljeai.com]
• 19. extensionpubs.unl.edu [extensionpubs.unl.edu]
• 20. Prowl / pendimethalin | CALS [cals.cornell.edu]
• 21. thaiscience.info [thaiscience.info]
• 22. agriculturejournals.cz [agriculturejournals.cz]
• 23. Soil and Water Research: Pendimethalin degradation in soil and its interaction with soil microorganisms [swr.agriculturejournals.cz]
• 24. researchgate.net [researchgate.net]
• 25. Preparation and Characterization of Pendimethalin Microcapsules Based on Microfluidic Technology - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Pendimethalin Volatilization in Controlled Environments

This technical support center provides researchers, scientists, and drug development professionals with guidance on minimizing the volatilization of pendimethalin in controlled experimental settings. Below you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common issues encountered during your research.

Troubleshooting Guide

This guide is designed to help you identify and resolve common problems related to pendimethalin volatilization in your experiments.

Issue	Potential Cause(s)	Recommended Solution(s)
High variability in volatilization measurements between replicates.	Inconsistent soil moisture levels.	Ensure uniform irrigation or moisture content across all experimental units before and during the experiment.
Fluctuations in air temperature or air exchange rate.	Monitor and control the temperature and air exchange rate within the experimental chamber to maintain stable conditions.
Non-uniform application of pendimethalin.	Calibrate application equipment carefully and apply the herbicide as uniformly as possible to the soil or medium surface.
Higher than expected pendimethalin volatilization.	High soil moisture content. Increased moisture can promote the volatilization of dinitroaniline herbicides.	Reduce the frequency or volume of irrigation, if experimentally permissible. Allow the soil surface to dry slightly between waterings.
Elevated temperatures. Higher temperatures increase the vapor pressure of pendimethalin, leading to greater volatilization.	Maintain the lowest experimentally appropriate temperature. Avoid placing experimental setups near heat sources.
High air exchange rate. Increased air movement over the treated surface can accelerate the removal of pendimethalin vapor.	Reduce the air exchange rate or airflow velocity in the controlled environment, while ensuring adequate ventilation for your experimental design.
Use of Emulsifiable Concentrate (EC) formulation. EC formulations can have higher initial volatilization rates compared to other formulations.	Consider using a microencapsulated (CS) or granular (WDG) formulation of pendimethalin, which are designed to reduce volatilization.
Low recovery of pendimethalin in air samples.	Inefficient trapping of pendimethalin from the air.	Ensure the air sampling traps (e.g., polyurethane foam plugs) are properly packed and have an adequate surface area. Check the flow rate of the air sampling pump.
Degradation of pendimethalin during sampling or storage.	Store air samples in a cool, dark environment and analyze them as soon as possible after collection.
Incomplete extraction from the sampling medium.	Optimize the solvent extraction procedure for the air sampling medium to ensure complete recovery of pendimethalin.
Pendimethalin residues detected in control samples.	Cross-contamination from treated samples.	Ensure proper separation between treated and control units. Use dedicated equipment for control and treated samples.
Contaminated air supply in the controlled environment.	Use activated carbon filters on the air intake of your controlled environment chamber to remove any airborne contaminants.

Frequently Asked Questions (FAQs)

Q1: What are the main factors that influence pendimethalin volatilization in a controlled environment?

A1: The primary factors are soil moisture, temperature, air exchange rate, and the formulation of the pendimethalin product used. Higher soil moisture and temperature generally increase volatilization. A higher air exchange rate over the treated surface will also increase the rate of volatilization. Emulsifiable concentrate (EC) formulations tend to be more volatile than microencapsulated (CS) or water-dispersible granule (WDG) formulations.

Q2: How can I reduce pendimethalin volatilization in my experiments?

A2: To minimize volatilization, you should:

• Control Temperature and Humidity: Maintain a stable and relatively low temperature and humidity within your controlled environment.

• Manage Soil Moisture: Avoid over-irrigation and allow the soil surface to dry between waterings. Increased irrigation has been shown to decrease the efficacy of pendimethalin, possibly by increasing volatilization.

• Select an Appropriate Formulation: Whenever possible, choose a less volatile formulation such as a capsule suspension (CS) or water-dispersible granule (WDG) over an emulsifiable concentrate (EC).

• Incorporate into Soil: If your experimental design allows, incorporating pendimethalin into the top layer of the soil can significantly reduce volatilization.

• Reduce Air Flow: Minimize the velocity of air moving directly across the treated surface.

Q3: What type of experimental setup is suitable for measuring pendimethalin volatilization in the lab?

A3: A common laboratory setup involves using a flux chamber or a similar enclosed system where a treated soil sample is placed. Air is passed through the chamber at a controlled rate, and the exiting air is passed through a trapping agent (like polyurethane foam) to capture the volatilized pendimethalin. The trapped pendimethalin is then extracted and quantified using analytical methods such as Gas Chromatography-Mass Spectrometry (GC-MS).

Q4: What are the expected volatilization rates for pendimethalin?

A4: Pendimethalin is considered to have low to moderate volatility. In one study on turfgrass, cumulative volatile losses were reported to be 4.8% of the applied amount in the first 24 hours and 6.1% after 48 hours. The maximum flux is often observed in the hours following application and tends to follow a diurnal pattern, with higher rates during warmer periods of the day.

Q5: How does soil organic matter affect pendimethalin volatilization?

A5: Higher soil organic matter content can reduce the bioavailability of pendimethalin for volatilization by increasing its adsorption to soil particles. However, the interaction can be complex and may also be influenced by soil moisture levels.

Quantitative Data on Pendimethalin Volatilization

The following table summarizes quantitative data on pendimethalin volatilization from a field study on Kentucky bluegrass turf.

Time After Application	Cumulative Volatile Loss (% of Applied)	Volatilization Flux (g ha⁻¹ h⁻¹)
24 hours	4.8%	Maximum of 23.6 g ha⁻¹ h⁻¹ on the day of application
48 hours	6.1%	-
5 days (estimated)	~13%	-
Overnight (19:00-07:00) Day 1 & 2	~0.3% per night	9.5 and 10.5 g ha⁻¹

Data from a study where pendimethalin (60% WDG) was applied at 3.4 kg ha⁻¹.

Experimental Protocols

Protocol for Measuring Pendimethalin Volatilization from Soil in a Controlled Environment

This protocol outlines a method for quantifying pendimethalin volatilization from a soil surface using a dynamic airflow system and subsequent analysis by GC-MS.

1. Materials and Equipment:

• Volatilization chamber (e.g., glass or stainless steel flux chamber).

• Air pump with a calibrated flow meter.

• Air purification system (e.g., activated charcoal and soda lime traps) for incoming air.

• Air sampling cartridges (e.g., glass tubes packed with polyurethane foam (PUF) or other suitable sorbent).

• Pendimethalin standard of known purity.

• Soil of known characteristics (e.g., texture, organic matter content, pH).

• Gas Chromatograph-Mass Spectrometer (GC-MS).

• Standard laboratory glassware and solvents (e.g., hexane, acetone).

2. Experimental Procedure:

• Soil Preparation and Treatment:

  • Air-dry and sieve the soil to ensure homogeneity.

  • Determine the water holding capacity of the soil and adjust the moisture content to the desired level (e.g., 75% of field capacity).

  • Place a known amount of the prepared soil into the volatilization chamber, ensuring a uniform depth and surface area.

  • Apply a known amount of pendimethalin formulation evenly to the soil surface.

• Volatilization Measurement:

  • Seal the volatilization chamber and connect it to the air pump and sampling train.

  • Pass a continuous, purified airflow over the soil surface at a controlled rate (e.g., 1-2 L/min).

  • Collect the volatilized pendimethalin from the exiting air stream using the sorbent-packed cartridges.

  • Replace the sampling cartridges at predetermined time intervals (e.g., 2, 4, 8, 12, 24, 48 hours) to determine the volatilization flux over time.

  • Maintain constant temperature and light conditions throughout the experiment.

• Sample Extraction and Analysis:

  • Extract the trapped pendimethalin from the sorbent cartridges using an appropriate solvent (e.g., hexane:acetone mixture).

  • Concentrate the extract to a known volume.

  • Analyze the extract using GC-MS.

3. GC-MS Parameters for Pendimethalin Analysis:

• Column: Fused Silica Capillary column (e.g., 15m x 0.53mm I.D., Rtx-20 with 1.0 micron film thickness).

• Injector Temperature: 250°C.

• Oven Temperature Program: Initial temperature of 90°C (hold for 0.5 min), ramp at 20°C/min to 180°C (hold 1 min), then to 240°C at 12°C/min (hold 1 min), then to 260°C at 15°C/min (hold 1 min), and finally to 280°C at 12°C/min (hold 0.5 min).

• Carrier Gas: Helium at a flow rate of approximately 3.14 mL/min.

• Detector: Mass Spectrometer in Selected Ion Monitoring (SIM) mode.

• Quantifier and Qualifier Ions (m/z): Quantifier: 252; Qualifiers: 162, 191, 208, 281.

4. Data Calculation:

• Calculate the mass of pendimethalin collected in each cartridge based on the standard calibration curve.

• Determine the volatilization flux (mass per unit area per unit time) for each sampling interval.

• Calculate the cumulative volatilization as a percentage of the initially applied amount.

Visualizations

Caption: Experimental workflow for measuring pendimethalin volatilization.

Technical Support Center: Overcoming Pendimethalin Cross-Contamination

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting strategies and frequently asked questions (FAQs) to identify, mitigate, and prevent pendimethalin cross-contamination in analytical samples.

Frequently Asked Questions (FAQs)

Q1: What is pendimethalin and why is it a contamination concern?

A1: Pendimethalin is a selective, dinitroaniline-based herbicide used to control grasses and broadleaf weeds in various agricultural settings.[1] Its chemical properties, including moderate persistence in soil and low water solubility, contribute to its potential as a contaminant in environmental and agricultural samples.[1][2] In the laboratory, its tendency to adhere to surfaces can lead to cross-contamination of analytical samples, producing false-positive results.

Q2: What are the common sources of pendimethalin cross-contamination in a laboratory setting?

A2: Laboratory cross-contamination can originate from several sources:

• Shared Glassware and Equipment: Improperly cleaned volumetric flasks, pipettes, vials, and sample processing equipment.

• Instrumental Carryover: Residual pendimethalin in the HPLC/GC autosampler needle, injection port, or analytical column from a high-concentration sample affecting subsequent analyses.[3][4]

• Contaminated Solvents or Reagents: Using solvents from squeeze bottles or mobile phase reservoirs that have become contaminated.[5]

• Work Surfaces: Contaminated bench tops, fume hoods, or weighing stations.[6]

• Improper Handling: Failure to use appropriate personal protective equipment (PPE) or changing it infrequently can lead to the transfer of contaminants.[7]

Q3: What are the typical analytical methods for detecting pendimethalin?

A3: Pendimethalin is commonly analyzed using gas chromatography (GC) or high-performance liquid chromatography (HPLC).[2][8] Common detectors include:

• GC with a Nitrogen-Phosphorus Detector (NPD) or an Electron Capture Detector (ECD).

• GC coupled with Mass Spectrometry (GC-MS or GC-MS/MS) for higher selectivity and sensitivity.[8][9]

• HPLC with an Ultraviolet (UV) detector or coupled with tandem mass spectrometry (LC-MS/MS).[2][10][11]

Q4: What are the acceptable limits for pendimethalin residues?

A4: Maximum Residue Limits (MRLs) for pendimethalin vary by country and commodity. For example, the MRL for pendimethalin in crayfish in the USA is 50 µg/kg, while in Japan, the MRL in fish is 300 µg/kg. The World Health Organization (WHO) has set a guideline value of 20 µg/L for pendimethalin in drinking water.[4] It is crucial to consult the specific regulations relevant to your sample matrix and region.

Troubleshooting Guide

Issue 1: Unexpected Pendimethalin Peak in Blank or Control Samples

This is a classic indicator of cross-contamination. The following workflow can help identify the source.

Caption: Troubleshooting workflow for identifying the source of pendimethalin contamination.

Issue 2: High Recovery or Inconsistent Results in Spiked Samples

This may indicate background contamination in the control matrix or on the labware used for spiking.

• Action: Analyze multiple un-spiked control matrix samples to establish a baseline. If pendimethalin is detected, the matrix itself is contaminated.

• Action: Prepare spiking solutions and spiked samples using dedicated, thoroughly cleaned or disposable glassware.

• Action: Ensure the spiking level is significantly higher than any potential background contamination to get an accurate measure of recovery.

Decontamination Protocols

Pendimethalin is practically insoluble in water but is soluble in several organic solvents.[1][8] Therefore, solvent-based cleaning is essential.

1. Glassware and Lab Equipment Decontamination:

• Initial Rinse: Rinse glassware three times with a solvent in which pendimethalin is highly soluble. Acetone is a good, cost-effective first choice. For stubborn residues, dichloromethane or xylene can be used (ensure proper safety precautions in a fume hood).[8]

• Wash: Wash with a laboratory-grade, phosphate-free detergent and hot water. Use a brush to scrub all surfaces.[12]

• Tap Water Rinse: Rinse thoroughly with tap water.

• Deionized Water Rinse: Rinse three to five times with deionized water.

• Solvent Rinse (Final): Perform a final rinse with acetone or methanol to facilitate drying and remove any remaining organic residues.

• Drying: Air-dry in a clean environment or oven-dry at a suitable temperature.

2. Instrument Decontamination (Carryover Prevention):

For HPLC/LC-MS and GC/MS systems, preventing carryover is critical.

• Autosampler Needle Wash: Use a strong solvent for the needle wash. A wash solution containing a mixture of organic solvents (e.g., acetonitrile, methanol, isopropanol) is often effective.[3][13] Given pendimethalin's solubility, incorporating acetone or dichloromethane into the wash routine (if compatible with your system) can be beneficial.

• Strategic Blank Injections: After analyzing a high-concentration standard or sample, inject one or more blanks prepared with a strong solvent to flush the injection system.[4][13]

• System Flushing: Regularly flush the entire flow path, including the column, with a strong solvent to remove any adsorbed residues.[13]

• Dedicated Consumables: If feasible, use dedicated sample loops, syringes, and columns for low-level versus high-level pendimethalin analysis.

Data Presentation

Table 1: Solubility of Pendimethalin in Common Laboratory Solvents

Solvent	Solubility (at 20-25°C)	Reference
Acetone	~800 g/L	[8]
Dichloromethane	>800 g/L	[8]
Xylene	>800 g/L	[8]
Ethanol	~25 mg/mL	[14]
DMSO	~30 mg/mL	[14]
Hexane	48.98 g/L	[8]
Water	~0.33 mg/L	[8]

Table 2: Example Analytical Method Performance

Analytical Method	Matrix	LOQ (mg/kg)	Average Recovery (%)	RSD (%)	Reference
GC-MS-SIM	Tobacco Leaf & Soil	0.005	>80	<5	[8]
GC-NPD	Fruits, Nuts, Vegetables	0.050	71 - 126	N/A	[14]
HPLC-UV	Water & Onion	0.17 (µg/mL)	90 - 100	N/A	[2]
LC-MS/MS	Peanut	0.005	69.4 - 94.4	2.6 - 16.6	[11]

Experimental Protocols

Protocol 1: Sample Preparation using QuEChERS (for Green Fodder)

This protocol is adapted from a method for determining pendimethalin residues in winter cereals.[9]

• Homogenization: Weigh 10 g of a homogenized sample into a 50 mL centrifuge tube.

• Extraction: Add 20 mL of acetonitrile to the tube. Homogenize for 2-3 minutes at 15,000 rpm.

• Salting Out: Add 10 g of anhydrous sodium chloride, shake manually, and then place on a rotator for 20 minutes.

• Centrifugation: Centrifuge the sample for 3 minutes at 2,500 rpm.

• Cleanup (d-SPE): Transfer an aliquot of the supernatant to a dispersive SPE (d-SPE) tube containing appropriate sorbents (e.g., PSA, C18) to remove matrix interferences. Vortex and centrifuge.

• Final Extract: The resulting supernatant is the final extract, ready for GC-MS/MS or LC-MS/MS analysis.

Caption: QuEChERS sample preparation workflow for pendimethalin analysis.

Protocol 2: GC-MS/MS Instrumental Analysis

This is an example of instrumental conditions for pendimethalin analysis.[9]

• Instrument: Gas Chromatograph with Tandem Mass Spectrometer (GC-MS/MS)

• Column: Capillary column (e.g., 30 m x 0.25 mm x 0.25 µm)

• Carrier Gas: Helium at a flow rate of 0.79 mL/min

• Injector Temperature: 285°C

• Injection Volume: 1 µL in split mode (1:10)

• Oven Program: 80°C (hold 2 min), then ramp at 20°C/min to 180°C (hold 2 min), ramp at 2°C/min to 190°C (hold 2 min), ramp at 5°C/min to 220°C (hold 3 min).

• Detection Mode: Multiple Reaction Monitoring (MRM) for enhanced selectivity.

References

• 1. EXTOXNET PIP - PENDIMETHALIN [extoxnet.orst.edu]
• 2. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 3. Minimizing HPLC Carryover | Lab Manager [labmanager.com]
• 4. youtube.com [youtube.com]
• 5. Top 10 Things Users Can Do to Minimize Contamination of LC/MS Systems [sciex.com]
• 6. triumvirate.com [triumvirate.com]
• 7. Decontamination & decommissioning | Environmental Health and Safety - McGill University [mcgill.ca]
• 8. Pendimethalin | C13H19N3O4 | CID 38479 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. researchgate.net [researchgate.net]
• 11. Simultaneous analysis of herbicides pendimethalin, oxyfluorfen, imazethapyr and quizalofop-p-ethyl by LC–MS/MS and safety evaluation of their harvest time residues in peanut (Arachis hypogaea L.) - PMC [pmc.ncbi.nlm.nih.gov]
• 12. home.pavlab.msl.ubc.ca [home.pavlab.msl.ubc.ca]
• 13. mastelf.com [mastelf.com]
• 14. cdn.caymanchem.com [cdn.caymanchem.com]

Technical Support Center: Enhancing the Stability of Pendimethalin Standard Solutions

This technical support center provides researchers, scientists, and drug development professionals with essential information for enhancing the stability of pendimethalin standard solutions. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing pendimethalin stock solutions?

A1: For long-term storage, ethyl acetate and hexane are commonly recommended solvents for preparing pendimethalin stock solutions.[1] Stock solutions in ethyl acetate should be stored in the dark at -20°C. Those prepared in hexane should be stored in amber bottles in a refrigerator. Acetone is also a suitable solvent for creating standard solutions for immediate use, as pendimethalin is highly soluble in it.[2][3][4]

Q2: What are the optimal storage conditions for pendimethalin standard solutions?

A2: To ensure stability, pendimethalin standard solutions should be stored in a cool, dry, and dark environment.[2] For long-term stability, refrigeration at 2-10°C or freezing at -20°C is recommended.[5][6] It is crucial to protect the solutions from light to prevent photodegradation.[2] Using amber glass vials or wrapping containers in aluminum foil can provide adequate protection.

Q3: How long can I expect my pendimethalin working solutions to be stable?

A3: The stability of working solutions depends on the solvent and storage conditions. Generally, working solutions of pesticides are stable for at least a few days when stored at room temperature and protected from light. For instance, some studies have shown that working solutions of pendimethalin are stable for at least 4 days at room temperature. To extend the shelf-life, it is best to store working solutions in the refrigerator when not in use.

Q4: What are the primary degradation pathways for pendimethalin in standard solutions?

A4: The primary degradation pathway for pendimethalin in solution is photodegradation, which involves the alteration of its chemical structure upon exposure to light.[7][8] While pendimethalin is generally stable to hydrolysis in acidic and alkaline conditions, exposure to UV light can lead to rapid degradation.[2][9] Microbial degradation is a significant factor in environmental samples but is less of a concern for pure standard solutions stored in organic solvents.[10]

Q5: Are there any signs of degradation I should look for in my standard solution?

A5: Visual inspection can sometimes reveal degradation. Look for color changes (the orange-yellow color may fade), precipitation, or the formation of crystals. However, significant degradation can occur without any visible signs. Therefore, it is essential to periodically check the concentration of your standard solution against a freshly prepared one, as recommended by SANTE guidelines.[11] A deviation of more than 10% in the analytical response may indicate degradation.[11]

Troubleshooting Guide

Problem: I am seeing a significant drop in the concentration of my pendimethalin standard solution over a short period.

• Possible Cause 1: Photodegradation.

  • Troubleshooting Step: Ensure your solutions are stored in amber vials or containers wrapped in aluminum foil to protect them from light. Minimize exposure to ambient light during handling and analysis.

• Possible Cause 2: Improper Storage Temperature.

  • Troubleshooting Step: Verify that your solutions are stored at the recommended temperature (refrigerated at 2-10°C or frozen at -20°C). Avoid repeated freeze-thaw cycles.

• Possible Cause 3: Solvent Evaporation.

  • Troubleshooting Step: Use vials with tightly sealed caps, preferably with PTFE-lined septa. Before use, allow the solution to equilibrate to room temperature to prevent condensation from affecting the concentration. Weighing the vial before and after storage can help monitor for solvent loss.[6]

• Possible Cause 4: Contamination.

  • Troubleshooting Step: Ensure that all glassware and equipment are scrupulously clean and dry before preparing solutions. Use high-purity solvents to avoid introducing contaminants that could catalyze degradation.

Problem: I observe crystal formation in my pendimethalin standard solution, especially after refrigeration.

• Possible Cause: Low Temperature Crystallization.

  • Troubleshooting Step: Some sources recommend avoiding storage at temperatures below 40°F (4.4°C) to prevent crystallization. If crystals have formed, gently warm the solution to room temperature and sonicate for a few minutes to redissolve the analyte completely before use. Always ensure the solution is homogenous before taking an aliquot.

Problem: My analytical results are inconsistent when using a stored pendimethalin standard.

• Possible Cause: Standard has degraded.

  • Troubleshooting Step: Prepare a fresh stock solution from the neat pendimethalin standard. Prepare new working standards from both the old and new stock solutions and analyze them under the same conditions. If the response from the old standard is significantly lower (e.g., >10% difference) than the new standard, the old standard has likely degraded and should be discarded.[11] This procedure is in line with SANTE guidelines for checking the stability of standards.[12]

Data Presentation

Table 1: Summary of Factors Affecting the Stability of Pendimethalin Standard Solutions

Parameter	Condition	Observation	Recommendation	Source(s)
Solvent	Acetone, Acetonitrile, Ethyl Acetate, Hexane, Toluene	Pendimethalin is soluble in most common organic solvents. Stability can vary.	Choose a solvent based on the analytical method and desired storage duration. Ethyl acetate and hexane are good for long-term storage.	[2][3][4][5]
Temperature	Frozen (-20°C)	High stability for long-term storage.	Recommended for stock solutions.	[6]
Refrigerated (2-10°C)	Good stability for short to medium-term storage.	Suitable for both stock and working solutions.	[5]
Ambient (Room Temp)	Stability is limited, especially for working solutions (days).	Suitable for short-term use only. Protect from light.
Elevated (e.g., 54°C)	Pendimethalin shows good thermal stability in some studies of formulated products.	Not a recommended storage condition for analytical standards.	[7]
Light Exposure	Sunlight/UV Light	Rapid degradation (photodegradation) is a major pathway.	Store solutions in amber glass containers or wrap with aluminum foil. Minimize light exposure during handling.	[2][7]
Dark	Significantly enhances stability compared to light exposure.	Always store standards in the dark.	[2][6]
Storage Duration	Stock Solutions	Can be stable for several months to years if stored properly (frozen/refrigerated, dark).	Periodically check against a fresh standard, as per SANTE guidelines.	[6][11]
Working Solutions	Stable for several days at room temperature if protected from light. Stability is extended under refrigeration.	Prepare fresh working solutions frequently.

Experimental Protocols

Protocol 1: Preparation of Pendimethalin Stock and Working Standard Solutions

• Materials:

  • Pendimethalin analytical standard (of known purity)

  • High-purity solvent (e.g., HPLC-grade ethyl acetate, hexane, or acetone)

  • Class A volumetric flasks

  • Analytical balance

  • Amber glass vials with PTFE-lined caps

• Procedure for Stock Solution (e.g., 1000 µg/mL): a. Accurately weigh an appropriate amount of the pendimethalin standard (correcting for purity) into a clean, dry weighing boat. b. Quantitatively transfer the weighed standard into a Class A volumetric flask (e.g., 10 mL). c. Add a small amount of the chosen solvent to dissolve the standard. d. Once dissolved, fill the flask to the mark with the solvent. e. Stopper the flask and invert it several times to ensure homogeneity. f. Transfer the stock solution to an amber glass vial, seal tightly, and label with the compound name, concentration, solvent, preparation date, and preparer's initials. g. Store the stock solution under the appropriate conditions (e.g., -20°C).

• Procedure for Working Solutions (e.g., 10 µg/mL): a. Allow the stock solution to come to room temperature. b. Using a calibrated pipette, transfer the required volume of the stock solution into a new volumetric flask. c. Dilute to the mark with the same solvent. d. Mix thoroughly. e. Store in a sealed amber vial under refrigeration when not in use.

Protocol 2: Assessment of Pendimethalin Standard Solution Stability (as per SANTE Guidelines)

• Objective: To determine the stability of a stored pendimethalin standard solution against a freshly prepared one.

• Materials:

  • Stored pendimethalin standard solution

  • Freshly prepared pendimethalin standard solution (at the same concentration)

  • Analytical instrument (e.g., GC-MS, HPLC-UV)

• Procedure: a. Prepare a fresh standard solution of pendimethalin at the same concentration as the stored standard, following Protocol 1. b. Prepare a series of dilutions from both the stored and fresh standard solutions for analysis. c. Set up the analytical instrument with the appropriate method for pendimethalin analysis. d. Perform at least five replicate injections of a chosen concentration for both the stored and fresh standards. e. Compare the mean detector responses of the two solutions.

• Data Interpretation:

  • If the mean response of the stored standard does not differ by more than 10% from the mean response of the fresh standard, the stored standard is considered stable.[11]

  • If the difference is greater than 10%, the stored standard has likely degraded and should be discarded. Investigate potential causes of degradation (e.g., storage conditions, solvent quality).

Visualizations

Caption: Workflow for the preparation of pendimethalin standard solutions.

Caption: Troubleshooting decision tree for unstable pendimethalin solutions.

References

• 1. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 2. Pendimethalin | C13H19N3O4 | CID 38479 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Quantification of pendimethalin residue in green fodder and silage of winter cereals using gas chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cabidigitallibrary.org [cabidigitallibrary.org]
• 5. 40487-42-1・Pendimethalin Standard・168-11903[Detail Information] | [Analytical Chemistry]|Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 6. eurl-pesticides.eu [eurl-pesticides.eu]
• 7. ejar.journals.ekb.eg [ejar.journals.ekb.eg]
• 8. coresta.org [coresta.org]
• 9. merieuxnutrisciences.com [merieuxnutrisciences.com]
• 10. Effect of repeated application of pendimethalin on its persistence and dissipation kinetics in soil under field and laboratory conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. eurl-pesticides.eu [eurl-pesticides.eu]
• 12. food.ec.europa.eu [food.ec.europa.eu]

Reference Data & Comparative Studies

Comparative Guide to Analytical Methods for Pendimethalin Residue Validation

This guide provides a detailed comparison of a novel Gas Chromatography-Mass Spectrometry (GC-MS) method with established analytical techniques for the quantification of pendimethalin residues. The information is intended for researchers, scientists, and professionals in drug development and agricultural science to facilitate informed decisions on method selection for residue analysis.

Experimental Workflow for Pendimethalin Residue Analysis

The general workflow for the analysis of pendimethalin residues in various matrices involves sample preparation, extraction, cleanup, and subsequent determination by a chromatographic technique coupled with a suitable detector.

Caption: General experimental workflow for pendimethalin residue analysis.

Quantitative Data Comparison

The following table summarizes the key performance parameters of a new, improved GC-MS-SIM method and compares it with alternative analytical techniques such as LC-MS/MS and older GC-based methods.

Parameter	New Improved GC-MS-SIM Method	Alternative Method 1 (LC-MS/MS)	Alternative Method 2 (GC-NPD)
Limit of Detection (LOD)	0.001 mg/kg[1]	Not explicitly stated, but LOQ is 0.01 mg/kg	Not explicitly stated, but LOQ is 0.05 mg/kg
Limit of Quantification (LOQ)	0.005 mg/kg[1]	0.01 mg/kg[2]	0.050 ppm (mg/kg) for most crops[3]
Recovery (%)	>80%[1]	73-91%[2]	71-126%[3]
Relative Standard Deviation (RSD)	<5%[1]	0.9-7.4%[2]	Not explicitly stated
**Linearity (R²) **	>0.99[1]	>0.99	Not explicitly stated
Matrix	Tobacco leaf and soil[1]	Strawberries, cane berries, blueberries[2]	Fruits, nuts, vegetables, grass, mint[3]

Experimental Protocols

New Improved GC-MS-SIM Method for Pendimethalin in Tobacco and Soil

This method offers high sensitivity and precision for the determination of pendimethalin residues.[1]

a. Sample Preparation and Extraction:

• Weigh 10 g of a homogenized sample (tobacco leaf or soil).

• Add 20 mL of acetonitrile and homogenize for 2-3 minutes.

• Add 4 g of anhydrous sodium sulfate and 1 g of sodium chloride, then vortex for 1 minute.

• Centrifuge at 5000 rpm for 5 minutes.

• Take a 10 mL aliquot of the supernatant (acetonitrile layer).

b. Cleanup:

• The extract is subjected to dispersive solid-phase extraction (d-SPE) with primary secondary amine (PSA) and C18 sorbents.

• Vortex for 1 minute and then centrifuge at 5000 rpm for 5 minutes.

• Filter the supernatant through a 0.22 µm syringe filter into a GC vial.

c. GC-MS-SIM Analysis:

• Instrument: Gas chromatograph coupled with a single quadrupole mass spectrometer.

• Column: HP-5MS (30 m x 0.25 mm, 0.25 µm).

• Injector Temperature: 280°C.

• Oven Temperature Program: Initial temperature of 150°C held for 1 min, ramped to 280°C at 20°C/min, and held for 5 min.

• Carrier Gas: Helium at a flow rate of 1.0 mL/min.

• Ionization Mode: Electron Impact (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM).

• Ions Monitored: m/z 252, 281 (quantification), and 162 (qualifier).

• Retention Time: Approximately 10.37 min.[1]

Alternative Method: LC-MS/MS for Pendimethalin in Soil

This method is suitable for the simultaneous determination of pendimethalin and its major metabolite.[4]

a. Sample Preparation and Extraction:

• Weigh 10 g of air-dried soil into a 50 mL polypropylene tube.

• Add 20 mL of a mixture of methanol and 0.1 M HCl (90:10, v/v).

• Shake vigorously for 1 hour on a mechanical shaker.

• Centrifuge at 4000 rpm for 10 minutes.

• Collect the supernatant.

b. Cleanup:

• No cleanup step is specified in the provided information, suggesting a direct injection of the diluted extract may be possible for some soil matrices.

c. LC-MS/MS Analysis:

• Instrument: Liquid chromatograph coupled with a tandem mass spectrometer.

• Column: Zorbax C18 reversed-phase column.

• Mobile Phase: A gradient of water with 0.1% formic acid and methanol.

• Flow Rate: 0.2 mL/min.

• Ionization Mode: Electrospray Ionization (ESI), positive mode.

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

• Transitions: Specific precursor-to-product ion transitions for pendimethalin and its metabolite are monitored for quantification and confirmation.

Logical Relationship Diagram

The following diagram illustrates the decision-making process for selecting an appropriate analytical method based on key experimental requirements.

Caption: Decision tree for selecting a pendimethalin analysis method.

References

• 1. An improved GC-MS-SIM analytical method for determination of pendimethalin residue in commercial crops (leaf and soils) and its validation | PLOS One [journals.plos.org]
• 2. fao.org [fao.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 2024.sci-hub.ru [2024.sci-hub.ru]

A Comparative Analysis of Pendimethalin and Trifluralin Efficacy in Weed Management

A comprehensive review of two widely-used dinitroaniline herbicides, this guide provides a detailed comparison of pendimethalin and trifluralin. It synthesizes experimental data on their efficacy against various weed species, impact on crop yield, and explores their shared mechanism of action. This analysis is intended for researchers, scientists, and professionals in the field of drug and herbicide development to inform further research and application strategies.

Pendimethalin and trifluralin are both pre-emergent herbicides belonging to the dinitroaniline class, renowned for their effectiveness in controlling annual grasses and certain broadleaf weeds in a variety of crops.[1] Their primary mode of action involves the inhibition of cell division, specifically by disrupting microtubule formation during mitosis in susceptible plants.[1][2] This disruption ultimately prevents the germination and emergence of weed seedlings. Despite their similar mechanisms, differences in their chemical properties lead to variations in application methods, soil persistence, and efficacy against specific weed species.

Quantitative Efficacy and Crop Tolerance: A Tabular Comparison

The following tables summarize quantitative data from various experimental studies, offering a direct comparison of the performance of pendimethalin and trifluralin under different conditions and against a range of common agricultural weeds.

Table 1: Comparative Efficacy of Pendimethalin and Trifluralin on Various Weed Species

Weed Species	Herbicide	Application Rate	Weed Control (%)	Study Reference
Redroot Pigweed (Amaranthus retroflexus)	Pendimethalin	4 L/ha	91-97%	[3]
Trifluralin	Not Specified	72-98%	[4]
Common Lambsquarters (Chenopodium album)	Pendimethalin	6 L/ha	>82%	[3]
Trifluralin	Not Specified	60-92%	[4]
Barnyardgrass (Echinochloa crus-galli)	Pendimethalin	Not Specified	>90%	[5]
Trifluralin	Not Specified	>90%	[5]
Green Foxtail (Setaria viridis)	Pendimethalin	Not Specified	Not Specified
Trifluralin	Not Specified	94-100%	[4]
Velvetleaf (Abutilon theophrasti)	Pendimethalin	Not Specified	Not Specified
Trifluralin	Not Specified	12-32%	[4][6]
Common Ragweed (Ambrosia artemisiifolia)	Pendimethalin	Not Specified	Not Specified
Trifluralin	Not Specified	9-28%	[4]
Wild Mustard (Sinapis arvensis)	Pendimethalin	Not Specified	Not Specified
Trifluralin	Not Specified	11-44%	[4]

Table 2: Impact of Pendimethalin and Trifluralin on Crop Yield

Crop	Herbicide	Application Rate	Yield Outcome	Study Reference
White Bean	Trifluralin	600 g a.i. ha⁻¹	24% yield reduction compared to weed-free control	[6]
Trifluralin + Halosulfuron	600 + 35 g a.i. ha⁻¹	Yield similar to weed-free control	[6]
Onion	Pendimethalin	3.5 L ha⁻¹	138% yield increase compared to weedy control	[7]
Soybean	Pendimethalin	1.339 kg a.i./ha	Highest seed yield (1562.5 kg/ha )	[8]
Cotton	Pendimethalin	0.5, 1, and 2 lb ai/acre	No significant effect on growth	[9]
Trifluralin	2 lb ai/acre	Inhibited top growth and root development	[9]
Potato	Pendimethalin	4 L/ha	Over twofold increase in total tuber yield	[3]

Experimental Protocols

The data presented in this guide are derived from studies employing rigorous experimental designs. While specific parameters varied between studies, the general methodologies are outlined below.

Field Efficacy Trials

• Experimental Design: Most field studies utilized a randomized complete block design with multiple replications (typically three or four) to minimize the effects of field variability.[7][10]

• Plot Size: Individual plot sizes varied depending on the crop and available land, for instance, 2 by 8 m to 4 by 15 m in peanut trials.[11]

• Herbicide Application: Herbicides were typically applied as pre-plant incorporated (PPI) treatments.[11] Application rates were often based on labeled recommendations for the specific soil type and crop.[11] Application was commonly performed using CO2-pressurized backpack sprayers to ensure uniform coverage.

• Incorporation Methods: Mechanical incorporation into the soil to a depth of 3 to 8 cm was a common practice, using implements such as field cultivators or rolling cultivators.[11][12] Some studies also investigated incorporation via irrigation.[12]

• Weed Control Assessment: Efficacy was assessed at various intervals after treatment (e.g., 20 and 60 days).[3] Assessments were typically made by visual ratings of weed control on a scale of 0% (no control) to 100% (complete control) and/or by measuring the reduction in weed biomass from harvested quadrats within each plot.

• Crop Tolerance and Yield: Crop injury was visually assessed, and crop yield was determined by harvesting the central rows of each plot and measuring the weight of the harvested product (e.g., seeds, tubers).[3][6]

• Statistical Analysis: Data were subjected to analysis of variance (ANOVA), and treatment means were separated using statistical tests such as Fisher's Protected LSD or Tukey's test at a significance level of P ≤ 0.05.[11]

Laboratory/Greenhouse Bioassays

• Plant Material: Studies investigating the physiological effects of the herbicides used crop and weed species grown from seed in controlled environments.

• Growth Conditions: Seedlings were often grown in root boxes containing soil or in hydroponic cultures to observe root development.[9]

• Herbicide Treatment: Herbicides were incorporated into the soil at various concentrations or added to the hydroponic solution.[9]

• Data Collection: Measurements included root and shoot length, dry weight, and visual injury symptoms.[5]

• Uptake and Metabolism Studies: Radiolabeled herbicides (14C-pendimethalin and 14C-trifluralin) were used to track their uptake, translocation, and metabolism within the plants.[5]

Mechanism of Action and Signaling Pathway

Both pendimethalin and trifluralin belong to the dinitroaniline class of herbicides and share a common mechanism of action.[1] They are mitotic inhibitors, meaning they disrupt the process of cell division in plants.[1] This is achieved by interfering with the formation and function of microtubules.[2] Microtubules are essential components of the cytoskeleton and play a critical role in forming the mitotic spindle, which is necessary for the separation of chromosomes during cell division.

The herbicides bind to tubulin, the protein subunit that polymerizes to form microtubules.[2] This binding prevents the tubulin subunits from assembling into functional microtubules. As a result, the mitotic spindle cannot form correctly, cell division is arrested, and the seedling's growth is halted, ultimately leading to its death before it can emerge from the soil.[2]

Caption: Mechanism of action for dinitroaniline herbicides.

Experimental Workflow

The evaluation of pendimethalin and trifluralin efficacy typically follows a structured experimental workflow, from initial greenhouse screenings to large-scale field trials.

Caption: A typical experimental workflow for herbicide efficacy evaluation.

References

• 1. researchgate.net [researchgate.net]
• 2. coresta.org [coresta.org]
• 3. Frontiers | Dinitroaniline Herbicide Resistance and Mechanisms in Weeds [frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. pomais.com [pomais.com]
• 6. cotton.org [cotton.org]
• 7. bettervm.basf.us [bettervm.basf.us]
• 8. cotton.org [cotton.org]
• 9. Dinitroaniline Herbicide Resistance and Mechanisms in Weeds - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The evaluation of Ethalfluralin, Trifluralin and Pendimethalin efficacy of different doses on controlling of potato )Solanum tuberosum L.( weed [ejcp.gau.ac.ir]
• 11. meridian.allenpress.com [meridian.allenpress.com]
• 12. cotton.tamu.edu [cotton.tamu.edu]

Immunoassay Cross-Reactivity in Pendimethalin Detection: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The herbicide pendimethalin is a widely used dinitroaniline compound for pre-emergent control of various weeds. Its detection in environmental and agricultural samples is crucial for monitoring its persistence and potential impact. Immunoassays, particularly the enzyme-linked immunosorbent assay (ELISA), offer a rapid, sensitive, and cost-effective method for pendimethalin detection. A key performance characteristic of any immunoassay is its specificity, which is determined by the cross-reactivity of the antibody with structurally related compounds. This guide provides a comparative analysis of cross-reactivity in immunoassays developed for pendimethalin and related dinitroaniline herbicides, supported by experimental data and detailed protocols.

Comparative Analysis of Cross-Reactivity

The specificity of an immunoassay is paramount to ensure accurate quantification of the target analyte without interference from other structurally similar molecules. In the context of pendimethalin detection, this means the antibody should ideally bind exclusively to pendimethalin and not to other dinitroaniline herbicides that may be present in the sample.

Recent research has focused on the rational design of haptens to produce highly specific monoclonal antibodies for pendimethalin. A study by Shen et al. (2022) reports the development of an indirect competitive ELISA (ic-ELISA) for pendimethalin with a high degree of specificity. The cross-reactivities of this ic-ELISA for analogs of pendimethalin were found to be less than or equal to 1.1%[1]. This indicates a very low potential for interference from related compounds.

Conversely, studies on immunoassays for other dinitroaniline herbicides demonstrate that high specificity for a particular molecule within this class is achievable. For instance, an immunoassay developed for the detection of butralin, a structurally similar herbicide, showed negligible cross-reactivity with pendimethalin and other dinitroanilines[2]. This highlights the feasibility of producing antibodies that can discriminate between different dinitroaniline herbicides.

Below is a summary of cross-reactivity data from a study on a monoclonal antibody developed for the dinitroaniline herbicide butralin. This data is presented to illustrate the principle of specificity in dinitroaniline immunoassays and to provide a basis for comparison.

Compound	Structure	IC50 (ng/mL)	Cross-Reactivity (%)
Butralin	0.385	100
Flumetralin	>10,000	<0.01
Isopropalin	>10,000	<0.01
Pendimethalin	>10,000	<0.01
Trifluralin	>10,000	<0.01

Data adapted from a study on a butralin-specific monoclonal antibody to illustrate the potential for high specificity in dinitroaniline immunoassays.[2]

Experimental Protocols

A detailed protocol for an indirect competitive ELISA (ic-ELISA) for the detection of pendimethalin is provided below. This protocol is a composite based on established methodologies for herbicide immunoassays.

Materials and Reagents

• Pendimethalin standard

• Anti-pendimethalin monoclonal antibody

• Coating antigen (e.g., pendimethalin-protein conjugate)

• Goat anti-mouse IgG-HRP (Horseradish Peroxidase)

• 96-well microtiter plates

• Coating Buffer (0.05 M carbonate-bicarbonate buffer, pH 9.6)

• Washing Buffer (Phosphate buffered saline with 0.05% Tween 20, PBST)

• Blocking Buffer (e.g., 5% non-fat milk in PBST)

• Substrate Solution (TMB - 3,3',5,5'-Tetramethylbenzidine)

• Stop Solution (2 M H₂SO₄)

• Sample Dilution Buffer (e.g., PBST)

Assay Procedure

• Coating: Dilute the coating antigen to an optimal concentration (e.g., 1 µg/mL) in Coating Buffer. Add 100 µL of the diluted coating antigen to each well of a 96-well microtiter plate. Incubate overnight at 4°C.

• Washing: Discard the coating solution and wash the plate three times with 250 µL of Washing Buffer per well.

• Blocking: Add 200 µL of Blocking Buffer to each well and incubate for 1-2 hours at 37°C to block non-specific binding sites.

• Washing: Discard the blocking solution and wash the plate three times with Washing Buffer.

• Competitive Reaction: Add 50 µL of pendimethalin standard or sample solution (at various dilutions) to each well. Immediately add 50 µL of the anti-pendimethalin monoclonal antibody (at its optimal dilution) to each well. Incubate for 1 hour at 37°C.

• Washing: Discard the solution from the wells and wash the plate five times with Washing Buffer.

• Secondary Antibody Incubation: Add 100 µL of diluted goat anti-mouse IgG-HRP to each well. Incubate for 1 hour at 37°C.

• Washing: Discard the secondary antibody solution and wash the plate five times with Washing Buffer.

• Substrate Reaction: Add 100 µL of TMB Substrate Solution to each well. Incubate in the dark at room temperature for 15-30 minutes.

• Stopping the Reaction: Add 50 µL of Stop Solution to each well to stop the color development.

• Data Acquisition: Read the absorbance at 450 nm using a microplate reader. The absorbance is inversely proportional to the concentration of pendimethalin in the sample.

Visualizing the Immunoassay Workflow

The following diagram illustrates the principle of the indirect competitive ELISA for pendimethalin detection.

References

• 1. researchgate.net [researchgate.net]
• 2. Development of an Ultrasensitive Monoclonal Antibody against Butralin Based on a Novel Hapten Design Strategy - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Pendimethalin and Other Pre-Emergent Herbicides

Pendimethalin is a selective, pre-emergent herbicide belonging to the dinitroaniline class, widely utilized in agriculture to control annual grasses and certain broadleaf weeds.[1][2] Its primary mechanism involves the inhibition of cell division and elongation in emerging weed seedlings.[2] This guide provides a detailed comparison of pendimethalin's performance against other common pre-emergent herbicides, supported by experimental data, for researchers and agricultural scientists.

Mechanism of Action: Dinitroaniline Herbicides

Pendimethalin and other dinitroaniline herbicides, such as trifluralin, act by disrupting mitosis (cell division).[3][4] They bind to tubulin, the protein subunit of microtubules. This binding prevents the formation of the mitotic spindle apparatus, which is essential for chromosome segregation during cell division.[3][5] Consequently, root and shoot development in germinating weeds is halted, leading to their death before they can emerge from the soil.[1][6]

Caption: Mechanism of action for Pendimethalin, a dinitroaniline herbicide.

Performance Comparison: Pendimethalin vs. Alternatives

The efficacy of pre-emergent herbicides is influenced by factors such as weed species, crop type, soil characteristics, and environmental conditions. Below are comparative data from various studies.

Table 1: Pendimethalin vs. Trifluralin in Soybean and Cotton

This table summarizes a study comparing the effects of pendimethalin and trifluralin on soybean and cotton seedlings when incorporated into the soil.

Herbicide	Application Rate (lb ai/acre)	Crop	Effect on Growth
Pendimethalin	0.5, 1.0, 2.0	Soybean, Cotton	No significant effect on growth observed.[7]
Trifluralin	2.0	Soybean, Cotton	Inhibited top growth, primary root length, and seedling emergence.[7]
Trifluralin	<2.0	Soybean, Cotton	Adversely affected root and shoot system growth.[7]

Source: Adapted from a comparative study on soybean and cotton root systems.[7]

Table 2: Weed Control Efficacy in Onion (Allium cepa L.)

This table presents data on the reduction of weed biomass in onion fields using different pre- and post-emergent herbicides.

Herbicide	Application Rate (L/ha)	Application Timing	Total Weed Biomass Reduction (%)	Onion Yield (ton/ha)
Pendimethalin	3.5	Pre-emergence	79%	59.95[8]
Oxyfluorfen	0.75 (repeated)	Post-emergence	-	-
Oxadiazon	3.0	Pre-emergence	-	-
Ioxynil	3.0	Post-emergence	-	-

Source: Adapted from a study on weed control in onion fields in South Kerman.[8] Note: The study highlights that Pendimethalin at 3.5 L/ha increased onion yield by 138% compared to control.[8]

Table 3: Efficacy Comparison in Potato (Solanum tuberosum L.)

This table shows the performance of dinitroaniline herbicides in controlling total weed biomass in potato crops.

Herbicide	Application Rate (L/ha)	Weed Biomass Reduction (60 days post-treatment)	Potato Tuber Yield
Pendimethalin	6.0	>82%[9]	-
Pendimethalin	4.0	-	Increased more than two-fold compared to control.[9]
Ethalfluralin	4.0	>82%[9]	-
Trifluralin	4.0	>82%[9]	-

Source: Adapted from an evaluation of Ethalfluralin, Trifluralin, and Pendimethalin in potato.[9]

Experimental Protocols

The methodologies employed in herbicide efficacy studies are critical for interpreting the results. A generalized workflow for a field-based comparative study is outlined below.

References

• 1. The Unparalleled Effectiveness of Pendimethalin - HEBEN [hb-p.com]
• 2. Pendimethalin - Wikipedia [en.wikipedia.org]
• 3. Prowl / pendimethalin | CALS [cals.cornell.edu]
• 4. pomais.com [pomais.com]
• 5. thaiscience.info [thaiscience.info]
• 6. pomais.com [pomais.com]
• 7. researchgate.net [researchgate.net]
• 8. Efficacy Comparison of Pendimethalin Herbicide with Some Registered Herbicides in the Weed Control of Onion in South Kerman [jci.ut.ac.ir]
• 9. The evaluation of Ethalfluralin, Trifluralin and Pendimethalin efficacy of different doses on controlling of potato )Solanum tuberosum L.( weed [ejcp.gau.ac.ir]

A Comparative Analysis of Pendimethalin Degradation in Aerobic vs. Anaerobic Soil Environments

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the degradation of the herbicide pendimethalin in soil under both aerobic (oxygen-rich) and anaerobic (oxygen-deficient) conditions. The information presented is collated from scientific literature and is intended to support environmental fate studies and risk assessments.

Executive Summary

Pendimethalin, a widely used dinitroaniline herbicide, exhibits significantly different degradation patterns in aerobic and anaerobic soil environments. Under aerobic conditions, pendimethalin is moderately persistent, with degradation occurring over several months. In contrast, its degradation is markedly accelerated in anaerobic soils. The primary degradation pathway involves the reduction of the nitro groups, a process that is more efficient under anaerobic conditions. This guide details the experimental protocols for studying this differential degradation, presents comparative quantitative data, and illustrates the degradation pathways.

Data Presentation: Quantitative Comparison of Pendimethalin Degradation

The following tables summarize the key quantitative parameters of pendimethalin degradation under aerobic and anaerobic soil conditions.

Table 1: Half-Life of Pendimethalin in Soil

Condition	Geometric Mean Half-Life (DT50)	Reference
Aerobic	76 - 98 days	[1]
Anaerobic	12 days	[1]

Table 2: Major Degradation Metabolites of Pendimethalin in Soil

Metabolite	Aerobic Conditions	Anaerobic Conditions
N-(1-Ethylpropyl)-3,4-dimethyl-2-nitrobenzene-1,6-diamine	Identified as a metabolite[2]	A major metabolite resulting from the reduction of one nitro group.
3,4-Dimethyl-2,6-dinitroaniline	Identified as a metabolite[2]	Formed through dealkylation.
M455H001	Identified as a metabolite in aerobic studies, reaching a maximum of 7.0% of the total applied radioactivity.[3]	Information not available.
N-(1-ethylpropyl)-5,6-dimethyl-7-nitrobenzimidazole	Not typically reported as a major metabolite.	Identified as the sole product under flooded (anaerobic) conditions.[4]

Experimental Protocols

The following is a detailed methodology for a comparative study of pendimethalin degradation in aerobic and anaerobic soil, based on the OECD 307 guideline.[5][6][7][8]

1. Soil Selection and Preparation:

• Soil Type: Select a representative agricultural soil (e.g., sandy loam) with known physicochemical properties (pH, organic carbon content, texture, and microbial biomass).

• Preparation: Air-dry the soil and sieve it through a 2 mm mesh to ensure homogeneity.

2. Test Substance Application:

• Pendimethalin: Use radiolabeled (e.g., ¹⁴C-phenyl) pendimethalin of known purity to facilitate the tracking of the parent compound and its metabolites.

• Application: Prepare a stock solution of pendimethalin in a suitable solvent. Apply the solution evenly to the soil to achieve a final concentration relevant to field application rates.

3. Incubation Conditions:

Parameter	Aerobic Setup	Anaerobic Setup
Incubation Vessels	Biometer flasks or flow-through systems designed to allow for continuous air flow.	Sealed biometer flasks equipped with septa for gas sampling and purging.
Atmosphere	Continuously purged with moist, CO₂-free air.	The headspace is purged with an inert gas (e.g., nitrogen or argon) to remove oxygen. The soil is flooded with deoxygenated water to create and maintain anaerobic conditions.
Temperature	20 ± 2°C, maintained in a dark incubator.	20 ± 2°C, maintained in a dark incubator.
Moisture	Maintained at 40-60% of the maximum water holding capacity.	Soil is saturated with deoxygenated water.
Duration	Up to 120 days, or until 90% degradation is observed.	Typically shorter than the aerobic study due to faster degradation, but can extend up to 120 days.
Sterile Controls	Prepare parallel setups with sterilized soil (e.g., by autoclaving or gamma irradiation) to assess abiotic degradation.	Prepare parallel setups with sterilized soil to assess abiotic degradation under anaerobic conditions.

4. Sampling and Analysis:

• Sampling Intervals: Collect soil samples at regular intervals (e.g., 0, 1, 3, 7, 14, 30, 60, 90, and 120 days).

• Extraction: Extract pendimethalin and its metabolites from the soil samples using an appropriate solvent system (e.g., acetonitrile/water).

• Analysis:

  • Quantify the parent compound and its metabolites using High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (HPLC-MS/MS).[9][10]

  • For radiolabeled studies, use Liquid Scintillation Counting (LSC) to determine the distribution of radioactivity in the extracts, soil-bound residues, and evolved CO₂ (trapped in a suitable absorbent).

5. Data Analysis:

• Calculate the dissipation half-lives (DT₅₀) and DT₉₀ values for pendimethalin under both conditions using first-order kinetics or other appropriate models.

• Identify and quantify the major metabolites, and determine their formation and decline kinetics.

• Establish a mass balance for the radiolabeled carbon to account for the parent compound, metabolites, mineralized CO₂, and non-extractable residues.

Mandatory Visualizations

Caption: Experimental workflow for the comparative study of pendimethalin degradation.

Caption: Comparative degradation pathways of pendimethalin in soil.

References

• 1. researchgate.net [researchgate.net]
• 2. Degradation of pendimethalin by the yeast YC2 and determination of its two main metabolites - PMC [pmc.ncbi.nlm.nih.gov]
• 3. fao.org [fao.org]
• 4. Pendimethalin | C13H19N3O4 | CID 38479 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. biotecnologiebt.it [biotecnologiebt.it]
• 6. OECD 307: Aerobic and Anaerobic Transformation in Soil | ibacon GmbH [ibacon.com]
• 7. catalog.labcorp.com [catalog.labcorp.com]
• 8. OECD 307: Aerobic and Anaerobic Transformation in Soil - Situ Biosciences [situbiosciences.com]
• 9. cabidigitallibrary.org [cabidigitallibrary.org]
• 10. researchgate.net [researchgate.net]

Assessing the Phytotoxicity of Pendimethalin in Non-Target Plant Species: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the phytotoxic effects of pendimethalin on non-target plant species, supported by experimental data and detailed methodologies. Pendimethalin, a dinitroaniline herbicide, is widely used for pre-emergence control of annual grasses and certain broadleaf weeds.[1][2] Its mechanism of action involves the inhibition of cell division and elongation by disrupting microtubule formation.[1][2][3] While effective in controlling target weeds, its potential impact on non-target plants is a critical consideration for environmental risk assessment and agricultural sustainability. This guide aims to equip researchers with the necessary information to evaluate the phytotoxic profile of pendimethalin in comparison to other herbicides.

Mechanism of Action: Disruption of Microtubule Formation

Pendimethalin, like other dinitroaniline herbicides such as trifluralin, acts by inhibiting the polymerization of tubulin into microtubules.[1][4] Microtubules are essential components of the cytoskeleton, playing a crucial role in cell division (formation of the mitotic spindle), cell wall formation, and overall cell structure.[1][5] By binding to tubulin, pendimethalin prevents the assembly of microtubules, leading to a disruption of mitosis and ultimately inhibiting root and shoot growth in susceptible plants.[1][3][5] This mode of action is particularly effective against germinating seedlings.[1][4]

References

• 1. frontiersin.org [frontiersin.org]
• 2. pomais.com [pomais.com]
• 3. gssrr.org [gssrr.org]
• 4. mdpi.com [mdpi.com]
• 5. Dinitroaniline herbicides: a comprehensive review of toxicity and side effects on animal non-target organisms - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Tillage of a Herbicide: Pendimethalin's Impact on Soil Microbial Community Structure

A comprehensive analysis of the herbicide pendimethalin reveals a multifaceted influence on the intricate ecosystem of soil microorganisms. While its primary function is to control weeds, its application sends ripples through the microbial community, altering its composition, and modulating the activity of crucial soil enzymes. This guide provides a comparative overview of pendimethalin's effects, supported by experimental data, to inform researchers, scientists, and drug development professionals on its environmental footprint.

Pendimethalin, a dinitroaniline herbicide, is widely used in agriculture for pre-emergence control of annual grasses and certain broadleaf weeds. Its mode of action involves the inhibition of cell division and elongation in susceptible plants. However, the soil, the ultimate recipient of this chemical, harbors a vast and diverse microbial community essential for nutrient cycling, organic matter decomposition, and overall soil health. Understanding the interaction between pendimethalin and these unseen architects of the soil is paramount for sustainable agricultural practices.

Comparative Analysis of Pendimethalin's Effects

Numerous studies have investigated the impact of pendimethalin on soil microbial parameters. The effects are often dose-dependent and can vary based on soil type, environmental conditions, and the specific microbial groups or enzymatic activities being assessed.

Impact on Soil Microbial Populations

Traditional culture-based methods and modern high-throughput sequencing techniques have been employed to assess changes in microbial populations following pendimethalin application.

Table 1: Effect of Pendimethalin on Soil Microbial Populations (CFU/g of soil)

Microbial Group	Pendimethalin Treatment	Control (No Herbicide)	% Change	Reference
Bacteria
Recommended Rate	17.60 × 10⁶	Varies	[1]
Lower than Recommended	On par with control	~0%	[1]
Higher than Recommended	Lower than control	Decrease	[2]
Fungi
Recommended Rate	14.90 × 10³	Varies	[1]
Higher than Recommended	Lower than control	Decrease	[2]
Actinomycetes
Recommended Rate	42.60 × 10⁴	Varies	[1]
Rhizobium
Recommended Rate	21.30 × 10⁵	Varies	[1]

Note: CFU = Colony Forming Units. The specific percentage change can vary based on the study and experimental conditions.

Studies have shown that at recommended application rates, the effects of pendimethalin on the total counts of bacteria and fungi can be transient, with microbial populations often recovering over time. However, higher concentrations of the herbicide tend to result in a more pronounced and lasting decrease in microbial counts[2]. Notably, some studies have identified specific microbial genera that are either sensitive or tolerant to pendimethalin. For instance, Bacillus and Pseudomonas species have been frequently isolated from pendimethalin-treated soils, suggesting a degree of tolerance or even the ability to utilize the herbicide as a substrate[2].

Modulation of Soil Enzyme Activities

Soil enzymes are sensitive indicators of soil health and are crucial for various biogeochemical cycles. The application of pendimethalin has been shown to influence the activity of several key soil enzymes.

Table 2: Effect of Pendimethalin on Soil Enzyme Activities

Enzyme	Pendimethalin Treatment Effect	Comparison with Other Herbicides	Reference
Dehydrogenase	Inhibition at higher doses, potential for recovery over time. Considered a sensitive indicator.	Pendimethalin showed a greater impact than pyroxasulfone.	[3]
Acid Phosphatase	Increased activity observed at 30 days after application in some studies.	Pendimethalin and oxyfluorfen both showed increased activity.	[4]
Alkaline Phosphatase	Increased activity observed at 30 days after application in some studies.	Pendimethalin and oxyfluorfen both showed increased activity.	[4]
Urease	Inhibitory effect observed.	Herbicide treated plots showed lower activity than hand-weeded or unweeded plots.	[4]
Fluorescein Diacetate (FDA) Hydrolysis	No significant influence at recommended doses in some studies.	No significant effects observed for atrazine, diuron, fluazifop-P-butyl, and haloxyfop-P-methyl either.	[5]
Beta-glucosidase	No significant influence at recommended doses in some studies.	No significant effects observed for atrazine, diuron, fluazifop-P-butyl, and haloxyfop-P-methyl either.	[5]

The impact on enzyme activities is complex. For example, while dehydrogenase activity, a measure of overall microbial activity, is often inhibited by higher doses of pendimethalin, some studies have reported a stimulation of phosphatase activity at certain time points after application[3][4]. This could be an indirect effect, possibly due to the lysis of microbial cells releasing intracellular enzymes. Urease activity, on the other hand, appears to be more consistently inhibited by pendimethalin[4].

High-Throughput Sequencing Insights

A study utilizing 16S rRNA gene amplicon sequencing provided a deeper look into the effects of pendimethalin on the bacterial and archaeal community structure[5]. This research indicated that a one-off application of pendimethalin at the recommended dose had minimal non-target effects on the alpha diversity (richness and evenness) of these microbial communities. However, on day 30, a larger relative abundance of a small number of operational taxonomic units (OTUs) was observed in pendimethalin-treated soils, suggesting a subtle shift in the community composition[5]. This highlights the importance of using molecular techniques to uncover nuanced changes that might be missed by traditional culturing methods.

Experimental Protocols

To ensure the reproducibility and comparability of research in this field, detailed experimental protocols are crucial. Below are summaries of key methodologies.

Soil DNA Extraction for Microbial Community Analysis

A common method for extracting total genomic DNA from soil samples for downstream applications like 16S rRNA or ITS gene sequencing involves the following steps:

• Sample Collection and Storage: Collect soil samples from the desired depth and location. Store at -20°C or -80°C to preserve DNA integrity.

• Lysis of Microbial Cells: This is a critical step to break open the tough cell walls of soil microorganisms. It is typically achieved through a combination of mechanical disruption (e.g., bead beating) and chemical lysis using a buffer containing detergents (e.g., SDS) and enzymes (e.g., lysozyme).

• Removal of Inhibitors: Soil is rich in humic substances and other compounds that can inhibit downstream enzymatic reactions like PCR. These inhibitors are removed through various purification steps, often involving precipitation with specific reagents or the use of commercial kits with spin columns containing specialized resins.

• DNA Precipitation and Purification: DNA is precipitated from the cleared lysate using isopropanol or ethanol. The DNA pellet is then washed with ethanol to remove residual salts and resuspended in a suitable buffer.

• Quality and Quantity Assessment: The concentration and purity of the extracted DNA are determined using a spectrophotometer (e.g., NanoDrop) or a fluorometer (e.g., Qubit). DNA integrity can be assessed by agarose gel electrophoresis.

Soil Enzyme Activity Assays

Dehydrogenase Activity:

• Principle: This assay measures the activity of intracellular dehydrogenases, which are involved in the respiratory processes of microorganisms. It is based on the reduction of a colorless tetrazolium salt, 2,3,5-triphenyltetrazolium chloride (TTC), to a red-colored formazan (TPF).

• Procedure:

  • Incubate a known amount of soil with a buffered TTC solution.

  • The incubation is carried out under anaerobic conditions to ensure that TTC acts as the primary electron acceptor.

  • After incubation, the TPF formed is extracted from the soil using a solvent like methanol or ethanol.

  • The intensity of the red color in the extract is measured spectrophotometrically at a specific wavelength (e.g., 485 nm).

  • The amount of TPF produced is proportional to the dehydrogenase activity in the soil.

Phosphatase Activity (Acid and Alkaline):

• Principle: This assay measures the activity of phosphatases, which catalyze the hydrolysis of organic phosphorus compounds into inorganic phosphate. The method often uses p-nitrophenyl phosphate (pNPP) as a substrate.

• Procedure:

  • Incubate a soil sample with a buffered pNPP solution at a specific pH (e.g., pH 6.5 for acid phosphatase and pH 11 for alkaline phosphatase).

  • The phosphatase enzymes in the soil hydrolyze pNPP, releasing p-nitrophenol (pNP).

  • The reaction is stopped, and the color is developed by adding a strong base (e.g., NaOH).

  • The intensity of the yellow color of the p-nitrophenolate ion is measured spectrophotometrically (e.g., at 410 nm).

  • The amount of pNP released is directly related to the phosphatase activity.

Visualizing the Impact and Experimental Processes

To better understand the complex interactions and experimental procedures, the following diagrams have been generated using Graphviz.

Caption: Experimental workflow for assessing the impact of pendimethalin on soil microbial communities.

Caption: Logical relationships of pendimethalin's impact on soil microbial parameters.

Conclusion

The application of pendimethalin can have varied and complex effects on the soil microbial community. While recommended doses may have minimal and transient impacts on the overall microbial biomass and diversity, higher concentrations can lead to significant reductions in microbial populations and the inhibition of key soil enzyme activities. High-throughput sequencing has revealed subtle shifts in microbial community structure that may not be apparent with traditional methods. A comprehensive understanding of these interactions is essential for developing sustainable agricultural practices that minimize the non-target effects of herbicides and preserve the long-term health and fertility of our soils. Future research employing multi-omics approaches will be invaluable in further elucidating the intricate mechanisms underlying the response of soil microbial communities to pendimethalin and other agrochemicals.

References

• 1. journalijpss.com [journalijpss.com]
• 2. academicjournals.org [academicjournals.org]
• 3. researchgate.net [researchgate.net]
• 4. cropandweed.com [cropandweed.com]
• 5. mdpi.com [mdpi.com]

Comparative Transcriptomic Analysis Reveals Metabolic Resistance Mechanisms to Pendimethalin in Weeds

A comparative transcriptomic analysis of black-grass (Alopecurus myosuroides), a common agricultural weed, has shed light on the complex genetic mechanisms underlying non-target site resistance (NTSR) to the herbicide pendimethalin. Researchers have identified distinct gene expression profiles between pendimethalin-tolerant and susceptible populations, highlighting the role of enhanced herbicide metabolism in conferring resistance. This guide provides an objective comparison based on experimental data, detailing the methodologies and key findings for researchers and professionals in drug development and agricultural science.

Pendimethalin is a pre-emergent herbicide that functions by inhibiting microtubule formation, a critical process for cell division in plants.[1][2] Its primary mode of action is the disruption of mitosis, which halts the growth of susceptible weeds before they can emerge from the soil.[1][2][3] However, the evolution of NTSR, where resistance is not due to a change in the herbicide's target site, poses a significant challenge to weed management.

Summary of Quantitative Transcriptomic Data

A study on black-grass populations identified significant differences in gene expression between a herbicide-sensitive (HS) population and a population with NTSR selected for tolerance to pendimethalin (NTSR2).[4] The NTSR2 population exhibited broad-ranging resistance to multiple herbicides, including those targeting tubulin assembly like pendimethalin.[4] Global transcriptome sequencing revealed a suite of genes that are constitutively overexpressed in the resistant population, suggesting a pre-adapted defense mechanism.

The table below summarizes the key classes of up-regulated genes identified in the pendimethalin-resistant black-grass population compared to the susceptible population.

Gene/Protein Family	Function	Implication in Resistance
Glutathione Transferases (GSTs)	Detoxification of xenobiotics by conjugating them with glutathione.	Enhanced metabolism and detoxification of herbicides.[4]
Cytochromes P450 (CYPs)	Oxidation of a wide variety of compounds, including herbicides.	Increased breakdown and detoxification of herbicidal compounds.[4]
AmGSTF1	A specific GST protein functionally linked to NTSR in black-grass.	Elevated levels are associated with enhanced herbicide metabolism.[4]

Data synthesized from the transcriptomic analysis of pendimethalin-resistant and susceptible black-grass populations.[4]

Experimental Protocols

The following methodologies were employed in the comparative transcriptomic analysis of pendimethalin-resistant and susceptible black-grass.

Plant Material and Growth Conditions

• Herbicide-Sensitive (HS) Population: A standard susceptible black-grass population was used as a control.

• Pendimethalin-Tolerant Population (NTSR2): This population was derived from the HS population through recurrent selection with pendimethalin over eight consecutive growing seasons.[4]

• Growth Conditions: Plants were grown under controlled greenhouse conditions to ensure uniformity.

RNA Extraction and Sequencing

• RNA Extraction: Total RNA was extracted from the leaf tissues of individual plants from both the HS and NTSR2 populations.

• Library Preparation: RNA sequencing libraries were prepared from the extracted RNA.

• Sequencing: The prepared libraries were sequenced using the Illumina platform to generate high-throughput transcriptomic data.[4]

Bioinformatic Analysis

• De Novo Transcriptome Assembly: The raw sequencing reads were assembled de novo using Trinity software to create a comprehensive transcriptome reference, as black-grass lacks a fully sequenced genome.[4]

• Gene Annotation: The assembled transcripts were annotated by comparing their sequences against public protein and nucleotide databases to identify putative gene functions.

• Differential Gene Expression Analysis: The expression levels of genes in the NTSR2 population were compared to those in the HS population to identify differentially expressed genes (DEGs).

• Pathway Analysis: The identified DEGs were mapped to known biochemical pathways to understand the biological processes affected by the differential gene expression.

Visualizing the Experimental Workflow and Resistance Mechanisms

The following diagrams illustrate the experimental workflow for the comparative transcriptomic analysis and the proposed mechanism of pendimethalin resistance.

Comparative transcriptomic analysis workflow.

References

• 1. pomais.com [pomais.com]
• 2. cals.cornell.edu [cals.cornell.edu]
• 3. The Unparalleled Effectiveness of Pendimethalin - HEBEN [hb-p.com]
• 4. Non-target Site Herbicide Resistance Is Conferred by Two Distinct Mechanisms in Black-Grass (Alopecurus myosuroides) - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Core Principles for Pendimethalin Waste Management

Proper disposal of pendimethalin is critical for laboratory safety and environmental protection. As a dinitroaniline herbicide, pendimethalin is recognized for its high toxicity to aquatic organisms and its potential for environmental persistence.[1][2] Adherence to regulated disposal procedures is not only a matter of best practice but also a legal requirement to prevent contamination of soil and water systems.[3][4]

This guide provides researchers, scientists, and drug development professionals with essential, step-by-step instructions for the safe handling and disposal of pendimethalin waste streams, including unused product, empty containers, and materials from spill cleanup.

Before initiating any disposal procedure, it is crucial to consult the product's Safety Data Sheet (SDS) and local environmental regulations.

• Waste Minimization : The most effective disposal strategy is to prevent waste generation. All attempts should be made to utilize the product completely for its intended registered use.[5]

• Prevent Environmental Contamination : Under no circumstances should pendimethalin or its containers be allowed to contaminate ponds, waterways, soil, or drains.[5][6]

• Regulatory Compliance : Pesticide wastes are regulated, and improper disposal is a violation of federal law.[3] Always consult your state's Pesticide or Environmental Control Agency or the regional EPA Hazardous Waste representative for guidance.[3][7]

Procedural Guidance for Pendimethalin Disposal

Disposal of Unused or Excess Pendimethalin

If the product cannot be used, it must be treated as hazardous waste.

• Safe Storage : Store the unwanted pendimethalin in its original, tightly sealed container in a cool, dry, and well-ventilated area designated for hazardous materials.

• Professional Disposal : The recommended disposal method for pendimethalin waste is controlled incineration at a licensed hazardous waste disposal facility.[5]

• Contact Authorities : Arrange for disposal through your institution's Environmental Health and Safety (EHS) office or a certified hazardous waste contractor. Do not attempt to dispose of the chemical on-site unless at an approved facility.[8]

Decontamination and Disposal of Empty Containers

Empty containers retain product residue and must be properly decontaminated before disposal.

• Triple Rinse Protocol : Immediately after emptying, decontaminate the container using the triple rinse method (see detailed protocol below).[5][8]

• Rinsate Management : The rinsate (the liquid from rinsing) should be collected and used as a diluent in the preparation of a new spray mixture.[5] This practice utilizes the residual chemical, minimizing waste.

• Final Container Disposal : Once decontaminated, render the container unusable by puncturing or crushing it.[3] Depending on local regulations, the container may be disposed of in a sanitary landfill, offered for recycling, or incinerated.[8] If burning is permitted, stay out of the smoke.[8] Do not reuse the container for any other purpose.[5][8]

Management of Spills and Contaminated Materials

Accidental spills require immediate and careful attention to prevent exposure and environmental spread.

• Secure the Area : Evacuate all non-essential personnel from the spill area and restrict access.[7]

• Use Personal Protective Equipment (PPE) : Before addressing the spill, equip yourself with appropriate PPE, including chemical-resistant gloves, safety goggles, respiratory protection, and protective clothing.[5][9]

• Contain the Spill : For liquid spills, create a dike around the spill using an inert absorbent material such as sand, clay, sawdust, or earth to prevent it from spreading.[5][7] Prevent the material from entering drains or water sources.[5][6]

• Absorb and Collect : Absorb the spilled material and place it into a suitable, sealable, and clearly labeled container for hazardous waste.[7][9]

• Decontaminate the Area : Clean the spill area and any contaminated tools thoroughly with soapy water and detergents, ensuring the cleanup water is also collected as hazardous waste and does not enter drains.[6]

• Dispose of Waste : The collected contaminated material should be disposed of as hazardous waste, following the same procedure as for unused product (controlled incineration via a licensed facility).[6][7]

Quantitative Safety and Environmental Data

The following table summarizes key quantitative data for pendimethalin, relevant for safety assessments and understanding its environmental impact.

Data Point	Value	Source
RCRA Waste Code	D028	[3]
Acute Oral Toxicity (LD50, rat)	>1,050 mg/kg	[1]
Acute Dermal Toxicity (LD50, rabbit)	>5,000 mg/kg	[10]
Acute Inhalation Toxicity (LC50, rat)	>320 mg/L (4-hour exposure)	[10]
Aquatic Toxicity (LC50, 96h, Rainbow Trout)	0.138 mg/L	[1]
Aquatic Toxicity (LC50, 96h, Bluegill Sunfish)	0.199 mg/L	[1][11]
Aquatic Inv. Toxicity (LC50, 48h, Daphnia magna)	0.28 mg/L	[1][11]
Soil Half-Life	Approximately 90 days	[1]

Detailed Decontamination Protocol: Triple Rinsing

This protocol provides the step-by-step methodology for decontaminating empty pendimethalin containers as recommended by the EPA.[3][8]

• Initial Draining : Empty the remaining contents into the application equipment or mix tank and let the container drain for 30 seconds after the flow has been reduced to a drip.[8]

• First Rinse : Fill the container one-fourth full with water.

• Agitate : Securely replace the cap. Agitate the container vigorously. For larger containers, tip it on its side and roll it back and forth for at least 30 seconds, ensuring the rinsate touches all interior surfaces.[8]

• Collect Rinsate : Pour the rinsate from the container into the application equipment or a rinsate collection system.[8] Allow it to drain for another 30 seconds.

• Repeat : Repeat the rinsing and collection procedure two more times.[8]

Pendimethalin Disposal Workflow

The following diagram illustrates the decision-making process for the proper management of pendimethalin waste.

References

• 1. wsdot.wa.gov [wsdot.wa.gov]
• 2. beyondpesticides.org [beyondpesticides.org]
• 3. download.basf.com [download.basf.com]
• 4. Pendimethalin | C13H19N3O4 | CID 38479 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. willowood.com [willowood.com]
• 6. download.basf.com [download.basf.com]
• 7. nj.gov [nj.gov]
• 8. s3-us-west-1.amazonaws.com [s3-us-west-1.amazonaws.com]
• 9. croplifescience.com [croplifescience.com]
• 10. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 11. echemi.com [echemi.com]

Essential Safety and Handling Guide: Personal Protective Equipment for Pendimethalin

This guide provides critical safety and logistical information for researchers, scientists, and drug development professionals handling Pendimethalin. Adherence to these procedural steps is essential for ensuring personal safety and proper disposal of contaminated materials.

Personal Protective Equipment (PPE) Requirements

When handling Pendimethalin, a comprehensive PPE ensemble is mandatory to prevent exposure through skin contact, inhalation, or eye contact.[1] The required equipment varies based on the specific task, potential for exposure, and the formulation of the product being used.

Core PPE Ensemble:

• Protective Clothing: At a minimum, a long-sleeved shirt and long pants should be worn.[2] For tasks with a higher risk of splashing or contamination, chemical-resistant coveralls, an apron, and foot coverings are necessary.[3]

• Eye and Face Protection: Wear tightly fitting safety goggles with side shields.[4] In situations where splashing is possible, a full face shield should be used in addition to goggles.[3]

• Gloves: Chemical-resistant gloves are required.[2] Do not use leather or fabric gloves, as they can absorb and retain the chemical.[5] Always wash the outside of the gloves before removing them.[6]

• Footwear: Wear chemical-resistant boots. Pant legs should be worn outside of the boots to prevent pesticides from running down into them.[7]

Glove Selection and Specifications

The selection of appropriate glove material is critical for preventing dermal exposure. Breakthrough time—the time it takes for the chemical to permeate the glove material—is a key factor.

Glove Material	Breakthrough Time	Recommended Use
Viton™/Butyl Rubber, Barrier®	> 4 hours	Suitable for handling amines and anilines.
Tychem® SL, BR, CSM, TK	> 8 hours	Recommended for liquid mixtures containing Pendimethalin.[8]
Natural Rubber	Not specified	Listed as a suitable material.[3]
Nitrile Rubber, Neoprene Rubber	Not specified	Listed as suitable chemical-resistant options.[2]

Table 1: Chemical Resistance of Glove Materials to Pendimethalin. Data sourced from the New Jersey Department of Health Hazardous Substance Fact Sheet.[8]

Respiratory Protection Guidelines

Respiratory protection is necessary when there is a risk of inhaling vapors or spray, particularly in poorly ventilated areas or during emergency situations.[1] No occupational exposure limits have been formally established for Pendimethalin.[3][8]

Scenario	Required Respiratory Protection
Higher concentrations or long-term effect	Combination filter for organic, inorganic, acid, and alkaline gases/vapors (e.g., EN 14387 Type ABEK).[1]
Small Spills	Full-facepiece Air-Purifying Respirator (APR) with organic vapor and P100 cartridges.[8]
Large Spills or Fire	Self-Contained Breathing Apparatus (SCBA).[8]

Table 2: Respiratory Protection Levels for Various Pendimethalin Handling Scenarios.

Operational Plans: Step-by-Step Procedures

Protocol 1: Pre-Handling and PPE Selection

• Consult the Safety Data Sheet (SDS): Before beginning any work, thoroughly read the product-specific SDS to understand the hazards and required precautions.[1][4]

• Assess the Task: Determine the potential for exposure. Mixing, loading, and spraying activities carry a higher risk than handling sealed containers.

• Inspect PPE: Before each use, carefully inspect all PPE for any signs of degradation, such as holes, tears, or worn areas.[9] Discard and replace any damaged equipment.

• Ensure Proper Fit: Ensure all PPE, especially respirators and goggles, fits correctly to provide a proper seal.

• Work Area Preparation: Ensure the work area is well-ventilated.[1] Locate the nearest safety shower and eyewash station.[3]

Protocol 2: Safe Handling and Application

• General Hygiene: Do not eat, drink, or smoke in areas where Pendimethalin is being handled or stored.[10]

• Avoid Contact: Use all required PPE to avoid direct contact with skin, eyes, and clothing.[1]

• Mixing and Loading: When mixing or loading, stand upwind to avoid splashes and vapors. Use a full face shield for added protection.[5]

• Spill Management: In the event of a small spill, absorb the material with an inert substance like sand or sawdust and place it into a sealed, labeled container for disposal.[1] For large spills, dike the area to prevent spreading.[3]

• Hand Washing: Always wash hands and face thoroughly before breaks and at the end of the shift.[1]

Protocol 3: PPE Removal (Doffing) and Hygiene

Proper removal of PPE is crucial to prevent cross-contamination. Follow this sequence:

• Gloves (First Wash): While still wearing gloves, wash them thoroughly with soap and water.[11]

• Outer Apparel: Remove coveralls or apron, turning them inside out as you remove them.

• Footwear: Remove chemical-resistant boots.

• Inner Apparel: Remove long-sleeved shirt and pants.

• Face/Eye Protection: Remove face shield and/or goggles.

• Respirator: Remove respirator, if worn.

• Gloves (Final Removal): Remove gloves by peeling them off from the cuff, turning them inside out, without touching the outer surface with bare hands.

• Hygiene: Wash hands and any exposed skin immediately and thoroughly with soap and water.[1] Change into clean clothing.[6]

Caption: Workflow for PPE selection, use, and disposal when handling Pendimethalin.

Protocol 4: PPE Cleaning and Disposal

• Contaminated Clothing: Remove contaminated clothing immediately.[1] Wash work clothes separately from other laundry using detergent and hot water.[11] Items heavily contaminated with undiluted "DANGER" or "WARNING" signal word products should be discarded as hazardous waste.[9]

• Reusable PPE: Clean and maintain reusable PPE, such as boots and respirators, according to the manufacturer's instructions.[11] Store in a clean, dry area away from pesticides and personal clothing.[11]

• Disposable PPE: Never reuse disposable PPE.[11] After use, place single-use items in a sealed container.

• Waste Disposal: Dispose of all contaminated PPE and cleaning materials as hazardous waste in accordance with federal, state, and local regulations.[8][12] Do not dispose of them in regular trash or pour rinse water into drains.[1] Empty product containers should be triple-rinsed before disposal.[6]

References

• 1. download.basf.com [download.basf.com]
• 2. assets.greenbook.net [assets.greenbook.net]
• 3. willowood.com [willowood.com]
• 4. echemi.com [echemi.com]
• 5. CCOHS: Landscaping - Pesticides - Personal Protective Equipment [ccohs.ca]
• 6. assets.greenbook.net [assets.greenbook.net]
• 7. osha.oregon.gov [osha.oregon.gov]
• 8. nj.gov [nj.gov]
• 9. epa.gov [epa.gov]
• 10. croplifescience.com [croplifescience.com]
• 11. Cleaning, Maintenance, Storage and Disposal – Pesticide Environmental Stewardship [pesticidestewardship.org]
• 12. agromec-international.com [agromec-international.com]